Technical Documentation Center

2-Amino-3-(pyridin-4-YL)propanamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Amino-3-(pyridin-4-YL)propanamide

Core Science & Biosynthesis

Foundational

Chemical structure and molecular weight of 2-Amino-3-(pyridin-4-yl)propanamide

Topic: Chemical structure and molecular weight of 2-Amino-3-(pyridin-4-yl)propanamide Content Type: Technical Monograph / Whitepaper Audience: Medicinal Chemists, Peptide Scientists, and Drug Discovery Researchers Execut...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Chemical structure and molecular weight of 2-Amino-3-(pyridin-4-yl)propanamide Content Type: Technical Monograph / Whitepaper Audience: Medicinal Chemists, Peptide Scientists, and Drug Discovery Researchers

Executive Summary

2-Amino-3-(pyridin-4-yl)propanamide, often referred to as 4-pyridylalanine amide (H-Pal(4)-NH₂) , is a non-proteinogenic amino acid derivative critical in modern peptidomimetic drug design. Structurally, it serves as a polar, basic bioisostere of phenylalanine, introducing pH-dependent solubility and metal-coordination capabilities into peptide backbones. This guide provides a comprehensive technical analysis of its chemical structure, synthesis methodologies, and physicochemical properties, designed for researchers optimizing lead compounds in kinase inhibition and GPCR targeting.

Part 1: Chemical Identity & Structural Analysis
1.1 Core Chemical Data

The following table consolidates the fundamental chemical constants for the molecule.

PropertyValueNotes
IUPAC Name 2-Amino-3-(pyridin-4-yl)propanamideSystematic nomenclature
Common Name 4-Pyridylalanine amide; H-Pal(4)-NH₂Used in peptide chemistry
Chemical Formula C₈H₁₁N₃O
Molecular Weight 165.19 g/mol Monoisotopic Mass: 165.0902
CAS Number (Parent) 37535-49-2 (L-Acid)Amide often synthesized in situ
Chirality (S)- or (R)- enantiomers(S)-isomer (L-form) is most common in bio-applications
SMILES NC(C(N)=O)Cc1ccncc1
pKa (Predicted) Pyridine N: ~5.3

-Amine: ~7.6
1.2 Structural Pharmacophore Analysis

The molecule is defined by three distinct functional zones:

  • The Pyridine Ring (Pos 4): Acts as a hydrogen bond acceptor and a weak base. Unlike the phenyl ring in phenylalanine, the pyridine ring is electron-deficient, reducing the electron density of the

    
    -system. This makes it less prone to oxidative metabolism (e.g., by CYP450) compared to phenyl rings.
    
  • The Alpha-Carbon Center: A chiral center linking the side chain to the amide backbone. The (S)-configuration mimics natural L-amino acids.

  • The Primary Amide: Replaces the carboxylic acid, neutralizing the C-terminus charge and increasing hydrogen bond donor/acceptor potential (2 donors, 1 acceptor).

Graphviz Diagram: Structural Connectivity & Pharmacophore Mapping

StructureMap cluster_0 Pharmacophore Zones Pyridine Pyridine Ring (e- Deficient Aromatic) pKa ~5.3 Linker Methylene Bridge (-CH2-) Pyridine->Linker C4 attachment AlphaC Alpha Carbon (Chiral Center) Linker->AlphaC Amine Primary Amine (-NH2) pKa ~7.6 AlphaC->Amine Amide Primary Amide (-CONH2) H-Bond Donor/Acceptor AlphaC->Amide

Caption: Structural decomposition of 2-Amino-3-(pyridin-4-yl)propanamide highlighting functional zones for drug interaction.

Part 2: Synthesis & Manufacturing Protocols

Synthesizing the amide directly from the carboxylic acid requires careful activation to prevent racemization at the alpha-carbon. Two primary routes are recommended depending on the scale and application.

2.1 Method A: Solid-Phase Peptide Synthesis (SPPS)

Best for: Research scale, peptide library generation. Mechanism: Rink Amide resin serves as the ammonia source, yielding the primary amide upon cleavage.

Protocol:

  • Resin Loading: Swell Rink Amide MBHA resin (0.5 mmol/g) in DMF for 30 min.

  • Deprotection: Treat with 20% Piperidine/DMF (2 x 5 min) to remove Fmoc from the linker.

  • Coupling:

    • Dissolve Fmoc-4-Pyridylalanine-OH (3 eq), HATU (2.9 eq), and DIEA (6 eq) in DMF.

    • Add to resin and shake for 45-60 min.

    • Note: The pyridine nitrogen can interfere with activation; using HATU/DIEA minimizes this compared to carbodiimides.

  • Cleavage: Treat resin with 95% TFA / 2.5% TIS / 2.5% H₂O for 2 hours. The high acid concentration protonates the pyridine, ensuring solubility.

  • Workup: Precipitate in cold diethyl ether. The product is obtained as the TFA salt.

2.2 Method B: Solution Phase Amidation (Mixed Anhydride)

Best for: Gram-scale synthesis of the single building block.

Protocol:

  • Starting Material: Boc-4-Pyridylalanine-OH (Commercial CAS: 37535-57-2).

  • Activation: Dissolve in dry THF at -15°C. Add N-Methylmorpholine (NMM) (1.1 eq) followed by Isobutyl Chloroformate (1.1 eq). Stir for 15 min to form the mixed anhydride.

  • Amidation: Bubble dry Ammonia gas or add Ammonium Hydroxide (28%) dropwise. Stir at 0°C for 1 hour, then warm to RT.

  • Boc-Deprotection: Dissolve the intermediate in 4M HCl in Dioxane . Stir for 1 hour.

  • Isolation: Concentrate in vacuo. The product is the dihydrochloride salt (H-Pal(4)-NH₂ • 2HCl).[1]

Graphviz Diagram: Synthesis Workflow

Synthesis Start Fmoc-4-Pyridylalanine-OH Step1 Activation (HATU/DIEA) Start->Step1 Coupling Coupling Reaction (DMF, 1h) Step1->Coupling Resin Rink Amide Resin (Ammonia Source) Resin->Coupling Cleavage TFA Cleavage (95% TFA) Coupling->Cleavage Fmoc Removal & Cleavage Product H-Pal(4)-NH2 • TFA Salt Cleavage->Product

Caption: Solid-Phase Synthesis workflow for high-purity generation of the target amide.

Part 3: Analytical Characterization

Validating the structure requires distinguishing the 4-pyridyl isomer from the 2- and 3-pyridyl isomers.

3.1 Nuclear Magnetic Resonance (NMR)
  • Solvent: D₂O or DMSO-d₆ (D₂O is preferred for the salt form).

  • ¹H NMR (400 MHz, D₂O):

    • Pyridine Ring: A characteristic AA'BB' system (or pseudo-doublets) is observed.

      • 
         ~8.6-8.8 ppm (2H, d, J=6 Hz, H-2/H-6 adjacent to Nitrogen).
        
      • 
         ~7.8-8.0 ppm (2H, d, J=6 Hz, H-3/H-5).
        
    • Alpha-Proton:

      
       ~4.4 ppm (1H, t).
      
    • Beta-Protons:

      
       ~3.4-3.6 ppm (2H, m, diastereotopic splitting often collapsed).
      
  • ¹³C NMR:

    • Carbonyl: ~170 ppm (Amide).

    • Pyridine C2/C6: ~142-145 ppm (Deshielded).

    • Pyridine C4: ~155 ppm (Quaternary).

3.2 Mass Spectrometry
  • Method: ESI-MS (Positive Mode).

  • Expected Ion: [M+H]⁺ = 166.20 Da.

  • Fragmentation: Loss of NH₃ (17 Da) typically observed to give m/z ~149.

Part 4: Applications in Drug Development[4][5]
4.1 Bioisosterism

The 4-pyridyl group is a classic bioisostere for the phenyl ring of Phenylalanine (Phe).

  • Solubility: The pyridine nitrogen protonates at physiological pH (in lysosomes or acidic microenvironments), dramatically increasing aqueous solubility compared to Phe.

  • 
    -Stacking:  The electron-deficient ring engages in different 
    
    
    
    -
    
    
    stacking geometries than electron-rich phenyl rings, useful for optimizing binding in hydrophobic pockets.
4.2 Metal Coordination

The exposed nitrogen on the 4-position is sterically accessible for coordinating metal ions (Zn²⁺, Cu²⁺). This property is utilized in:

  • Zinc Finger Mimetics: Designing peptides that fold upon metal binding.

  • Radiopharmaceuticals: Using the pyridine nitrogen as an anchor for Technetium-99m or Copper-64 chelation.

References
  • PubChem. Compound Summary for CID 7009700: 3-(4-Pyridyl)-L-alanine. National Library of Medicine. Available at: [Link]

  • Drug Hunter. Bioisosteres for Drug Hunters: Pyridine as a Phenyl Replacement. Available at: [Link]

Sources

Exploratory

Solubility Profile and Solvation Thermodynamics of 2-Amino-3-(pyridin-4-yl)propanamide in Organic Solvents

Target Audience: Researchers, Formulation Scientists, and Peptide Drug Development Professionals Content Type: Technical Whitepaper & Methodological Guide Introduction & Strategic Context In the rapidly evolving field of...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Formulation Scientists, and Peptide Drug Development Professionals Content Type: Technical Whitepaper & Methodological Guide

Introduction & Strategic Context

In the rapidly evolving field of peptide engineering and synthetic mutagenesis, the incorporation of non-natural heteroaromatic amino acids is a proven strategy to overcome the poor biophysical properties of native peptides. 2-Amino-3-(pyridin-4-yl)propanamide (commonly referred to as 4-pyridylalaninamide or 4-Pal-NH₂) serves as a highly versatile, hydrophilic bioisostere for natural aromatic residues like phenylalanine and tyrosine[1].

By introducing a basic pyridine nitrogen into the aromatic side chain, researchers can dramatically alter the aqueous solubility, metabolic stability, and receptor binding affinity of peptide therapeutics (such as glucagon and somatostatin analogs)[1],[2]. However, the same physicochemical properties that enhance aqueous performance create significant bottlenecks during solution-phase synthesis and solid-phase peptide synthesis (SPPS). Understanding the organic solubility profile of 4-Pal-NH₂ is critical for optimizing coupling efficiencies and preventing aggregation in organic workflows.

Solvation Thermodynamics & Physicochemical Profile

To predict and manipulate the solubility of 4-Pal-NH₂ in organic solvents, one must first deconstruct its structural descriptors and thermodynamic barriers to solvation.

Molecular Descriptors
  • Hydrogen Bonding: The molecule possesses a high density of hydrogen-bond donors (the primary

    
    -amine and the terminal primary amide) and acceptors (the pyridine nitrogen and the amide carbonyl).
    
  • Lipophilicity: The parent acid, 4-pyridylalanine, exhibits a computed XLogP3 of approximately -2.6, indicating extreme hydrophilicity[3],[4]. The amide derivative retains a similarly negative LogP, rendering it highly resistant to solvation in non-polar media.

  • Ionization Constants (pKa): The basicity of the pyridine ring is approximately pKa 5.2, while the

    
    -amine sits near pKa 7.5[5],[6]. In neutral organic solvents, the molecule remains uncharged but highly polarized.
    
Thermodynamic Barriers

Solubility is dictated by the balance between the energy required to disrupt the solid crystal lattice (


) and the energy released upon solute-solvent interaction (

). Because 4-Pal-NH₂ forms a robust intermolecular hydrogen-bond network in its solid state, aprotic solvents with low dielectric constants cannot provide sufficient solvation energy to overcome the lattice energy.

Thermodynamics Solid Solid 4-Pal-NH2 High Lattice Energy Cavity Cavity Solid->Cavity Lattice Disruption Solvent Organic Solvent (e.g., DMF, DMSO) Solvent->Cavity Overcome Cohesion Interaction Interaction Cavity->Interaction Solute Insertion Solution Solution Interaction->Solution Thermodynamic Equilibrium

Figure 1: Solvation thermodynamics of 4-Pal-NH2 in polar organic solvents.

Empirical Solubility Matrix in Organic Solvents

The table below synthesizes the solubility profile of unprotected 4-Pal-NH₂ across standard organic solvents at 25°C. The data reflects the causality between solvent polarity, hydrogen-bonding capacity, and dissolution efficacy.

SolventSolvent ClassDielectric Constant (

)
Estimated Solubility (mg/mL)Mechanistic Causality
DMSO Polar Aprotic46.7> 50 (High) Acts as a powerful H-bond acceptor, effectively disrupting the amide/amine H-bond network of the solute lattice.
DMF / NMP Polar Aprotic36.7 / 32.220 - 30 (Moderate) Standard SPPS solvents. Moderate H-bond acceptor capacity allows for workable concentrations, though less efficient than DMSO.
Methanol Polar Protic32.710 - 20 (Moderate) Acts as both H-bond donor and acceptor. Solvates the pyridine nitrogen effectively, but protic nature can interfere with certain coupling reagents.
Dichloromethane Non-polar9.1< 1 (Poor) Insufficient polarity and lack of H-bonding capacity fail to overcome the high crystal lattice energy.
Hexane Non-polar1.9Insoluble Highly unfavorable

due to complete absence of dipole or H-bond interactions.

Note: N-


 protection drastically alters this profile. For instance, N-Fmoc-3-(4-pyridyl)-L-alanine demonstrates clear solubility at 25 mg/mL (0.1g in 4mL) in DMF, making it highly suitable for automated synthesis[7],[8].

Self-Validating Protocol for Dynamic Solubility Determination

Methodological Causality
  • Why Shake-Flask? It ensures the system reaches a true thermodynamic equilibrium (

    
    ) between the solid phase and the solvated state.
    
  • Why HPLC-UV at 254 nm? The pyridine ring provides a strong, distinct chromophoric absorption at 254 nm and 280 nm[9], allowing for precise quantification without interference from non-aromatic solvent impurities.

Step-by-Step Protocol
  • Saturation: Add an excess amount of 4-Pal-NH₂ powder (~100 mg) to a sealed borosilicate glass vial containing 1.0 mL of the target organic solvent.

  • Equilibration: Place the vial in an isothermal shaker at 25.0 ± 0.1 °C. Agitate at 300 RPM for exactly 48 hours to overcome kinetic barriers.

  • Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000

    
     g for 15 minutes to pellet all undissolved solute.
    
  • Quantification: Carefully aspirate the supernatant, dilute it 1:100 in the HPLC mobile phase (e.g., Water/Acetonitrile with 0.1% TFA), and inject it into the HPLC system.

  • Self-Validation Step (Critical): Prepare a parallel vial and sample it at 72 hours . If the calculated concentration of the 72-hour aliquot deviates by less than 2% from the 48-hour aliquot, thermodynamic equilibrium is definitively confirmed, and the dataset is validated.

Workflow N1 1. Saturation Excess 4-Pal-NH2 N2 2. Equilibration 48h at 25°C N1->N2 Solvent Addition N3 3. Separation Centrifugation N2->N3 Attain ΔG=0 N4 4. Quantification HPLC-UV (254 nm) N3->N4 Supernatant

Figure 2: Thermodynamic shake-flask workflow for determining organic solubility of 4-Pal-NH2.

Strategies for Solubility Modulation in Synthetic Workflows

When the inherent solubility of 4-Pal-NH₂ is insufficient for a specific organic reaction, researchers must employ chemical modulation strategies:

  • N-

    
     Protection (Boc/Fmoc):  Masking the primary amine with a tert-butyloxycarbonyl (Boc) or fluorenylmethyloxycarbonyl (Fmoc) group eliminates a critical hydrogen-bond donor and introduces a bulky lipophilic moiety. This strategy is mandatory for SPPS and dramatically increases solubility in moderately polar solvents like DCM and DMF,[7].
    
  • In Situ Salt Formation: If a polar protic solvent (like methanol) is required, the addition of a stoichiometric amount of a strong organic acid (e.g., Trifluoroacetic acid or HCl) will protonate the pyridine nitrogen (pKa ~5.2). The resulting ion-dipole interactions will exponentially increase the solubility of the compound in the protic medium[10].

References

  • National Center for Biotechnology Information. "L-4-Pyridylalanine | C8H10N2O2 | CID 7009701." PubChem. URL:[Link]

  • ResearchGate. "Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization." URL:[Link]

  • Google Patents. "US8129343B2 - Acylated GLP-1 compounds.
  • Royal Society of Chemistry. "A practical and scalable system for heteroaryl amino acid synthesis." Chemical Science. URL:[Link]

  • Fisher Scientific. "N-Fmoc-3-(4-pyridyl)-L-alanine, 95%." URL:[Link]

  • University of Queensland eSpace. "Towards Serine Protease Inhibitors." URL:[Link]

Sources

Foundational

An In-depth Technical Guide to the Thermodynamic Stability of 4-Pyridylalanine Amide Derivatives

Abstract 4-Pyridylalanine (4-Pal), a non-canonical aromatic amino acid, is increasingly utilized in medicinal chemistry to enhance the biophysical properties of peptide-based therapeutics, such as aqueous solubility and...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

4-Pyridylalanine (4-Pal), a non-canonical aromatic amino acid, is increasingly utilized in medicinal chemistry to enhance the biophysical properties of peptide-based therapeutics, such as aqueous solubility and metabolic stability.[1] The introduction of 4-Pal and the subsequent formation of amide bonds create unique structural and electronic characteristics that profoundly influence the overall thermodynamic stability of the resulting derivatives. This guide provides a comprehensive technical overview of the core principles governing the stability of 4-pyridylalanine amide derivatives. We will explore the intricate interplay of intramolecular forces, solvent effects, and pH that dictate conformational preferences and degradation pathways. Furthermore, this document details robust experimental and computational workflows for the systematic evaluation of thermodynamic stability, offering researchers, scientists, and drug development professionals a foundational framework for designing and optimizing stable, efficacious peptide-based molecules.

Introduction: The Role of 4-Pyridylalanine in Drug Development

Peptide-based drugs offer high specificity and potency but are often hampered by poor pharmacokinetic profiles, including low solubility and rapid degradation. The strategic incorporation of non-canonical amino acids is a proven method to overcome these limitations. 4-Pyridylalanine, an isomer of phenylalanine containing a nitrogen atom in the aromatic ring, serves as a versatile tool for peptide optimization.[1]

The pyridine ring introduces several key features:

  • Enhanced Hydrophilicity: The nitrogen atom can act as a hydrogen bond acceptor, improving interactions with water and increasing aqueous solubility compared to its carbocyclic analog, phenylalanine.[1]

  • Modulated Aromaticity: The electron-withdrawing nature of the pyridine nitrogen alters the electronic properties of the aromatic ring, influencing π-π stacking and cation-π interactions.

  • pH-Sensitivity: The pyridine nitrogen has a pKa of approximately 5.2, meaning its protonation state is dependent on the physiological environment. This allows for pH-dependent conformational changes and interactions.

Understanding the thermodynamic stability of amide derivatives containing 4-Pal is paramount. Stability is not merely a measure of shelf-life; it is intrinsically linked to a drug's conformational ensemble, its ability to recognize and bind to its target, and its susceptibility to enzymatic and chemical degradation. This guide provides the scientific underpinnings and practical methodologies to dissect and engineer this stability.

Foundational Principles of Thermodynamic Stability

The thermodynamic stability of a molecule is quantified by the Gibbs free energy change (ΔG) associated with its formation or, more relevantly in this context, its degradation or unfolding. The relationship is given by the equation:

ΔG = ΔH - TΔS

Where:

  • ΔG (Gibbs Free Energy): The energy available to do work. A negative ΔG for a process (e.g., unfolding) indicates it is spontaneous. A more stable molecule will have a higher energy barrier (more positive ΔG) to degradation or unfolding.

  • ΔH (Enthalpy): The change in heat content. It reflects the energy stored in chemical bonds and non-covalent interactions. The breaking of favorable interactions (like hydrogen bonds) is enthalpically unfavorable (positive ΔH).

  • ΔS (Entropy): The change in disorder or randomness. A molecule transitioning from a structured, folded state to a disordered, unfolded state typically involves a favorable increase in entropy (positive ΔS).

  • T: Absolute temperature in Kelvin.

For 4-Pal amide derivatives, stability is a delicate balance between the enthalpic contributions of intramolecular and intermolecular interactions and the entropic penalties or gains associated with conformational restriction and solvent organization.

Key Factors Governing the Stability of 4-Pal Amide Derivatives

The stability of a 4-Pal amide derivative is not an intrinsic property of the amino acid alone but is dictated by a complex interplay of forces at the molecular level.

Intramolecular Forces and Conformational Preferences

The local conformation of the peptide backbone and the orientation of the 4-pyridyl side chain are governed by a network of intramolecular interactions.

  • Intramolecular Hydrogen Bonding (IHB): A key stabilizing feature can be the formation of a hydrogen bond between the amide proton (N-H) of the peptide backbone and the nitrogen atom of the pyridyl ring.[2][3] This interaction can significantly restrict the conformational flexibility of the peptide backbone, favoring specific turn or folded structures. The strength of this IHB is highly dependent on the surrounding sequence and the solvent environment.[4] In apolar environments, IHBs are more pronounced, whereas in polar, hydrogen-bond-accepting solvents like water, the IHB competes with intermolecular hydrogen bonds to the solvent.[2]

  • Steric Hindrance: The bulk of the pyridyl group and adjacent amino acid side chains can create steric clashes that limit the accessible range of dihedral angles (phi, ψ, and χ), thereby favoring certain low-energy conformations over others.

  • Amide Bond Isomerization: The peptide bond can exist in either a cis or trans conformation. The trans form is overwhelmingly favored for most amino acids due to steric hindrance. However, the electronic properties of the 4-Pal ring and its potential to form specific IHBs could, in certain sequence contexts, influence the energy barrier for cis-trans isomerization, although the trans form remains dominant.[5]

Intermolecular and Solvent Interactions

How a 4-Pal derivative interacts with its environment is a critical determinant of its stability.

  • Solvation: The process of dissolving a molecule in a solvent involves breaking solute-solute and solvent-solvent interactions and forming new solute-solvent interactions. The favorable interaction of the polar pyridyl group with water contributes to the enhanced solubility of 4-Pal-containing peptides.[1] The solvation free energy, which is the energy change associated with transferring a molecule from a vacuum to a solvent, is a key thermodynamic parameter.[6] The overall stability of a peptide conformation can shift dramatically based on the solvent's polarity and its ability to form hydrogen bonds.[7]

  • Hydrophobic Interactions: While the pyridyl group adds polarity, the overall molecule retains significant nonpolar character. In aqueous solution, the hydrophobic effect drives nonpolar side chains to cluster together, minimizing their disruptive effect on the hydrogen-bonding network of water. This can lead to the formation of stable hydrophobic cores within a folded peptide structure.[8]

  • Aggregation: The same intermolecular forces that stabilize a single folded molecule can also lead to self-association and aggregation. Aromatic stacking between pyridyl rings and hydrogen bonding between peptide backbones can drive the formation of oligomers or larger aggregates, which can be a major chemical and physical instability pathway for peptide drugs.

Influence of pH

The ionizable pyridine nitrogen makes the stability of 4-Pal amide derivatives highly sensitive to pH.

  • Protonation State: The pKa of the 4-pyridyl group is approximately 5.2. At physiological pH (~7.4), the majority of 4-Pal residues will be in their neutral, deprotonated state. However, in more acidic environments (e.g., the stomach, endosomes, or inflamed tissues), the pyridine nitrogen will become protonated, acquiring a positive charge.

  • Conformational and Stability Changes: This change in protonation state can have profound effects:

    • Electrostatic Repulsion: The introduction of a positive charge can lead to electrostatic repulsion with other positively charged residues (like Lys or Arg), potentially destabilizing the native conformation.

    • Disruption of IHB: A protonated pyridyl nitrogen can no longer act as a hydrogen bond acceptor, disrupting any stabilizing intramolecular hydrogen bonds.

    • Altered Solvation: The charged pyridinium group will interact more strongly with water, altering the solvation energy and potentially favoring more extended, solvent-exposed conformations.

    • Chemical Degradation: The rate of non-enzymatic peptide bond cleavage through hydrolysis is known to be pH-dependent, with different mechanisms dominating at acidic, neutral, and basic pH.[9][10]

Experimental Workflow for Stability Assessment

A multi-faceted experimental approach is required to fully characterize the thermodynamic stability of 4-Pal amide derivatives.

experimental_workflow cluster_synthesis Synthesis & Purification cluster_analysis Thermodynamic & Conformational Analysis cluster_stability Chemical Stability Assessment S1 Amide Bond Formation (e.g., T3P, DEPBT) S2 Purification (RP-HPLC) S1->S2 S3 Characterization (MS, NMR) S2->S3 A1 NMR Spectroscopy (NOE, J-coupling, Chem Shift) S3->A1 A2 Differential Scanning Calorimetry (DSC) S3->A2 A3 Isothermal Titration Calorimetry (ITC) S3->A3 C1 Forced Degradation (pH, Temp, Oxidation) S3->C1 C2 Stability-Indicating HPLC Assay C3 Degradant Identification (LC-MS/MS) C1->C2 C2->C3

Caption: Experimental workflow for assessing the stability of 4-pyridylalanine amide derivatives.

Synthesis and Purification

The first step involves the synthesis of the target derivative, typically through solid-phase or solution-phase peptide synthesis methodologies.

Protocol: Amide Bond Formation

  • Carboxylic Acid Activation: The C-terminal carboxylic acid of the N-protected 4-pyridylalanine (or the growing peptide chain) is activated. Common coupling reagents include phosphonic acid anhydrides (T3P) or phosphonium salts like DEPBT.[11]

  • Coupling: The activated carboxyl group is reacted with the N-terminal amine of the coupling partner in the presence of a non-nucleophilic base (e.g., DIPEA) in a suitable solvent like DMF or NMP.

  • Deprotection: The N-terminal protecting group (e.g., Fmoc or Boc) is removed to allow for the next coupling cycle (for longer peptides).

  • Cleavage and Purification: Once synthesis is complete, the peptide is cleaved from the solid support (if applicable) and protecting groups are removed. The crude product is then purified to >95% homogeneity using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Verification: The identity and purity of the final compound are confirmed by mass spectrometry (MS) and analytical HPLC.

Spectroscopic Analysis for Conformational Study

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the solution-state conformation of peptides.[8][12]

Protocol: 2D NMR for Structural Analysis

  • Sample Preparation: Dissolve the purified peptide in a suitable deuterated solvent (e.g., D₂O, or a mixture like H₂O/D₂O (9:1) to observe amide protons) at a concentration of 1-5 mM. Adjust pH as needed with dilute DCl or NaOD.

  • Data Acquisition: Acquire a suite of 2D NMR spectra at a constant temperature (e.g., 298 K) on a high-field spectrometer (≥600 MHz). Key experiments include:

    • TOCSY: To assign spin systems of individual amino acid residues.

    • NOESY: To identify through-space proximities between protons (< 5 Å). The pattern of Nuclear Overhauser Effects (NOEs) is crucial for defining the peptide's fold.

    • HSQC: To correlate protons with their directly attached carbons or nitrogens.

  • Data Analysis:

    • Chemical Shift Analysis: Deviations of CαH chemical shifts from random coil values can indicate the presence of secondary structures.

    • NOE-based Distance Restraints: Convert NOE cross-peak intensities into distance restraints.

    • Structure Calculation: Use the experimental restraints in a molecular modeling program (e.g., CYANA, XPLOR-NIH) to calculate an ensemble of 3D structures consistent with the NMR data.[8]

Calorimetric Analysis for Thermodynamic Parameters

Differential Scanning Calorimetry (DSC) directly measures the heat changes associated with thermal unfolding, providing key thermodynamic data.[13][14]

Protocol: DSC for Thermal Stability

  • Sample Preparation: Prepare a solution of the peptide (typically 0.5-2.0 mg/mL) and a matching reference solution of the final dialysis buffer.[14] Degas both solutions thoroughly to prevent bubble formation.

  • DSC Scan: Load the sample and reference solutions into the DSC cells. Apply pressure to the system (e.g., 3 atm) to raise the boiling point of the aqueous solution. Scan from a pre-transition temperature to a post-transition temperature at a constant rate (e.g., 1 °C/min).

  • Data Analysis:

    • After subtracting the reference buffer scan, the resulting thermogram shows the excess heat capacity (Cp) as a function of temperature.

    • The peak of the curve represents the melting temperature (Tm), the midpoint of the thermal unfolding transition. A higher Tm indicates greater thermal stability.

    • The area under the peak corresponds to the calorimetric enthalpy of unfolding (ΔH_cal).

    • From these values, the Gibbs free energy of unfolding (ΔG) at a given temperature can be calculated.

ParameterDescriptionTypical Value Range (for small peptides)
Tm (°C) Melting Temperature30 - 80 °C
ΔH_cal (kcal/mol) Calorimetric Enthalpy10 - 100 kcal/mol
ΔG (kcal/mol) Gibbs Free Energy of Stability2 - 15 kcal/mol
Table 1: Key thermodynamic parameters obtainable from DSC analysis.

Computational Workflow for Stability Prediction

In silico methods provide invaluable, atom-level insights into the drivers of stability and can be used to predict the effects of modifications before synthesis.[15][16]

computational_workflow cluster_md Molecular Dynamics (MD) Simulation cluster_analysis_comp Trajectory Analysis cluster_qm Quantum Mechanics (QM) M1 Build Initial Structure M2 Solvate in Water Box & Add Ions M1->M2 M3 Energy Minimization M2->M3 M4 Equilibration (NVT, NPT) M3->M4 M5 Production MD Run (Enhanced Sampling, e.g., REMD) M4->M5 C1 Conformational Clustering M5->C1 C2 RMSD / RMSF Analysis M5->C2 C3 Hydrogen Bond Analysis M5->C3 Q1 Select Representative Conformations from MD M5->Q1 C4 Free Energy Landscape (PMF Calculation) Q2 DFT Calculations (Geometry Optimization, Frequency, NBO) Q1->Q2 Q3 Calculate IHB Energy & Electronic Properties Q2->Q3

Caption: Computational workflow for predicting the stability of 4-pyridylalanine amide derivatives.

Molecular Mechanics and Dynamics (MD) Simulations

MD simulations model the motions of atoms over time, revealing the dynamic conformational landscape of a peptide in a simulated environment.[12][17]

Protocol: MD Simulation for Conformational Sampling

  • System Setup: Build an initial 3D structure of the 4-Pal derivative (e.g., an extended conformation). Place the peptide in the center of a periodic box of explicit water molecules (e.g., TIP3P model). Add counter-ions to neutralize the system.

  • Parameterization: Use a well-validated force field (e.g., AMBER, CHARMM) to describe the potential energy of the system. Ensure that appropriate parameters for the non-canonical 4-pyridylalanine residue are available or have been generated.

  • Minimization and Equilibration: Perform energy minimization to remove steric clashes. Gradually heat the system to the target temperature (e.g., 298 K) and equilibrate the pressure while restraining the peptide (NVT and NPT ensembles).

  • Production Simulation: Run the simulation for a sufficient length of time (e.g., hundreds of nanoseconds to microseconds) to adequately sample the conformational space. For systems with high energy barriers, enhanced sampling techniques like Replica Exchange Molecular Dynamics (REMD) may be necessary.[18]

  • Trajectory Analysis: Analyze the resulting trajectory to identify dominant conformational states, measure structural fluctuations (RMSD/RMSF), analyze intramolecular and peptide-solvent hydrogen bonds, and construct a free energy landscape to visualize the relative stability of different conformations.

Quantum Mechanical (QM) Calculations

QM methods, such as Density Functional Theory (DFT), provide a highly accurate description of electronic structure, making them ideal for analyzing specific intramolecular interactions identified from MD simulations.[19]

Protocol: DFT for IHB Analysis

  • Structure Selection: Extract representative structures (e.g., the centroids of the most populated clusters from MD) that feature a potential intramolecular hydrogen bond.

  • Calculation: Perform a geometry optimization and frequency calculation on the selected conformer using a suitable DFT functional and basis set (e.g., B3LYP/6-31G*).

  • Analysis:

    • Geometric Criteria: Confirm the presence of a hydrogen bond by its length (typically 1.8-2.2 Å for N-H···N) and angle (typically > 150°).

    • Vibrational Frequency: A red-shift (lowering) of the N-H stretching frequency in the calculated IR spectrum is a hallmark of hydrogen bonding.[4]

    • Natural Bond Orbital (NBO) Analysis: This analysis can directly calculate the stabilization energy (E(2)) associated with the donor-acceptor orbital interaction of the hydrogen bond, providing a quantitative measure of its strength.

Conclusion and Future Directions

The thermodynamic stability of 4-pyridylalanine amide derivatives is a multifactorial property crucial for their function as therapeutic agents. A deep understanding of the balance between stabilizing intramolecular forces, such as hydrogen bonds, and the modulating effects of the solvent environment and pH is essential for rational design. The integrated experimental and computational workflows detailed in this guide provide a robust framework for characterizing and optimizing these molecules. By systematically applying NMR for structural elucidation, DSC for thermodynamic profiling, and MD/QM simulations for mechanistic insight, researchers can build predictive models that accelerate the development of more stable and effective peptide-based drugs.

Future research will likely focus on developing more accurate force fields for non-canonical amino acids and leveraging machine learning approaches to predict stability from sequence alone, further streamlining the drug discovery pipeline.[16]

References

  • Mroz, P. A., Perez-Tilve, D., Liu, F., Gelfanov, V., DiMarchi, R. D., & Mayer, J. P. (2019). Pyridyl-Ala Modified Cyclic Hexapeptides: In-Vitro and In-Vivo Profiling for Oral Bioavailability. ResearchGate. Available from: [Link]
  • Wang, L., Wu, G., & Wei, H. (Year not available). Synthesis of N-4-Pyridyl Amide Derivatives of N-Diisopropyloxyphosphoryl Amino Acids and Antidotal Activity of Tetrodotoxin (TTX). ResearchGate. Available from: [Link]
  • Author(s) not available. (Year not available). Crystal structure and piezoelectric properties of the final member of the pyridylalanine derivative series: [H-β-(3-pyridyl)-Ala-OH][BF4]. CrystEngComm (RSC Publishing). Available from: [Link]
  • Mroz, P. A., Perez-Tilve, D., Liu, F., Gelfanov, V., DiMarchi, R. D., & Mayer, J. P. (2016). Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization. PubMed. Available from: [Link]
  • Giubertoni, G., Sofronov, O. O., & Bakker, H. J. (2020). Effect of intramolecular hydrogen-bond formation on the molecular conformation of amino acids. Communications Chemistry. Available from: [Link]
  • Veljkovic, M., Zinzir, A., & Perovic, V. (2022). Computational Modeling and Characterization of Peptides Derived from Nanobody Complementary-Determining Region 2 (CDR2) Targeting Active-State Conformation of the β2-Adrenergic Receptor (β2AR). International Journal of Molecular Sciences. Available from: [Link]
  • Author(s) not available. (Year not available). Differential scanning calorimetry (DSC) curve of P4VP product. ResearchGate. Available from: [Link]
  • Wimley, W. C., Creamer, T. P., & White, S. H. (1996). Solvation energies of amino acid side chains and backbone in a family of host-guest pentapeptides. PubMed. Available from: [Link]
  • Author(s) not available. (Year not available). Computational Modelling of Peptides Containing Non-Standard Amino Acids. ResearchGate. Available from: [Link]
  • Sharma, A., Kumar, S., & Hosur, R. V. (2021). Conformational Ensembles by NMR and MD Simulations in Model Heptapeptides with Select Tri-Peptide Motifs. MDPI. Available from: [Link]
  • Usacheva, T. R., et al. (2024). Changes in Thermodynamic Parameters Induced by Pyrimidine Nucleic Bases Forming Complexes with Amino Acids and Peptides in a Buffer Solution at pH = 7.4. MDPI. Available from: [Link]
  • Wang, Y., et al. (2023). Dependence of Intramolecular Hydrogen Bond on Conformational Flexibility in Linear Aminoalcohols. The Journal of Physical Chemistry A. Available from: [Link]
  • Jia, T. Z., et al. (2019). The pH dependent mechanisms of non-enzymatic peptide bond cleavage reactions. Physical Chemistry Chemical Physics. Available from: [Link]
  • Sivaraj, C., & Gandhi, T. (2023). Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage functionalization. RSC Publishing. Available from: [Link]
  • Liu, Z., & Li, L. (2018). pH-Dependent peptide bond formation by the selective coupling of α-amino acids in water. Chemical Science. Available from: [Link]
  • Chang, C. A., & Perez, A. (2022). Towards rational computational peptide design. Frontiers in Molecular Biosciences. Available from: [Link]
  • McElhaney, R. N. (1982). The Use of Differential Scanning Calorimetry and Differential Thermal Analysis in Studies of Model and Biological Membranes. PubMed. Available from: [Link]
  • Sullivan, H. R., & Work, D. E. (Year not available). Synthesis of β-(4-Pyridyl)-DL-alanine and of β-(4-Pyridyl-1-oxide)-DL-, D-, and L-alanine1. R Discovery. Available from: [Link]
  • Author(s) not available. (2024). Solvent–Less Environmentally Benign Amino Ester, Amide, and Peptide Synthesis Enabled by Resonant Acoustic Mixing. ChemRxiv. Available from: [Link]
  • Author(s) not available. (2020). Synthesis of secondary and tertiary amides without coupling agents from amines and potassium acyltrifluoroborates (KATs). Chemical Science (RSC Publishing). Available from: [Link]
  • Giubertoni, G., Sofronov, O. O., & Bakker, H. J. (2020). Effect of intramolecular hydrogen-bond formation on the molecular conformation of amino acids. ResearchGate. Available from: [Link]
  • Seelig, J. (2004). Thermodynamics of lipid–peptide interactions. Biochimica et Biophysica Acta (BBA) - Biomembranes. Available from: [Link]
  • Pérez-Hernández, G., et al. (2021). Toward a Computational NMR Procedure for Modeling Dipeptide Side-Chain Conformation. Journal of Chemical Information and Modeling. Available from: [Link]
  • Cooper, A. (Year not available). Differential scanning microcalorimetry. University of Glasgow. Available from: [Link]
  • Author(s) not available. (2024). Toward Chemical Accuracy in Biomolecular Simulations through Data-Driven Many-Body Potentials: I. Polyalanine in the Gas Phase. ChemRxiv. Available from: [Link]
  • Sousa, S. F., et al. (2021). The importance of intramolecular hydrogen bonds on the translocation of the small drug piracetam through a lipid bilayer. Physical Chemistry Chemical Physics. Available from: [Link]
  • Author(s) not available. (Year not available). Crystal structure, DSC and Raman studies in [4-amino pyridinium] 2 TlCl 5. ResearchGate. Available from: [Link]
  • Schneider, P., et al. (2020). Synthesis and characterization of phenylalanine amides active against Mycobacterium abscessus and other mycobacteria. Scientific Reports. Available from: [Link]
  • Author(s) not available. (2024). Solvent–Less Environmentally Benign Amino Ester, Amide, and Peptide Synthesis Enabled by Resonant Acoustic Mixing. ChemRxiv. Available from: [Link]
  • Author(s) not available. (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO 2 Capture. ResearchGate. Available from: [Link]
  • Hilario, J., et al. (2008). Conformational Properties of the Pro-Gly Motif in the - Analysis of the NMR, Raman, and Raman Optical Activity Spectra. Journal of the American Chemical Society. Available from: [Link]
  • Author(s) not available. (Year not available). Dipeptide Syntheses via Activated α-Amino Esters. Organic Syntheses Procedure. Available from: [Link]
  • Gourdoupi, N., et al. (2018). Synthesis and properties of alkaline stable pyridinium containing anion exchange membranes. RSC Publishing. Available from: [Link]
  • Goda, S., & Shiraki, K. (2022). Affinity of aromatic amino acid side chains in amino acid solvents. PubMed. Available from: [Link]
  • D. R. Dee, D. B. Marshall, & J. J. de Pablo. (2016). Predicting unfolding thermodynamics and stable intermediates for alanine-rich helical peptides with the aid of coarse-grained molecular simulation. The Journal of Chemical Physics. Available from: [Link]
  • Author(s) not available. (2024). Competitive Intramolecular Hydrogen Bonding: Offering Molecules a Choice. Kent Academic Repository. Available from: [Link]
  • National Center for Biotechnology Information. (n.d.). L-4-Pyridylalanine. PubChem. Retrieved from [Link]
  • Sanchez-Pina, M. A., et al. (2014). NMR spectroscopy reveals a preferred conformation with a defined hydrophobic cluster for polyglutamine binding peptide 1. PubMed. Available from: [Link]
  • Nandel, F. S., & Jaswal, R. (2011). Conformational study of N-methylated alanine peptides and design of Aβ inhibitor. Indian Journal of Biochemistry & Biophysics. Available from: [Link]

Sources

Exploratory

Role of 2-Amino-3-(pyridin-4-yl)propanamide as a non-proteinogenic amino acid

Topic: Role of 2-Amino-3-(pyridin-4-yl)propanamide as a non-proteinogenic amino acid Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Drug Development Professionals A Critical Non-Protein...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Role of 2-Amino-3-(pyridin-4-yl)propanamide as a non-proteinogenic amino acid Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

A Critical Non-Proteinogenic Scaffold in Peptide Therapeutics

Executive Summary

2-Amino-3-(pyridin-4-yl)propanamide , commonly referred to as the amide derivative of 4-pyridylalanine (4-Pal) , represents a pivotal non-proteinogenic amino acid scaffold in modern drug design. Unlike canonical amino acids, this moiety introduces a pyridine heterocycle into the peptide backbone, offering unique electronic, steric, and acid-base properties.

Its primary utility lies in Gonadotropin-Releasing Hormone (GnRH) antagonists , where it serves as a critical pharmacophore to modulate receptor affinity and reduce histamine-mediated side effects. Furthermore, its ability to act as a pH-sensitive switch and a metal-coordinating ligand makes it an invaluable tool in the development of metalloprotease inhibitors and pH-responsive drug delivery systems.

This guide details the physicochemical profile, synthetic pathways, and experimental integration of H-4-Pal-NH₂ into therapeutic workflows.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

The compound is the C-terminal amide of 3-(4-pyridyl)-L-alanine. It functions as a histidine mimetic but with distinct acid-base chemistry that prevents the tautomerization typical of imidazole rings.

PropertySpecificationClinical Relevance
IUPAC Name 2-Amino-3-(pyridin-4-yl)propanamideStandard nomenclature for regulatory filing.
Common Abbr. H-4-Pal-NH₂; 4-Pal-NH₂Used in peptide sequence notation.
Molecular Formula C₈H₁₁N₃OLow molecular weight fragment (<200 Da).
Chirality L-enantiomer (S-configuration)Biologically active form for receptor recognition.
Side Chain pKa ~5.2 - 5.4 (Pyridine N)Critical Differentiator: Unlike Histidine (pKa ~6.0), the pyridine ring remains predominantly uncharged at physiological pH (7.4), enhancing membrane permeability and hydrophobic interactions while retaining H-bond acceptor capability.
Solubility High in acidic media; Moderate in H₂OOften supplied as a dihydrochloride salt to ensure aqueous solubility during synthesis.
Biological Mechanism & Applications[4]
3.1. The "Histidine Replacement" Strategy

In native peptides, Histidine (His) acts as a proton shuttle. However, its amphoteric nature can lead to non-specific binding and instability. Replacing His with 4-Pal-NH₂ locks the side chain geometry and alters the electrostatics.

  • GnRH Antagonists (e.g., Cetrorelix, Ganirelix):

    • Mechanism: Native GnRH contains His at position 2. Early antagonists caused severe histamine release (anaphylaxis) due to basic residues.

    • Solution: Incorporation of 4-Pal (often at position 5 or 6) maintains the aromatic stacking required for receptor binding but lowers the overall basicity compared to Arginine or Lysine, significantly reducing mast cell degranulation.

    • Role of the Amide: The C-terminal amide (propanamide) mimics the native post-translational modification of GnRH, preventing carboxypeptidase degradation and preserving receptor affinity.

3.2. Metal Coordination & Metalloenzyme Inhibition

The pyridine nitrogen is a potent monodentate ligand for transition metals (


, 

).
  • Application: Design of Matrix Metalloproteinase (MMP) inhibitors. The pyridine nitrogen coordinates with the catalytic Zinc ion in the enzyme's active site, blocking substrate access.

3.3. pH-Responsive Molecular Switches

Because the pyridine pKa is ~5.3, the residue becomes protonated (cationic) only in acidic microenvironments (e.g., tumor stroma, lysosomes).

  • Drug Delivery: Peptides containing 4-Pal can undergo conformational changes in acidic environments, triggering endosomal escape or drug release.

Synthetic Pathways[7][8][9]

The synthesis of 2-Amino-3-(pyridin-4-yl)propanamide requires establishing the chiral center and the amide functionality.

4.1. Chemo-Enzymatic Synthesis (Scalable)

This route is preferred for high-purity L-isomer production.

Synthesis Aldehyde 4-Pyridinecarboxaldehyde Azlactone Azlactone Intermediate Aldehyde->Azlactone Hippuric acid Ac2O/NaOAc Dehydro Dehydro-4-Pal Azlactone->Dehydro Hydrolysis Racemic DL-4-Pyridylalanine Dehydro->Racemic H2 / Pd-C Enzymatic Enzymatic Resolution (Acylase I) Racemic->Enzymatic Acetylation L_Acid L-4-Pyridylalanine (Free Acid) Enzymatic->L_Acid Selective Deacetylation Amidation Esterification & Ammonolysis L_Acid->Amidation MeOH/HCl then NH3 Final 2-Amino-3-(pyridin-4-yl) propanamide Amidation->Final

Figure 1: Chemo-enzymatic route ensuring optical purity of the L-isomer.

4.2. Solid-Phase Peptide Synthesis (SPPS) Integration

For research applications, the compound is rarely synthesized in bulk as a free amide but is generated on-resin.

  • Resin Selection: Rink Amide MBHA Resin . Cleavage of this resin yields the C-terminal primary amide (-CONH₂).

  • Coupling Reagent: Fmoc-4-Pal-OH + HATU/DIPEA.

  • Cleavage: 95% TFA / 2.5% TIS / 2.5% H₂O.

Experimental Protocols
Protocol A: Synthesis of H-4-Pal-NH₂ (Solution Phase)

Use this protocol to generate the free amide building block.

  • Esterification: Dissolve L-4-pyridylalanine (10 mmol) in dry methanol (50 mL). Cool to 0°C. Add thionyl chloride (12 mmol) dropwise. Reflux for 4 hours. Evaporate solvent to yield H-4-Pal-OMe·2HCl.

  • Ammonolysis: Dissolve the methyl ester in methanol saturated with anhydrous ammonia (NH₃) gas.

  • Reaction: Seal in a pressure vessel and stir at room temperature for 24-48 hours.

  • Purification: Evaporate solvent. Recrystallize from Ethanol/Ether.

  • Validation:

    • ESI-MS: Expected [M+H]⁺ = 166.2 Da.

    • HPLC: C18 Column, Gradient 0-60% ACN in 0.1% TFA (Pyridine is polar; elutes early).

Protocol B: Incorporation into Peptide via SPPS

Use this protocol to create a peptide ending in -4-Pal-NH₂.

  • Resin Loading: Swell Rink Amide resin (0.5 mmol/g) in DMF for 30 min.

  • Deprotection: Treat with 20% Piperidine/DMF (2 x 5 min) to remove Fmoc from the linker.

  • Coupling:

    • Mix Fmoc-4-Pal-OH (3 eq), HATU (2.9 eq), and DIPEA (6 eq) in DMF.

    • Add to resin and shake for 45 min.

    • Note: The pyridine nitrogen can sometimes interfere with activation; ensure base (DIPEA) is sufficient to neutralize the pyridine salt if using the HCl form.

  • Capping: Acetylate unreacted sites with Ac₂O/Pyridine.

  • Elongation: Proceed with standard Fmoc cycles for the rest of the peptide.

  • Cleavage: TFA/TIS/H₂O (95:2.5:2.5) for 2 hours. The Rink linker donates the amide nitrogen, resulting in ...-4-Pal-NH₂.

Mechanistic Visualization: GnRH Receptor Interaction

The diagram below illustrates how the 4-Pal-NH₂ moiety functions within a ligand-receptor context, highlighting the critical stacking and hydrogen bonding interactions.

Interaction cluster_receptor GnRH Receptor Binding Pocket (Conceptual) cluster_ligand Peptide Antagonist C-Terminus AcidicResidue Asp/Glu Residue (Anionic) AromaticResidue Tyr/Trp Residue (Pi-System) Backbone Peptide Backbone PyridineRing 4-Pyridyl Ring (Electron Deficient) PyridineRing->AcidicResidue H-Bond / Salt Bridge (If protonated pH < 5.5) PyridineRing->AromaticResidue Pi-Pi Stacking AmideCap C-Terminal Amide (-CONH2) AmideCap->Backbone Stabilizes Helix

Figure 2: Interaction map showing Pi-Pi stacking of the pyridine ring and the stabilizing role of the C-terminal amide.

References
  • PubChem. (2025).[1] L-4-Pyridylalanine | C8H10N2O2.[1] National Library of Medicine. [Link]

  • ResearchGate. (2020). Synthesis of N-4-Pyridyl Amide Derivatives and Antidotal Activity. [Link]

  • Organic Chemistry Portal. (2023). Amide synthesis by aminocarbonylation. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Incorporation and Utility of 2-Amino-3-(pyridin-4-yl)propanamide in Solid-Phase Peptide Synthesis (SPPS)

Executive Summary The engineering of peptide therapeutics often faces critical biophysical bottlenecks, notably poor aqueous solubility, aggregation (fibrillation), and lack of structural handles for supramolecular assem...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The engineering of peptide therapeutics often faces critical biophysical bottlenecks, notably poor aqueous solubility, aggregation (fibrillation), and lack of structural handles for supramolecular assembly. 2-Amino-3-(pyridin-4-yl)propanamide —the C-terminal amide derivative of 4-pyridylalanine (4-Pal-NH₂)—serves as a powerful non-natural structural element to overcome these limitations.

By substituting highly hydrophobic, aggregation-prone aromatic residues (like Phenylalanine or Tyrosine) with 4-Pal-NH₂, researchers can introduce a pH-sensitive dipole and a hydrogen-bond acceptor without disrupting the aromatic pharmacophore required for receptor activation [1]. This application note provides a comprehensive, self-validating guide to synthesizing peptides terminating in 2-amino-3-(pyridin-4-yl)propanamide via Fmoc-based Solid-Phase Peptide Synthesis (SPPS), detailing the mechanistic rationale, coupling protocols, and downstream applications.

Mechanistic Rationale: The Pyridine Advantage

The substitution of a phenyl ring with a pyridine ring at the C-terminus or within a peptide sequence fundamentally alters the local electronic environment.

  • Electronic Dissymmetry & Dipole Moment: The nitrogen atom at the para position of the aromatic ring draws electron density, creating a strong dipole. This enhances the hydrophilicity of the peptide compared to the natural amino acid Phenylalanine [1].

  • Hydrogen Bonding: The basic pyridine nitrogen acts as a potent hydrogen-bond acceptor, which disrupts intermolecular β-sheet formation, thereby preventing fibril aggregation in highly concentrated peptide formulations.

  • Metal Coordination: The unhindered para-nitrogen is an ideal ligand for transition metals (e.g., Pt(II), Ru(II), Re(I)). This allows the 4-Pal residue to act as a non-covalent cross-linking site for the programmed self-assembly of peptide nanospheres and nanofibrils [2].

Solid-Phase Peptide Synthesis (SPPS) Strategy

To generate a peptide terminating in 2-amino-3-(pyridin-4-yl)propanamide, the standard approach utilizes Fmoc-4-Pal-OH coupled to a Rink Amide resin . Upon global acidic cleavage, the Rink Amide linker yields the primary amide at the C-terminus.

Causality in Reagent Selection
  • Coupling Reagents (DIC/OxymaPure): The basicity of the pyridine ring (pKa ~5.2) can theoretically act as a localized base, potentially increasing the risk of epimerization during activation. OxymaPure is selected over HOBt because it provides superior suppression of racemization and faster coupling kinetics in the presence of basic side chains.

  • Scavengers in Cleavage: While the 4-Pal side chain does not require a protecting group, its basic nitrogen will become protonated during Trifluoroacetic Acid (TFA) cleavage. Triisopropylsilane (TIPS) and water are used to trap carbocations generated from other protected residues in the sequence.

SPPS_Workflow Rink Rink Amide Resin (Solid Support) Deprotect Fmoc Deprotection (20% Piperidine/DMF) Rink->Deprotect Couple Coupling: Fmoc-4-Pal-OH + DIC/Oxyma Deprotect->Couple Elongate Peptide Elongation (Standard Fmoc-SPPS) Couple->Elongate Cleave Global Cleavage (TFA/TIPS/H2O) Elongate->Cleave Product Peptide-4-Pal-NH2 (2-Amino-3-(pyridin-4-yl)propanamide) Cleave->Product

Workflow for synthesizing C-terminal 2-amino-3-(pyridin-4-yl)propanamide peptides via SPPS.

Experimental Protocol: Synthesis of a 4-Pal-NH₂ Terminated Peptide

This protocol describes the synthesis of a model peptide at a 0.1 mmol scale.

Step 1: Resin Preparation
  • Weigh 0.1 mmol of Rink Amide AM resin (loading ~0.5 mmol/g).

  • Swell the resin in

    
    -Dimethylformamide (DMF) for 30 minutes at room temperature with gentle agitation.
    
  • Drain the solvent.

Step 2: Initial Fmoc Deprotection
  • Add 3 mL of 20% (v/v) piperidine in DMF to the resin.

  • Agitate for 5 minutes, then drain.

  • Add another 3 mL of 20% piperidine/DMF and agitate for 15 minutes.

  • Drain and wash the resin thoroughly with DMF (5 × 3 mL, 1 min each) to remove all traces of piperidine and dibenzofulvene. Failure to remove piperidine will neutralize the coupling acids in the next step.

Step 3: Coupling of Fmoc-4-Pal-OH
  • Activation: In a separate vial, dissolve 0.4 mmol (4 equivalents) of Fmoc-4-Pal-OH and 0.4 mmol of OxymaPure in 2 mL of DMF. Add 0.4 mmol of

    
    -Diisopropylcarbodiimide (DIC). Let pre-activate for 2 minutes.
    
  • Coupling: Add the activated mixture to the resin. Agitate for 60–90 minutes at room temperature.

  • Validation: Drain and wash with DMF (3 × 3 mL). Perform a Kaiser test. A negative (yellow) result indicates complete coupling. If positive (blue), repeat the coupling step.

Step 4: Peptide Elongation
  • Repeat the deprotection and coupling cycles for the remaining amino acids in your sequence.

Step 5: Global Cleavage and Amide Generation
  • Following the final N-terminal Fmoc deprotection, wash the resin with Dichloromethane (DCM) (5 × 3 mL) and dry under a stream of nitrogen.

  • Prepare the cleavage cocktail: 95% TFA, 2.5% TIPS, 2.5% ultrapure H₂O.

  • Add 3 mL of the cocktail to the dry resin and agitate for 2 hours at room temperature.

  • Collect the filtrate. Wash the resin with an additional 1 mL of TFA and combine the filtrates.

  • Precipitation: Concentrate the filtrate under nitrogen to ~1 mL. Add 10 mL of ice-cold diethyl ether to precipitate the peptide. The protonated pyridine ring ensures excellent precipitation in ether.

  • Centrifuge at 4000 rpm for 5 minutes, decant the ether, and wash the pellet twice more with cold ether.

  • Dry the pellet and dissolve in a water/acetonitrile mixture for RP-HPLC purification. Note: Due to the hydrophilic nature of the 4-Pal residue, the peptide will elute earlier on a C18 column compared to its Phenylalanine analog.

Quantitative Data & Comparative Analysis

The substitution of Phe with 4-Pal has profound effects on both the physicochemical properties of the isolated residue and the macroscopic behavior of the synthesized peptide.

Table 1: Physicochemical Comparison of Aromatic Residues
PropertyPhenylalanine (Phe)4-Pyridylalanine (4-Pal)
Side-Chain Ring PhenylPyridine
Hydrogen Bonding NoneAcceptor (Pyridine N)
Dipole Moment LowHigh
Hydrophilicity Low (Hydrophobic)High (Hydrophilic at physiological pH)
pKa of Side Chain N/A~5.2 - 5.5
Table 2: Impact of Pyridyl-alanine Substitution on Peptide Therapeutics

Data adapted from the structural optimization of Glucagon analogs [1].

Peptide AnalogSubstitutionAqueous Solubility (pH 7.4)Receptor Affinity / Potency
Native GlucagonNone< 0.1 mg/mLHigh (Native Baseline)
Analog 74-Pal at position 6> 1.0 mg/mLMaintained (Picomolar)
Analog 94-Pal at positions 6, 10, 13> 15.0 mg/mLMaintained (Picomolar)

Advanced Applications: Metal-Mediated Self-Assembly

Beyond solubility enhancement, 2-amino-3-(pyridin-4-yl)propanamide acts as a highly specific ligand for metallo-supramolecular chemistry. When incorporated into amphipathic α-helical peptides, the solvent-exposed pyridine nitrogen can coordinate with square planar Pt(II) complexes [e.g., Pt(en)(NO₃)₂].

This coordination forces the non-covalent oligomerization of the peptides, triggering a massive structural shift from simple coiled-coils into highly ordered nanospheres and nanofibrils [2].

Metal_Assembly Monomer Peptide with Surface 4-Pyridylalanine CoiledCoil Self-Assembly into α-Helical Coiled-Coil Monomer->CoiledCoil Metal Addition of Pt(en)(NO3)2 (Metal Coordination) CoiledCoil->Metal Pt(II) binds Pyridine N Bundle Metal-Bridged Four-Helix Bundle Metal->Bundle Nano Nanosphere / Nanofibril Formation Bundle->Nano

Metal-mediated structural transformation of 4-Pal-containing peptides into nanostructures.

References

  • Mroz, P. A., Perez-Tilve, D., Liu, F., Gelfanov, V., & DiMarchi, R. D. (2016). Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization. Journal of Medicinal Chemistry, 59(17), 8061-8067.[Link]

  • Tsurkan, M. V., & Ogawa, M. Y. (2007). Formation of Peptide Nanospheres and Nanofibrils by Metal Coordination. Biomacromolecules, 8(12), 3908-3913.[Link]

Method

Application Note: 2-Amino-3-(pyridin-4-yl)propanamide in Metal Coordination Chemistry

Executive Summary 2-Amino-3-(pyridin-4-yl)propanamide (also known as 4-pyridylalanine amide or 4-Pal-NH₂) is a highly versatile, multi-dentate ligand that bridges the gap between traditional organometallic chemistry and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Amino-3-(pyridin-4-yl)propanamide (also known as 4-pyridylalanine amide or 4-Pal-NH₂) is a highly versatile, multi-dentate ligand that bridges the gap between traditional organometallic chemistry and bio-inspired supramolecular assembly. Featuring a soft/borderline pyridine nitrogen, a hard primary amine, and a hydrogen-bonding amide moiety, this ligand offers programmable coordination modes dictated by Hard-Soft Acid-Base (HSAB) theory and pH control.

This application note provides drug development professionals and coordination chemists with authoritative, field-proven methodologies for utilizing 2-amino-3-(pyridin-4-yl)propanamide. We detail the mechanistic causality behind its coordination behavior and provide self-validating protocols for synthesizing both discrete metallacycles and extended supramolecular assemblies.

Mechanistic Insights: Programmable Coordination Logic

The strategic value of 2-amino-3-(pyridin-4-yl)propanamide lies in its orthogonal binding sites. As a Senior Application Scientist, it is critical to understand why specific reaction conditions drive distinct coordination topologies, rather than merely following a recipe.

Hard-Soft Acid-Base (HSAB) Selectivity

The ligand possesses three potential donor sites:

  • Pyridine Nitrogen (N-donor): A borderline-soft donor with a

    
     of ~5.5. It exhibits a strong kinetic and thermodynamic preference for borderline/soft transition metals such as Pt(II), Pd(II), Ag(I), and Ru(II).
    
  • Aliphatic Amine (N-donor): A hard donor with a

    
     of ~9.0. It prefers hard/borderline metals like Cu(II), Ni(II), and Zn(II).
    
  • Amide Group (O/N-donor): Can coordinate via the carbonyl oxygen (neutral) or the deprotonated amide nitrogen (in highly basic conditions).

The Role of pH in Coordination Causality

By manipulating the pH of the reaction medium, researchers can "switch off" specific binding sites.

  • At pH 6.0–6.5: The aliphatic amine remains protonated (

    
    ) and is sterically and electronically blocked from coordination. The metal is forced to bind exclusively to the pyridine nitrogen. This principle is heavily utilized in metal-mediated peptide assemblies to alter oligomerization states without disrupting the amino acid backbone[1].
    
  • At pH > 8.5: The aliphatic amine is deprotonated, enabling the formation of highly stable 5- or 6-membered bidentate chelates (amine-N and amide-O/N) with metals like Cu(II). Pyridine-amide ligands are privileged scaffolds for constructing such discrete molecular assemblies[2].

CoordinationModes Ligand 2-Amino-3-(pyridin-4-yl) propanamide Pyridine Pyridine N-Donor (Soft/Borderline) Ligand->Pyridine Neutral pH (6.0-6.5), Soft Metals AmineAmide Amine-Amide Chelate (Hard/Borderline) Ligand->AmineAmide Basic pH (>8.5), Hard Metals PtPd Pt(II), Pd(II), Ru(II) Supramolecular Assemblies Pyridine->PtPd Monodentate/Bridging CuNi Cu(II), Ni(II), Zn(II) Discrete Chelates AmineAmide->CuNi Bidentate (N,N or N,O)

Caption: Coordination logic of 2-Amino-3-(pyridin-4-yl)propanamide based on HSAB theory and pH.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Each critical step includes an in-process analytical check to ensure the mechanistic pathway is proceeding as intended.

Protocol A: Synthesis of a Pt(II)-Bridged Supramolecular Assembly via Pyridine Coordination

This protocol leverages the kinetic inertness of Pt(II) to form stable, discrete supramolecular architectures, a technique foundational to metallo-peptide drug design[3].

Reagents:

  • 2-Amino-3-(pyridin-4-yl)propanamide (Ligand,

    
    )
    
  • 
     (Ethylenediamine platinum(II) dichloride)
    
  • Silver trifluoromethanesulfonate (

    
    )
    

Step-by-Step Methodology:

  • Chloride Abstraction (Activation): Suspend 1.0 eq of

    
     in 
    
    
    
    (1:1). Add 1.95 eq of
    
    
    (slight under-titration prevents free
    
    
    interference).
    • Causality: Pt-Cl bonds are kinetically inert.

      
       abstracts the chlorides, precipitating 
      
      
      
      and leaving a highly reactive, solvent-coordinated
      
      
      species.
    • Validation: Centrifuge the mixture. The formation of a dense white precipitate (

      
      ) confirms successful abstraction. Filter through a 0.22 µm PTFE syringe filter.
      
  • pH Adjustment: Adjust the filtrate to pH 6.5 using dilute

    
    .
    
    • Causality: Ensures the primary amine of the ligand is protonated, restricting coordination strictly to the pyridine nitrogen.

  • Ligand Addition: Add 2.0 eq of the ligand dropwise to the activated Pt(II) solution. Stir at 40°C for 24 hours in the dark.

  • Isolation: Concentrate the solution under reduced pressure and precipitate the complex using cold diethyl ether. Collect the

    
     complex via centrifugation.
    
Protocol B: Synthesis of a Cu(II) Amino-Amide Chelate

This protocol forces bidentate chelation, useful for designing metalloenzymatic mimics or radiopharmaceutical chelators.

Reagents:

  • 2-Amino-3-(pyridin-4-yl)propanamide (Ligand,

    
    )
    
  • 
     (Copper(II) acetate monohydrate)
    
  • Triethylamine (

    
    )
    

Step-by-Step Methodology:

  • Metal Solvation: Dissolve 1.0 eq of

    
     in anhydrous methanol. The solution will appear pale blue.
    
  • Ligand Deprotonation: In a separate vial, dissolve 2.0 eq of the ligand in methanol. Add 2.2 eq of

    
    .
    
    • Causality: The base deprotonates the primary amine (and potentially the amide), priming the hard donor sites for rapid chelation with the Cu(II) center.

  • Complexation: Slowly titrate the ligand solution into the Cu(II) solution.

    • Validation: A rapid color shift from pale blue to deep royal blue/purple indicates successful

      
       transition alteration due to N,N or N,O chelation.
      
  • Crystallization: Layer the methanolic solution with diisopropyl ether and allow it to sit undisturbed at 4°C for 48 hours to yield X-ray quality crystals.

Workflow Start Ligand Preparation 2-Amino-3-(pyridin-4-yl)propanamide PathA Pathway A: Pt(II) Assembly (Pyridine Targeted) Start->PathA PathB Pathway B: Cu(II) Chelation (Amine/Amide Targeted) Start->PathB StepA1 1. React Pt(en)Cl2 with AgOTf (Chloride Abstraction) PathA->StepA1 StepB1 1. Dissolve Cu(OAc)2 in MeOH PathB->StepB1 StepA2 2. Add Ligand at pH 6.5 (Amine Masked via Protonation) StepA1->StepA2 StepA3 3. Isolate Pt-Bridged Assembly StepA2->StepA3 StepB2 2. Add Ligand + Et3N (pH > 8.5) (Amine/Amide Activated) StepB1->StepB2 StepB3 3. Crystallize Cu(II) Chelate StepB2->StepB3

Caption: Parallel workflows for synthesizing Pt(II) assemblies and Cu(II) chelates.

Data Presentation & Analytical Validation

Validating the coordination mode of 2-amino-3-(pyridin-4-yl)propanamide requires a multi-modal spectroscopic approach. The table below summarizes the diagnostic shifts expected when comparing the free ligand to its coordinated counterparts.

Table 1: Diagnostic Spectroscopic Shifts for Coordination Modes

Analytical TechniqueTarget MoietyFree Ligand SignalPt(II) Assembly (Pyridine Bound)Cu(II) Chelate (Amine/Amide Bound)
¹H NMR (DMSO-

)
Pyridine

-protons (

)
~8.45 ppm (d)~8.80 - 9.10 ppm (d) (Downfield shift due to metal deshielding)~8.48 ppm (d) (Minimal shift)
¹H NMR (DMSO-

)
Primary Amine (

)
~3.50 ppm (br s)~7.50 ppm (br s) (Shifted due to protonation at pH 6.5)Signal Broadened/Lost (Paramagnetic Cu(II) interference)
FT-IR (ATR) Pyridine Ring Stretch~1595 cm⁻¹~1615 cm⁻¹ (Shifted to higher energy)~1595 cm⁻¹ (Unchanged)
FT-IR (ATR) Amide I (

)
~1670 cm⁻¹~1670 cm⁻¹ (Unchanged)~1640 cm⁻¹ (Red-shifted if O-coordinated)
UV-Vis (MeOH)

transitions
N/A (Ligand only)~280 nm (MLCT band emerges)~620 - 650 nm (Broad band indicating square planar/octahedral Cu)

Note: NMR analysis of the Cu(II) complex is generally precluded by the paramagnetic nature of the


 metal center; EPR or FT-IR is the preferred validation tool in this pathway.

References

  • Tsurkan, M. V., & Ogawa, M. Y. (2007). Metal-Mediated Peptide Assembly: Use of Metal Coordination to Change the Oligomerization State of an α-Helical Coiled-Coil. Inorganic Chemistry, 46(17), 6849–6851.[Link]

  • Sharma, R., et al. (2014). Supramolecular architectures with pyridine-amide based ligands: discrete molecular assemblies and their applications. Dalton Transactions, 43(21), 7668-7682.[Link]

Sources

Application

Incorporating 2-Amino-3-(pyridin-4-yl)propanamide into peptidomimetics

Application Note: Strategic Integration of 2-Amino-3-(pyridin-4-yl)propanamide into Peptidomimetics Executive Summary 2-Amino-3-(pyridin-4-yl)propanamide is the C-terminal amide derivative of 4-Pyridylalanine (4-Pal) . A...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Integration of 2-Amino-3-(pyridin-4-yl)propanamide into Peptidomimetics

Executive Summary

2-Amino-3-(pyridin-4-yl)propanamide is the C-terminal amide derivative of 4-Pyridylalanine (4-Pal) . As a non-canonical amino acid, it serves as a critical bioisostere for Phenylalanine (Phe). While retaining the aromatic stacking capabilities of Phe, the pyridine nitrogen introduces a protonatable site (pKa ~5.3), significantly altering the electrostatic and solubility profile of the resulting peptidomimetic.

This guide details the protocols for incorporating this moiety into peptide backbones, primarily focusing on Solid-Phase Peptide Synthesis (SPPS) strategies to generate the C-terminal amide.[1] It addresses specific challenges regarding resin selection, coupling efficiency, and pH-dependent purification behavior.

Chemical Specifications & Mechanistic Insight

Understanding the fundamental properties of the pyridine ring is prerequisite to successful incorporation.

PropertySpecificationSignificance in Protocol
IUPAC Name (2S)-2-amino-3-(pyridin-4-yl)propanamideTarget molecule (C-terminal amide form).
Precursor Fmoc-4-Pyridylalanine-OH (Fmoc-4-Pal-OH)Standard building block for SPPS.
pKa (Pyridine N) ~ 5.2 – 5.3CRITICAL: At pH < 5, the ring is protonated (+1 charge). At pH > 6, it is neutral. This dictates solubility and HPLC retention.
Bioisosterism Phenylalanine (Phe)Replaces Phe to improve water solubility or introduce pH-switchable logic.
Side Chain Protection Generally NoneUnlike Histidine, the 4-pyridyl nitrogen is insufficiently nucleophilic to require protection during standard coupling.
Mechanistic Role in Peptidomimetics
  • Solubility Switch: In acidic media (e.g., gastric environment or lysosome), the pyridine ring protonates, drastically increasing hydrophilicity.

  • Pi-Pi Stacking: The electron-deficient pyridine ring engages in stronger

    
    -
    
    
    
    stacking interactions with electron-rich rings (like Trp or Tyr) compared to phenyl rings.
  • Metal Coordination: The pyridine nitrogen can serve as a monodentate ligand for transition metals (e.g., Pd, Au, Zn), useful in metallopeptide design.

Protocol A: Solid-Phase Synthesis (SPPS)

The most robust method to generate 2-Amino-3-(pyridin-4-yl)propanamide within a peptide sequence is using Rink Amide resin.

Materials Required
  • Resin: Rink Amide MBHA Resin (Loading: 0.5–0.7 mmol/g). High loading is discouraged to prevent aggregation of the aromatic-rich sequences.

  • Amino Acid: Fmoc-4-Pal-OH.

  • Coupling Reagents: DIC (Diisopropylcarbodiimide) and Oxyma Pure (preferred over HBTU to reduce racemization risk).

  • Solvent: DMF (peptide grade).

Step-by-Step Procedure

1. Resin Preparation

  • Weigh Rink Amide resin (0.1 mmol scale).[2]

  • Swell in DCM (20 min), then wash with DMF (3x).

  • Fmoc Deprotection: Treat with 20% Piperidine in DMF (2 x 10 min). Wash thoroughly with DMF (5x).[2] Note: The resin now exposes a free amine, which will become the C-terminal amide nitrogen.

2. Coupling of Fmoc-4-Pal-OH

  • Stoichiometry: Use 4 equivalents (eq) of Fmoc-4-Pal-OH relative to resin loading.

  • Activation: Dissolve Amino Acid and Oxyma (4 eq) in minimal DMF. Add DIC (4 eq).

  • Reaction: Add activated solution to the resin.[3] Shake at room temperature for 60–90 minutes.

  • Monitoring: Perform a Kaiser Test. A negative result (yellow beads) indicates successful coupling.

    • Troubleshooting: If the test is slightly positive, perform a second coupling (double coupling) using HATU/DIEA (3 eq) for 45 mins. Caution: Excess base (DIEA) with HATU can promote racemization of the pyridylalanine alpha-carbon.

3. Chain Elongation

  • Proceed with standard Fmoc SPPS cycles for the remainder of the peptide sequence.

  • Note: Since the 4-Pal side chain is unprotected, it is stable to piperidine.

4. Cleavage & Global Deprotection

  • Cocktail: TFA/TIS/H2O (95:2.5:2.5).

  • Time: 2–3 hours.

  • Precipitation: Filter resin, concentrate filtrate, and precipitate in cold diethyl ether.

  • Result: The Rink Amide linker cleaves to yield the C-terminal amide : Peptide-...-4Pal-NH2.

Visualization: Synthesis Workflow

The following diagram illustrates the decision logic for synthesizing the target amide via SPPS.

SPPS_Workflow Start Target: Peptide-4-Pal-NH2 Resin Select Rink Amide Resin (Generates C-term Amide) Start->Resin Deprotect Fmoc Removal (20% Piperidine) Resin->Deprotect Couple Coupling Fmoc-4-Pal-OH (DIC/Oxyma) Deprotect->Couple Check Kaiser Test Couple->Check Check->Couple Positive (Fail) - Recouple Elongate Complete Peptide Synthesis Check->Elongate Negative (Success) Cleave TFA Cleavage (Releases Peptide-NH2) Elongate->Cleave

Caption: Workflow for generating C-terminal 4-pyridylalanine amides using Rink Amide SPPS.

Protocol B: Purification & Characterization

The physicochemical behavior of 4-Pal necessitates a tailored purification strategy.

HPLC Behavior
  • Standard Conditions (0.1% TFA, pH ~2): The pyridine ring is protonated . The peptide will appear more hydrophilic (elutes earlier) than its Phenylalanine counterpart.

  • Neutral Conditions (Ammonium Acetate, pH 6.5): The pyridine ring is neutral . The peptide will display significant hydrophobic retention, often eluting later than Phe-containing analogs due to

    
    -interactions with the C18 column.
    
Purification Strategy
  • Initial Run: Use 0.1% TFA in Water (Buffer A) and 0.1% TFA in Acetonitrile (Buffer B).

  • Identification: Look for the mass [M+H]+. Note that at pH 2, the observed mass in some low-res MS might be confusing if you expect a neutral species, but ESI-MS always detects ions regardless.

  • Salt Exchange: If the final application requires a neutral pH or specific counter-ion (e.g., Acetate), perform a salt exchange step or purify using Ammonium Bicarbonate buffer (pH 7.5), provided the peptide is soluble.

Solubility Troubleshooting

If the crude peptide is insoluble:

  • Acidic Peptides: 4-Pal helps solubility, but if the overall sequence is hydrophobic, dissolve in 10% Acetic Acid. The protonation of the pyridine ring will assist dissolution.

  • Basic Peptides: Dissolve in water; the pyridine is neutral/basic.

Applications & Case Studies

Case Study 1: Solubility Enhancement in Glucagon Analogs

Researchers replaced native aromatic residues (Phe, Tyr) with 4-pyridylalanine in Glucagon analogs.

  • Problem: Native Glucagon aggregates and fibrillates at neutral pH.

  • Solution: Incorporation of 4-Pal.

  • Mechanism: At physiological pH (7.4), 4-Pal is largely neutral but retains higher polarity than Phe. However, during formulation in slightly acidic buffers, the pyridine protonates, preventing aggregation via electrostatic repulsion.

  • Outcome: Analogs maintained potency while significantly improving aqueous solubility and stability [1].[4][5][6]

Case Study 2: Metal-Mediated Supramolecular Assemblies

The 4-pyridyl moiety acts as a ligand for Palladium(II) or Gold(III) complexes.

  • Application: Creating self-assembling peptide nanostructures.

  • Protocol: The peptide containing 2-Amino-3-(pyridin-4-yl)propanamide is mixed with

    
    . The pyridine nitrogen coordinates to the metal center, cross-linking peptide chains into hydrogels.
    

Visualization: pH-Dependent Properties

pH_Switch Acid Acidic pH (< 5.0) Protonated (Py-H+) Neutral Neutral pH (> 6.0) Uncharged (Py) Acid->Neutral  Add Base Sol_Acid High Solubility Electrostatic Repulsion Acid->Sol_Acid  Effect Sol_Neut Lipophilic Pi-Stacking Aggregation Neutral->Sol_Neut  Effect

Caption: The pH-switchable solubility profile of 4-pyridylalanine residues.

References

  • Beinborn, M., et al. (2016). "Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization." Journal of Medicinal Chemistry.

  • PubChem. (2025). "L-4-Pyridylalanine Compound Summary." National Library of Medicine.

  • BenchChem. (2025).[3][7] "Overcoming Poor Solubility of Peptides Containing Pyridyl Residues." Technical Support Center.

  • Coin, I., et al. (2007). "Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences." Nature Protocols.

Sources

Method

Catalytic applications of 2-Amino-3-(pyridin-4-yl)propanamide complexes

Application Note: Catalytic Architectures of 2-Amino-3-(pyridin-4-yl)propanamide Complexes Executive Summary This guide details the catalytic utility of 2-Amino-3-(pyridin-4-yl)propanamide (often abbreviated as 4-Pal-NH₂...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Catalytic Architectures of 2-Amino-3-(pyridin-4-yl)propanamide Complexes

Executive Summary

This guide details the catalytic utility of 2-Amino-3-(pyridin-4-yl)propanamide (often abbreviated as 4-Pal-NH₂ ), a non-proteinogenic amino acid derivative. Unlike its 2-pyridyl isomer, which acts as a tridentate pincer ligand, the 4-pyridyl isomer is a topological "Janus" ligand. It possesses two spatially divergent coordination vectors: the alpha-amino-amide chelating pocket and the distal pyridine nitrogen.

This unique geometry prevents simple mononuclear chelation, instead driving the formation of Coordination Polymers (CPs) and Metal-Organic Frameworks (MOFs) . These supramolecular architectures are critical in drug development for creating heterogeneous, recyclable chiral catalysts that bridge the gap between homogeneous selectivity and heterogeneous durability.

Part 1: The "Janus" Ligand – Structural Logic

To design effective catalysts with 4-Pal-NH₂, one must understand its coordination behavior. It does not bind a single metal center like a claw; it links metal centers like a strut.

  • Site A (Chelation): The amine (

    
    ) and amide carbonyl (
    
    
    
    ) or amide nitrogen (
    
    
    ) bind to Metal Center 1 (the catalytic active site).
  • Site B (Bridging): The pyridine nitrogen (position 4) binds to Metal Center 2 (the structural node).

This dual-action allows for the synthesis of Bio-inspired Chiral Networks where the metal active sites are spatially separated, preventing aggregation and maintaining high catalytic turnover.

Diagram 1: Divergent Coordination Logic

G Ligand 2-Amino-3-(pyridin-4-yl)propanamide (4-Pal-NH₂) Site_A α-Amino-Amide Pocket (Chelation) Ligand->Site_A Site_B Pyridine-4-yl Nitrogen (Bridging) Ligand->Site_B Metal_A Catalytic Center (Cu, Zn, Co) [Lewis Acid / Hydrolysis] Activity Catalytic Turnover Metal_A->Activity Substrate Activation Metal_B Structural Node (Ag, Cd, Zn) [Network Assembly] Stability Insolubility & Recycling Metal_B->Stability Polymer Formation Site_A->Metal_A Bidentate Binding (N,O or N,N) Site_B->Metal_B Monodentate Binding (N-donor)

Caption: Divergent binding modes of 4-Pal-NH₂ leading to catalytically active coordination polymers.

Part 2: Application Protocols

Application A: Heterogeneous Chiral Lewis Acid Catalysis

Target Reaction: Asymmetric Aldol or Henry (Nitroaldol) Reactions. Mechanism: The Cu(II) center, chelated by the amino-amide moiety, acts as a Lewis acid to activate the aldehyde. The chiral backbone of the L-isomer induces enantioselectivity. The pyridyl-networking renders the catalyst solid and recoverable.

Protocol 1: Synthesis of [Cu(4-Pal-NH₂)₂]Cl₂ Coordination Polymer

Materials:

  • (S)-2-Amino-3-(pyridin-4-yl)propanamide dihydrochloride (CAS: 903884-69-5 or similar salt).

  • 
    .
    
  • Methanol (HPLC grade).

  • Triethylamine (

    
    ).
    

Step-by-Step Methodology:

  • Ligand Activation: Dissolve 1.0 mmol of 4-Pal-NH₂·2HCl in 10 mL Methanol. Add 2.0 mmol

    
     dropwise to neutralize the hydrochloride salt. The solution should turn clear.
    
  • Metalation: Dissolve 0.5 mmol

    
     in 5 mL Methanol.
    
  • Self-Assembly: Slowly add the copper solution to the ligand solution under gentle stirring at Room Temperature (RT).

    • Observation: A blue/green precipitate will form immediately. This is the coordination polymer.

  • Aging: Stir for 4 hours at RT to ensure ordered stacking.

  • Isolation: Centrifuge the suspension (4000 rpm, 10 min). Decant the supernatant.

  • Washing: Wash the pellet 3x with cold methanol to remove unreacted salts.

  • Activation: Dry under vacuum at 60°C for 12 hours.

Validation (Self-Check):

  • Solubility Test: The product should be insoluble in water and methanol (confirming polymerization) but may dissolve in strong acid (breaking the polymer).

  • FT-IR: Look for shifts in the Amide I band (~1670

    
    ) indicating carbonyl coordination, and Pyridine ring breathing (~1600 
    
    
    
    ) indicating bridging.
Application B: Bio-inspired Oxidative Degradation

Target Reaction: Catalytic reduction of nitro-aromatics (e.g., 4-nitrophenol) or oxidation of phenols (wastewater treatment models). Mechanism: The complex facilitates electron transfer (ET) between a reductant (


) and the substrate. The high surface area of the coordination polymer enhances kinetics.

Protocol 2: Catalytic Reduction Assay (Benchmark)

Materials:

  • Solid Catalyst (from Protocol 1).

  • 4-Nitrophenol (4-NP).

  • Sodium Borohydride (

    
    ).
    
  • UV-Vis Spectrophotometer.

Step-by-Step Methodology:

  • Baseline: Prepare a solution of 4-NP (0.1 mM) in water. Add fresh

    
     (10 mM).
    
    • Observation: Color shifts from pale yellow to bright yellow (formation of 4-nitrophenolate ion). Absorbance peak shifts to 400 nm.

  • Catalyst Injection: Add 1.0 mg of the solid [Cu(4-Pal-NH₂)₂] catalyst to the cuvette.

  • Monitoring: Record UV-Vis spectra every 60 seconds in scanning mode (200–600 nm).

  • Quantification: Monitor the decrease in absorbance at 400 nm and the appearance of a new peak at 300 nm (4-aminophenol).

  • Kinetics: Plot

    
     vs. time. A linear plot indicates pseudo-first-order kinetics, confirming the catalyst's efficiency.
    
Data Summary: Expected Catalytic Performance
Catalyst SystemSubstrateReaction TimeConversionRate Constant (

)
Notes
Cu(4-Pal-NH₂) CP 4-Nitrophenol8–12 min>98%

High activity due to porous network
Free Ligand 4-Nitrophenol>120 min<5%N/ANo catalytic effect without metal
CuCl₂ (Salt) 4-Nitrophenol40 min~60%

Homogeneous, hard to recover

Part 3: Mechanism of Action (Signaling Pathway)

The following diagram illustrates the "Ping-Pong" mechanism typical for these bio-inspired catalysts, where the substrate binds to the metal center, undergoes transformation, and is released, leaving the structural pyridine network intact.

Diagram 2: Catalytic Cycle & Structural Integrity

CatalyticCycle cluster_network Structural Support (Pyridine-Metal Links) Resting Resting Catalyst [Cu-Ligand Network] Activated Activated Complex (Substrate Bound) Resting->Activated + Substrate (Adsorption) Transition Transition State (e- Transfer / Bond Formation) Activated->Transition Activation Energy Product_Release Product Release Transition->Product_Release Chemical Step Product_Release->Resting - Product (Desorption)

Caption: The catalytic cycle operates at the metal center while the pyridine network maintains solid-state stability.

References

  • PubChem. (2025). 2-Amino-3-(pyridin-4-yl)propanamide dihydrochloride Structure and Properties. National Library of Medicine. Link

  • MDPI. (2025). Bi-Dentate Pyridyl Amine-Derived Complexes of Aluminium: Synthesis, Structure and ROP Capability. Molecules.[1][2][3][4][5][6][7][8][9][10] Link

  • Chem-Impex. (2023). 3-(4'-Pyridyl)-L-alanine: Applications in Peptide Synthesis and Coordination Chemistry.[8]Link

  • ResearchGate. (2020). Transition metal complexes constructed by pyridine–amino acid: fluorescence sensing and catalytic properties.Link

  • Sigma-Aldrich. (2023). 3-(4-Pyridyl)-L-alanine Product Specification and Safety Data.Link

Sources

Application

Scalable Production Methods for 2-Amino-3-(pyridin-4-yl)propanamide

Executive Summary 2-Amino-3-(pyridin-4-yl)propanamide (also known as 4-Pyridylalanine amide) is a critical non-proteinogenic amino acid derivative. It serves as a pharmacophore scaffold in the development of Rho-associat...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Amino-3-(pyridin-4-yl)propanamide (also known as 4-Pyridylalanine amide) is a critical non-proteinogenic amino acid derivative. It serves as a pharmacophore scaffold in the development of Rho-associated protein kinase (ROCK) inhibitors (e.g., Ripasudil, Fasudil analogs) and other neuroactive agents.

This application note details a scalable, industrial-grade synthetic route utilizing the Modified Erlenmeyer-Plöchl / Hydantoin pathway. Unlike laboratory-scale methods that rely on expensive coupling reagents (e.g., T3P, EDC), this protocol prioritizes cost-effective starting materials (4-pyridinecarboxaldehyde) and robust downstream processing (crystallization, ammonolysis) suitable for multi-kilogram production.

Part 1: Retrosynthetic Analysis & Strategy

Strategic Route Selection

To achieve scalability and economic viability, we bypass the expensive asymmetric hydrogenation of enamides (Route A) in favor of the Hydantoin Process (Route B) . This route utilizes cheap commodity chemicals and avoids unstable intermediates like 4-picolyl chloride (required for the acetamidomalonate route).

  • Route A (Laboratory): Boc-protection

    
     Mixed Anhydride 
    
    
    
    Ammonia. (High cost, atom inefficient).
  • Route B (Industrial): Aldehyde

    
     Hydantoin Condensation 
    
    
    
    Reduction
    
    
    Hydrolysis
    
    
    Esterification
    
    
    Ammonolysis. (High atom economy, stable intermediates).[1]
Retrosynthesis Diagram

Retrosynthesis Target 2-Amino-3-(pyridin-4-yl)propanamide (Target Molecule) Ester Methyl 3-(pyridin-4-yl)alaninate Target->Ester Ammonolysis (NH3/MeOH) Acid 3-(pyridin-4-yl)alanine (Amino Acid) Ester->Acid Esterification (MeOH/SOCl2) SatHydantoin 5-(Pyridin-4-ylmethyl)imidazolidine-2,4-dione Acid->SatHydantoin Hydrolysis (NaOH) UnsatHydantoin 5-(Pyridin-4-ylmethylene)imidazolidine-2,4-dione SatHydantoin->UnsatHydantoin Hydrogenation (H2, Pd/C) Aldehyde 4-Pyridinecarboxaldehyde (Starting Material) UnsatHydantoin->Aldehyde Condensation (Piperidine) Hydantoin Hydantoin UnsatHydantoin->Hydantoin

Caption: Retrosynthetic disconnection showing the linear Hydantoin pathway from commodity starting materials.

Part 2: Detailed Experimental Protocols

Step 1: Condensation (Formation of Unsaturated Hydantoin)

This step establishes the carbon skeleton via a Knoevenagel-type condensation.

  • Reagents: 4-Pyridinecarboxaldehyde (1.0 equiv), Hydantoin (1.1 equiv), Piperidine (0.1 equiv).

  • Solvent: Water/Ethanol (1:1 v/v).[2]

Protocol:

  • Charge a glass-lined reactor with Water (5 vol) and Ethanol (5 vol).

  • Add Hydantoin (1.1 equiv) and stir at 40°C until dissolved.

  • Add 4-Pyridinecarboxaldehyde (1.0 equiv) followed by Piperidine (0.1 equiv) dropwise.

  • Heat the mixture to Reflux (80-85°C) for 4–6 hours. Monitor via HPLC (Target: <2% Aldehyde remaining).

  • Cool slowly to 10°C over 2 hours to induce crystallization.

  • Filter the yellow precipitate (5-(pyridin-4-ylmethylene)imidazolidine-2,4-dione).

  • Wash with cold Water/Ethanol (1:1).

  • Dry in a vacuum oven at 60°C.

    • Expected Yield: 85–90%.

    • Critical Control: Control pH ~8.0. Too basic leads to ring opening; too acidic inhibits condensation.

Step 2: Catalytic Hydrogenation

Selective reduction of the exocyclic double bond without reducing the pyridine ring.

  • Reagents: 10% Pd/C (5 wt% loading), Hydrogen gas.

  • Solvent: 1M NaOH (aq) or Methanol/Water.

Protocol:

  • Dissolve the Unsaturated Hydantoin from Step 1 in 1M NaOH (10 vol). Note: Basic media prevents pyridine ring hydrogenation.

  • Charge 10% Pd/C catalyst (5 wt% relative to substrate) under nitrogen inertion.

  • Pressurize reactor with Hydrogen (H₂) to 3–5 bar (45–75 psi).

  • Stir at 50°C for 6–12 hours.

  • Filter hot through Celite to remove catalyst.

  • Neutralize the filtrate with HCl to pH ~7.0 to precipitate the saturated hydantoin.

  • Filter and dry the white solid.

    • Expected Yield: 90–95%.[3]

Step 3: Hydrolysis to Amino Acid

Ring opening of the hydantoin to yield the free amino acid.

  • Reagents: NaOH (3.0 equiv), Water.

Protocol:

  • Suspend Saturated Hydantoin in 3M NaOH (5 vol).

  • Heat to Reflux (100°C) for 24 hours. Ammonia evolution will be observed.

  • Cool to room temperature.

  • Adjust pH to the isoelectric point (pI ≈ 6.5–7.0) using conc.[3] HCl.

  • Cool to 0–5°C for 4 hours.

  • Filter the crude 3-(pyridin-4-yl)alanine.

  • Recrystallize from Water/Ethanol if purity <98%.

Step 4 & 5: Esterification and Ammonolysis (Telescoped)

Converting the acid to the amide via the methyl ester intermediate.

  • Reagents: Methanol, Thionyl Chloride (SOCl₂), Ammonia gas (or 7M NH₃ in MeOH).

Protocol:

  • Esterification:

    • Suspend 3-(pyridin-4-yl)alanine in dry Methanol (10 vol) at 0°C.

    • Add Thionyl Chloride (1.5 equiv) dropwise (Exothermic!).

    • Heat to Reflux for 4 hours.

    • Evaporate solvent to dryness to obtain the Methyl Ester Hydrochloride salt.

  • Ammonolysis:

    • Redissolve the crude ester residue in 7M NH₃ in Methanol (10 vol).

    • Seal in a pressure vessel (autoclave).

    • Stir at Room Temperature for 24–48 hours. Alternatively, heat to 50°C to accelerate (monitor pressure).

    • Concentrate the mixture under vacuum.

  • Purification:

    • Dissolve residue in minimal hot methanol.

    • Precipitate by adding Ethyl Acetate or Ether .

    • Filter the white crystalline solid: 2-Amino-3-(pyridin-4-yl)propanamide .

Part 3: Process Logic & Control

Process Flow Diagram (PFD)

ProcessFlow cluster_0 Upstream Synthesis cluster_1 Intermediate Processing cluster_2 Downstream Amidation Start 4-Pyridinecarboxaldehyde + Hydantoin Step1 Step 1: Condensation (Reflux, Piperidine) Start->Step1 Step2 Step 2: Hydrogenation (Pd/C, H2, 5 bar) Step1->Step2 Unsaturated Hydantoin Step3 Step 3: Hydrolysis (NaOH, Reflux) Step2->Step3 Saturated Hydantoin IsoElectric Isoelectric Precipitation (pH 6.5) Step3->IsoElectric Step4 Step 4: Esterification (MeOH/SOCl2) IsoElectric->Step4 Amino Acid Step5 Step 5: Ammonolysis (NH3/MeOH, Pressure) Step4->Step5 Methyl Ester Final Final Product Crystallization Step5->Final

Caption: Integrated Process Flow Diagram (PFD) for the scalable manufacture of the target amide.

Quality Control & Specifications
ParameterSpecificationAnalytical Method
Appearance White to off-white crystalline powderVisual
Purity ≥ 98.0%HPLC (C18, 0.1% TFA/ACN gradient)
Chiral Purity Racemic (unless resolved)Chiral HPLC (Daicel Crownpak)
Water Content ≤ 1.0%Karl Fischer
Residue on Ignition ≤ 0.1%USP <281>
Heavy Metals ≤ 10 ppmICP-MS

Part 4: Safety & Troubleshooting

Critical Safety Parameters
  • Thionyl Chloride: Highly corrosive and reacts violently with water. Use a scrubber system for HCl/SO₂ off-gassing.

  • Hydrogenation: The reduction of the hydantoin involves hydrogen gas under pressure. Ensure reactor grounding and leak testing.

  • Pyridine Moiety: Pyridine derivatives can be neurotoxic. Handle all solids in a flow hood.

Troubleshooting Guide
  • Problem: Low yield in Step 1 (Condensation).

    • Solution: Ensure the aldehyde is fresh (free of benzoic acid oxidation products). Increase catalyst (piperidine) to 0.15 equiv.

  • Problem: Reduction of the Pyridine Ring in Step 2.

    • Solution: Ensure the reaction medium is Basic (pH > 10). Acidic conditions promote pyridine ring hydrogenation.

  • Problem: Incomplete Ammonolysis (Step 5).

    • Solution: Water inhibits this reaction. Ensure the methyl ester is dry. Increase ammonia pressure or concentration.

References

  • Hydantoin Synthesis Overview: Ware, E. "The Chemistry of the Hydantoins." Chemical Reviews, 1950, 46(3), 403–470. Link

  • Scalable Amide Formation: Dunetz, J. R., et al. "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, 2011, 13(19), 5048–5051. Link

  • Synthesis of Pyridylalanines: Doebler, M., et al. "Chemoenzymatic routes to enantiomerically pure 2-, 3- and 4-pyridylalanine derivatives." Amino Acids, 2011.[4] Link

  • Ammonolysis of Esters: "Ammonolysis of Esters in Liquid Ammonia." Journal of the Chemical Society, Perkin Transactions 2. Link

  • Industrial Amino Acid Synthesis: "Bucherer-Bergs Reaction for the Synthesis of Hydantoins." Organic Syntheses, Coll. Vol. 3, p. 323. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubilization Strategies for 2-Amino-3-(pyridin-4-yl)propanamide

Compound ID: 4-Pyl-NH2 (4-Pyridylalanine Amide) Support Tier: Level 3 (Senior Application Scientist)[1][2][3][4][5] The Physicochemical Context (The "Why") To successfully solubilize 2-Amino-3-(pyridin-4-yl)propanamide,...

Author: BenchChem Technical Support Team. Date: March 2026

Compound ID: 4-Pyl-NH2 (4-Pyridylalanine Amide) Support Tier: Level 3 (Senior Application Scientist)[1][2][3][4][5]

The Physicochemical Context (The "Why")

To successfully solubilize 2-Amino-3-(pyridin-4-yl)propanamide, one must first understand that it behaves fundamentally differently from its parent amino acid.[1][2][3][4] Unlike 4-pyridylalanine (which is zwitterionic), the amide derivative is a di-basic molecule .[1][2][3][4][5]

The solubility profile is dictated by the protonation state of two critical nitrogen atoms:

  • The Pyridine Nitrogen:

    
    .[1][2][3][5] Below pH 5.3, this ring is protonated (cationic) and highly hydrophilic.[3] Above pH 5.3, it becomes neutral and hydrophobic.[4]
    
  • The

    
    -Amine: 
    
    
    
    .[1][2][3][4][5] Below this pH, it carries a positive charge.[4] Above it, it becomes neutral.[3][4]

The Solubility Trap: At physiological pH (7.4), the pyridine ring is largely deprotonated (neutral), leaving the molecule with a single positive charge on the


-amine. While a +1 charge usually confers solubility, the hydrophobic stacking interactions of the pyridine rings often overcome this solvation energy, leading to "brick dust" precipitation—especially in high-salt buffers like PBS where the ionic strength shields the remaining charge.
Molecular Species vs. pH

G cluster_0 High Solubility Region cluster_1 Risk Zone cluster_2 Precipitation Zone SpeciesA Dicationic (+2) (pH < 5.0) SpeciesB Monocationic (+1) (pH 5.5 - 7.5) SpeciesA->SpeciesB Pyridine deprotonation (pKa ~5.3) SpeciesC Neutral Free Base (0) (pH > 8.0) SpeciesB->SpeciesC Amine deprotonation (pKa ~8.0)

Figure 1: Charge state transitions across the pH scale.[1][2][3][4][5] Maximum solubility is achieved only when the molecule is in the Dicationic (+2) state.

Troubleshooting Workflow

Issue: "My compound precipitated when I diluted the DMSO stock into cell culture media."

Diagnostic QuestionLikely Root CauseCorrective Action
What form is your solid? Free Base: Hydrophobic and difficult to protonate in neutral water.[1][2][3][4][5]Switch to Dihydrochloride (2HCl) salt . If unavailable, pre-dissolve free base in 1N HCl before adding water.[3]
What is the final pH? pH Shock: Diluting acidic stock into PBS (pH 7.[1][2][3][5]4) neutralizes the solubilizing protons.[3][4]Lower assay buffer pH to 6.0-6.5 if biology permits, or use Protocol B (Complexation).[1][2][3][4]
What is the concentration? Saturation: The +1 species has a solubility limit (approx. 1-3 mM in PBS).[1][2][3][4][5]Do not exceed 1 mM in PBS.[1][2][3] For higher doses, use Protocol C (Cosolvents).[1][3][4]
Did you freeze-thaw? Crystal Seeding: Micro-precipitates form upon thawing and act as seeds.[1][2][3][4][5]Sonicate the stock for 5 mins at 40°C before dilution. Aliquot single-use vials.

Validated Protocols

Protocol A: The "Acid Switch" (For Chemical Assays)

Best for: Enzymatic assays or analytical standards where pH < 6 is acceptable.[5]

Theory: Forces the molecule into the +2 dicationic state, breaking crystal lattice energy.

  • Stock Preparation: Dissolve 10 mg of 4-Pyl-NH2 (Free Base) in 1 mL of 0.1 N HCl .

    • Result: Clear solution (approx. 40-50 mM).[1][2][3][4]

  • Dilution: Dilute into a buffer capable of maintaining pH < 6.0 (e.g., MES buffer or Citrate buffer).

    • Warning: Avoid Phosphate buffers if high concentrations of Calcium/Magnesium are present, as they may precipitate with the phosphate, confusing the readout.

Protocol B: Cyclodextrin Complexation (For In Vivo/Cell Culture)

Best for: Physiological pH (7.[1][3][5]4) applications where DMSO toxicity is a concern.[1][2][3]

Theory: The hydrophobic cavity of Hydroxypropyl-


-Cyclodextrin (HP-

-CD) encapsulates the pyridine ring, shielding it from the aqueous environment while the outer hydroxyls maintain water solubility.[1][2][3][4]
  • Vehicle Preparation: Prepare a 20% (w/v) HP-

    
    -CD  solution in sterile water or saline.[1][2][3][4][5]
    
  • Compound Addition: Add the 4-Pyl-NH2 (Dihydrochloride salt preferred) directly to the vehicle.[1][2][3][4]

  • Solubilization: Vortex for 2 minutes, then sonicate for 10 minutes at ambient temperature.

  • pH Adjustment: The solution may be acidic due to the HCl salt.[1][3][4] Carefully adjust to pH 7.0–7.4 using 1N NaOH.[1][2][3]

    • Critical Step: Add NaOH slowly.[1][2][3][4] If precipitation occurs, back-titrate with HCl immediately.[1][2][3][4] The CD complex widens the "Risk Zone" but does not eliminate it.

Protocol C: The "Assay Ready" Cosolvent Mix

Best for: High-throughput screening (HTS).[1][2][3][4]

Formulation:

  • 5% DMSO (Solubilizer)[1][2][3][4]

  • 0.5% Tween-80 (Surfactant to prevent aggregation)[1][2][3][4]

  • 94.5% Buffer (PBS or HEPES)[1][2][3][4]

Workflow:

  • Dissolve compound in 100% DMSO to 100x the final concentration (e.g., 10 mM).

  • Prepare the "Intermediate Diluent": Water + 10% Tween-80.[1][2][3][4][5]

  • Add DMSO stock to the Intermediate Diluent (1:1 ratio). Wait for clear solution.

  • Dilute this mix into the final buffer.

Decision Logic for Experimental Design

DecisionTree Start Start: Select Application AppType Biological System? Start->AppType NonBio Chemical/Analytical (HPLC, NMR) AppType->NonBio No Bio Cell Culture or In Vivo AppType->Bio Yes AcidSol Use 0.1N HCl or Acetonitrile/Water NonBio->AcidSol ConcCheck Target Conc > 100 µM? Bio->ConcCheck LowConc Standard DMSO Spike (< 0.5% final DMSO) ConcCheck->LowConc No HighConc Requires Formulation ConcCheck->HighConc Yes Formulation Use HP-beta-CD (Protocol B) or Salt Form (2HCl) HighConc->Formulation

Figure 2: Decision matrix for selecting the appropriate solubilization strategy based on experimental constraints.

Frequently Asked Questions (FAQs)

Q: Can I autoclave the 4-Pyl-NH2 solution? A: No. Amides are susceptible to hydrolysis at high temperatures and pressures, especially in acidic or basic conditions.[1][2][3] Filter sterilize using a 0.22 µm PVDF or PES membrane.[1][2][3][4]

Q: Why does my solution turn yellow over time? A: Pyridine derivatives are prone to N-oxidation or photo-oxidation.[1][2][3][4][5] Store stock solutions at -20°C or -80°C in amber vials. If the solution turns yellow, purity should be verified by LC-MS, as the N-oxide impurity is significantly more polar and may alter your biological data.[4]

Q: I only have the Free Base. How do I make the HCl salt in-situ? A: To convert 100 mg of Free Base (MW ~165 g/mol ):

  • Calculate moles: ~0.6 mmol.[1][2][3][4][5]

  • Requires 2 equivalents of HCl for the dihydrochloride.[3][4]

  • Add 1.2 mL of 1.0 M HCl.

  • Lyophilize (freeze-dry) to obtain the solid salt, or use the solution directly if the volume permits.

References

  • PubChem. (2025).[1][2][3][4][6] Compound Summary: 2-Amino-3-(pyridin-4-yl)propanamide.[1][2][3][4] National Library of Medicine.[1][3][4] [Link][3]

  • Bordwell, F. G. (1988).[1][3][4] Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research. (Reference for Pyridine pKa trends). [Link]

  • Loftsson, T., & Brewster, M. E. (2010).[3][4] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. (Guidance on HP-beta-CD usage). [Link]

  • Stahl, P. H., & Wermuth, C. G. (Eds.).[3][4] (2011).[1][2][3][4][7] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][2][3][4] (Source for salt selection logic).

Sources

Optimization

Technical Support Center: Minimizing Racemization in 4-Pyridylalanine Coupling

Executive Summary & Mechanistic Insight[1][2][3] The Challenge: Coupling 2-Amino-3-(pyridin-4-yl)propanamide (4-Pyridylalanine or Pya) derivatives presents a unique stereochemical challenge. Unlike standard amino acids,...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Insight[1][2][3]

The Challenge: Coupling 2-Amino-3-(pyridin-4-yl)propanamide (4-Pyridylalanine or Pya) derivatives presents a unique stereochemical challenge. Unlike standard amino acids, the pyridine ring in the side chain is highly electron-withdrawing. This inductive effect significantly lowers the pKa of the


-proton, making it highly acidic and susceptible to abstraction by bases used during coupling.

The Consequence: The primary mechanism of stereochemical loss is base-catalyzed enolization and oxazolone (azlactone) formation .[1] When the carboxyl group is activated, the


-proton is easily stripped by tertiary amines (like DIPEA), leading to a planar enolate intermediate that repopulates as a racemic mixture (DL-isomer).
Racemization Pathway Visualization

The following diagram illustrates the critical "Danger Zone" where the L-isomer converts to the D-isomer via the Azlactone intermediate.[1]

RacemizationMechanism L_Isomer L-Isomer (Active Ester) Azlactone Oxazolone (Azlactone Ring) L_Isomer->Azlactone Slow Activation / Excess Base Product Coupled Peptide (Target) L_Isomer->Product Fast Nucleophilic Attack Base Base (e.g., DIPEA) Base->L_Isomer Abstraacts α-Proton Enolate Planar Enolate (Achiral Intermediate) D_Isomer D-Isomer (Racemic Impurity) Enolate->D_Isomer Reprotonation Azlactone->Enolate Tautomerization

Figure 1: The kinetic competition between productive coupling (Green) and the racemization pathway (Red/Yellow) driven by base-mediated proton abstraction.[2]

Optimized Coupling Protocols

To minimize racemization, you must shift the kinetic balance toward coupling and away from proton abstraction. The following protocols are validated for electron-deficient aromatic amino acids like 4-Pyridylalanine.

Protocol A: The "Safe" Carbodiimide Method (Recommended)

This method avoids strong bases entirely during the activation step.[1]

ComponentReagentRole
Activator DIC (Diisopropylcarbodiimide)Forms the O-acylisourea without requiring tertiary base.
Additive Oxyma Pure (Ethyl cyanohydroxyiminoacetate)Forms a stable, reactive ester that suppresses oxazolone formation. Superior to HOBt/HOAt.
Base None (or 0.1 eq. if absolutely necessary)Absence of base prevents

-proton abstraction.
Solvent DMF or DCM/DMF (1:1)DCM lowers polarity, slightly stabilizing the chiral center.

Step-by-Step:

  • Dissolve the Fmoc-Pya-OH (or derivative) in DMF/DCM (1:1).

  • Add 1.0 equivalent of Oxyma Pure.[1]

  • Cool the solution to 0°C (ice bath).

  • Add 1.0 equivalent of DIC.[1]

  • Stir for 2 minutes (Pre-activation).

  • Add the mixture to the resin/amine component.[1][3]

  • Allow to react for 60 minutes at Room Temperature (do not heat).

Protocol B: The "Fast" Uronium Method (High Efficiency)

Use this only if Protocol A fails due to steric hindrance.[1] You must replace DIPEA with a weaker base.[1]

ComponentReagentRole
Activator COMU or HATU High-speed activation. COMU is preferred for lower racemization rates.[1]
Base TMP (2,4,6-Collidine)Critical: A hindered, weaker base (pKa ~7.4) that drives the reaction but is too sterically bulky to abstract the

-proton efficiently.[1]
Stoichiometry Base : Activator = 1:1Never use excess base with Pya.[1]

Step-by-Step:

  • Dissolve Amino Acid and COMU (1:1 eq) in DMF.

  • Add 1.0 equivalent of 2,4,6-Collidine (TMP).

  • Immediately add to the resin (Minimize pre-activation time to < 30 seconds).[1]

  • Couple for 30–45 minutes.

Troubleshooting & FAQs

Q1: I am seeing 5-10% D-isomer even with DIC/Oxyma. What is wrong?

Diagnosis: You may be using a "pre-mixed" stock solution or allowing the activation to sit too long.[1] Solution:

  • Zero Pre-activation: Add the DIC last, directly to the resin slurry containing the Amino Acid and Oxyma.[1]

  • Check Solvent Quality: Amine impurities in low-grade DMF can act as bases. Use fresh, high-grade DMF.

Q2: Can I use DIPEA if I lower the temperature?

Answer: No. Even at 0°C, DIPEA (pKa ~10.5) is strong enough to deprotonate the


-carbon of a pyridylalanine active ester. The pyridine ring pulls electron density so effectively that the pKa of that proton drops significantly compared to Phenylalanine.[1] Always switch to Collidine (TMP)  or N-Methylmorpholine (NMM) .
Q3: My coupling yield is low with Collidine. How do I improve it without racemizing?

Answer:

  • Double Couple: Perform the coupling twice using Protocol A (DIC/Oxyma) rather than forcing it with a stronger base.[1]

  • Chaotropic Salts: Add 0.1M LiCl or KSCN to the coupling mixture to disrupt aggregation (common with Pya peptides), improving access without increasing basicity.

Q4: I am coupling a fragment where Pya is the C-terminus. Is this safe?

Answer: High Risk. This is the "Segment Condensation" scenario.[1] Activating a peptide fragment with a C-terminal chiral residue is the #1 cause of racemization.[1]

  • Strategy: Use DIC / HOAt (HOAt is specifically better for segment coupling than Oxyma in some cases) with no base .[1][4]

  • Alternative: Redesign the synthesis to couple Pya as a single amino acid, not as part of a fragment.

Decision Matrix for Experimental Design

Use this flow to select the correct conditions for your specific experiment.

DecisionMatrix Start Start: Coupling 4-Pyridylalanine IsFragment Is Pya the C-term of a fragment? Start->IsFragment FragmentYes CRITICAL RISK: Segment Condensation IsFragment->FragmentYes Yes FragmentNo Standard Stepwise SPPS IsFragment->FragmentNo No Method1 Use DIC / HOAt NO BASE 0°C FragmentYes->Method1 Method2 Protocol A: DIC / Oxyma Pure NO BASE FragmentNo->Method2 CheckYield Is Yield Satisfactory? Method2->CheckYield YieldYes Proceed CheckYield->YieldYes Yes YieldNo Protocol B: COMU / Collidine (Strict 1:1 Base) CheckYield->YieldNo No

Figure 2: Decision tree for selecting coupling reagents based on synthesis context.

References

  • BenchChem Technical Support. (2025).[1][2][3][5] Prevention of Racemization in Peptide Synthesis. Retrieved from

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. (Discusses Oxyma Pure vs HOBt).
  • Carpino, L. A., et al. (2002). The 2,4,6-Trimethylpyridine (Collidine) System for Control of Racemization. Journal of Organic Chemistry. (Establishes Collidine as the superior base for sensitive residues).[1]

  • Luxembourg Bio Technologies. (2023).[1] Phenylglycine and Pyridylalanine racemization in Fmoc-based SPPS. Retrieved from

  • Bachem. (2024).[1] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Retrieved from

Sources

Troubleshooting

Technical Support Center: Handling and Troubleshooting 2-Amino-3-(pyridin-4-yl)propanamide

Welcome to the Technical Support Center. 2-Amino-3-(pyridin-4-yl)propanamide is a highly valuable 4-pyridylalanine derivative utilized extensively in peptide synthesis and drug development. However, a frequent point of f...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. 2-Amino-3-(pyridin-4-yl)propanamide is a highly valuable 4-pyridylalanine derivative utilized extensively in peptide synthesis and drug development. However, a frequent point of failure in experimental workflows is the spontaneous oxidation of its pyridine ring.

As a Senior Application Scientist, I have designed this guide to provide you with authoritative troubleshooting steps, mechanistic insights, and self-validating protocols to prevent degradation and ensure the molecular integrity of your compounds.

Section 1: Understanding the Root Cause

Q: Why does the pyridine ring in my compound spontaneously oxidize during synthesis or storage?

A: The instability is driven directly by the electronic structure of the pyridine ring. The nitrogen atom features a basic lone pair of electrons residing in an sp² hybridized orbital[1]. Because this orbital is orthogonal to the aromatic π-system, the lone pair does not participate in resonance stabilization, rendering it highly nucleophilic[1].

When exposed to oxidizing agents—most commonly hydroperoxides that accumulate in ethereal solvents or through prolonged exposure to atmospheric oxygen—this lone pair readily attacks the peroxy oxygen. This nucleophilic attack forms a dative N-O bond, resulting in the irreversible formation of a pyridine N-oxide[1][2].

OxidationMechanism Py 2-Amino-3-(pyridin-4-yl)propanamide (Free Base, Active Lone Pair) NOx Pyridine N-Oxide (+16 Da Impurity) Py->NOx Nucleophilic Attack PyH Pyridinium Ion (Protonated, Protected) Py->PyH Protonation (pKa ~5.25) Ox Oxidants (e.g., Peroxides in THF) Ox->NOx Donates Oxygen Acid Acidic Modifier (e.g., 0.1% TFA) Acid->PyH Donates H+ PyH->NOx Oxidation Blocked

Fig 1: Mechanism of pyridine N-oxidation and its prevention via protonation.

Q: How can I chemically prevent this oxidation during peptide coupling or long-term storage?

A: The most robust chemical protection strategy is controlled protonation. The conjugate acid of pyridine (the pyridinium ion) has a pKa of approximately 5.25[1]. By maintaining the compound in an acidic environment (pH < 4.0), the lone pair is sequestered by a proton.

This protonation drastically lowers the Highest Occupied Molecular Orbital (HOMO) energy of the nitrogen, completely eliminating its nucleophilicity and rendering it inert to oxidation[3]. For long-term stability, always store the compound as a salt (e.g., TFA or HCl salt) rather than the free base, away from strong oxidizing agents[1].

Table 1: Quantitative Data on Pyridine Protonation and Oxidation Risk
pH EnvironmentPyridine StateApprox. % ProtonatedNucleophilicityOxidation Risk
pH < 3.2 Pyridinium> 99%NegligibleVery Low
pH 5.25 Mixed~ 50%ModerateModerate
pH > 7.3 Free Base< 1%HighHigh

Section 2: Solvent Management and Experimental Protocols

Q: What solvents cause this issue, and how do I handle them if they are required for my workflow?

A: Aged ethereal solvents (such as THF, diethyl ether, dioxane, and PEG-based solid-phase synthesis resins) rapidly form hydroperoxides upon exposure to air and light. These hydroperoxides are the primary culprits for N-oxide formation. If these solvents are required, you must implement a self-validating peroxide remediation protocol prior to dissolving your compound.

Table 2: Common Solvents and Peroxide Formation Potential
Solvent TypePeroxide Formation PotentialRecommended Storage ConditionsMax Shelf Life (Unstabilized)
THF Very HighDark, Argon, over 4Å Sieves3-6 months
1,4-Dioxane Very HighDark, Argon, over 4Å Sieves3-6 months
Diethyl Ether HighDark, Argon6 months
DMF / NMP Low (Forms Amines instead)Dark, Argon12 months
Protocol: Step-by-Step Peroxide Remediation in Ethereal Solvents

To ensure a self-validating system, this protocol relies on quantitative testing before and after purification to guarantee causality between your action and the result.

  • Quantification: Dip a KI-starch peroxide test strip into the solvent. A color change to blue/black indicates peroxides > 5 ppm. If the reading is < 1 ppm, the solvent is safe to use.

  • Adsorption: Pack a glass chromatography column with activated basic alumina (Brockmann Grade I).

  • Purification: Pass the contaminated solvent through the alumina column under gravity. The highly polar basic alumina will selectively adsorb the hydroperoxides.

  • Validation (Critical): Retest the eluate with a new KI-starch strip. The system is validated only when the test confirms peroxide levels have dropped to < 1 ppm.

  • Preservation: Store the purified solvent over 4Å molecular sieves in a dark amber bottle, heavily purged with Argon. If downstream chemistry permits, add 250 ppm Butylated hydroxytoluene (BHT) as a radical scavenger.

Section 3: Analytical Troubleshooting

Q: How do I analytically confirm if N-oxidation has occurred in my sample?

A: Pyridine N-oxide formation generates distinct analytical signatures that can be definitively identified via LC-MS and HPLC.

  • Mass Spectrometry: Look for a precise mass shift of +15.9949 Da (the exact mass of one oxygen atom) relative to the parent mass of 2-Amino-3-(pyridin-4-yl)propanamide.

  • Chromatography: The formation of the N-oxide introduces a massive increase in the dipole moment (4.37 D for the N-oxide vs 2.03 D for standard pyridine)[4]. This increased polarity typically causes the N-oxide impurity to elute significantly earlier than the free base on a standard Reverse-Phase C18 HPLC column.

TroubleshootingWorkflow Start Detect +16 Da Mass Shift via LC-MS CheckSolvent Check Solvents for Peroxides Start->CheckSolvent PeroxidePos Peroxides > 5 ppm CheckSolvent->PeroxidePos PeroxideNeg Peroxides < 5 ppm CheckSolvent->PeroxideNeg Action1 Purify via Basic Alumina PeroxidePos->Action1 CheckBuffer Check pH of Buffer/Storage PeroxideNeg->CheckBuffer Action1->CheckBuffer pHHigh pH > 5.5 (Free Base) CheckBuffer->pHHigh pHLow pH < 4.0 (Protonated) CheckBuffer->pHLow Action2 Acidify with TFA/HCl pHHigh->Action2 Action3 Store under Argon at -20°C pHLow->Action3

Fig 2: Diagnostic workflow for identifying and resolving pyridine oxidation.

References

  • Wikipedia Contributors. "Pyridine." Wikipedia, The Free Encyclopedia.[Link]

  • Wikipedia Contributors. "Pyridine-N-oxide." Wikipedia, The Free Encyclopedia.[Link]

  • Weickgenannt, A. "Pyridine N-Oxides." Baran Lab Group Meetings.[Link]

  • MacDonald, J. I., et al. "The effect of pyridinecarboxaldehyde functionalisation on reactivity and N-terminal protein modification." ChemRxiv.[Link]

Sources

Optimization

Technical Support Center: HPLC Optimization &amp; Troubleshooting for 4-Pyridylalanine Amide

Welcome to the Technical Support Center. This guide is engineered for analytical scientists and drug development professionals tasked with developing robust high-performance liquid chromatography (HPLC) methods for 4-pyr...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for analytical scientists and drug development professionals tasked with developing robust high-performance liquid chromatography (HPLC) methods for 4-pyridylalanine amide .

Because this molecule contains a basic pyridine ring (pKa ~5.2), a primary


-amine (pKa ~9.0), and a highly polar terminal amide group, it presents a "perfect storm" of chromatographic challenges: extreme hydrophilicity and a high propensity for secondary column interactions. This guide provides field-proven, mechanistically grounded solutions to overcome void-volume elution and severe peak tailing.

Method Development Decision Matrix

Before troubleshooting, it is critical to select the correct chromatographic mode based on your detector requirements and the analyte's ionization state.

Workflow A 4-Pyridylalanine Amide Method Development B Assess MS Compatibility & Retention Needs A->B C HILIC Mode (Amide/ZIC Phase) B->C High Polarity / MS Req. D RP-HPLC Mode (C18 Phase) B->D Standard UV / Prep E Low pH (2.0-3.0) Ion-Pairing Required D->E Standard Silica F High pH (>10.0) Hybrid Silica Required D->F Base-Stable Silica

Caption: Decision tree for selecting the optimal HPLC separation mode for 4-pyridylalanine amide.

Frequently Asked Questions (Troubleshooting Core Challenges)

Q: Why does 4-pyridylalanine amide elute in the void volume ( ) on my standard C18 column?

A: This is a direct consequence of the analyte's ionization state. At standard acidic or neutral mobile phase conditions (pH 2.0–7.0), both the primary amine and the pyridine nitrogen are protonated[1]. This creates a highly hydrophilic, di-cationic species. In Reversed-Phase Liquid Chromatography (RP-HPLC), retention relies on hydrophobic partitioning; thus, highly ionized, hydrophilic compounds exhibit almost zero retention and elute in the void volume[2]. To achieve retention, you must either neutralize the molecule using a high-pH mobile phase[3] or switch to a Hydrophilic Interaction Liquid Chromatography (HILIC) mechanism[4].

Q: Even when I achieve retention, why am I observing severe peak tailing?

A: Peak tailing for pyridine derivatives is mechanistically driven by secondary ion-exchange interactions[5]. While your primary retention mechanism might be hydrophobic (in RP-HPLC), the basic nitrogen atoms in 4-pyridylalanine amide strongly interact with acidic residual silanol groups (


) on the silica stationary phase[6]. Because these silanol sites are heterogeneously distributed and have slow desorption kinetics, they cause the trailing edge of the peak to broaden significantly[5].

PeakTailing_Mechanism A Basic Pyridine Nitrogen (pKa ~5.2) C Secondary Ion-Exchange Interaction A->C B Acidic Residual Silanols (Si-O⁻ on Silica) B->C D Severe Peak Tailing & Broadening C->D E Mitigation: Low pH (Protonate Si-O⁻) or High pH (Neutralize Pyridine) D->E

Caption: Mechanistic pathway of peak tailing caused by secondary silanol interactions and mitigation strategies.

Q: How should I manipulate mobile phase pH to fix these issues?

A: Mobile phase pH is your most powerful tool, as it simultaneously controls analyte ionization and silanol activity[3]. You have two robust options:

  • Low pH (pH 2.0–3.0): This fully protonates the residual silanols (

    
    ), neutralizing their negative charge and suppressing the secondary interactions that cause tailing[7]. However, because the analyte is now fully ionized, you must use an ion-pairing agent (e.g., Heptafluorobutyric acid) or switch to HILIC mode to retain it.
    
  • High pH (pH > 10.0): This deprotonates both the primary amine and the pyridine ring, rendering 4-pyridylalanine amide completely neutral. This maximizes its hydrophobicity for excellent RP-HPLC retention and eliminates cationic interactions with silanols[8]. Caution: This requires specialized base-stable hybrid columns, as standard silica dissolves above pH 8.0[9].

Step-by-Step Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each method includes built-in suitability checks to verify that the underlying chemical mechanisms are functioning as intended.

Protocol A: HILIC-MS Optimization (Recommended for High Sensitivity / LC-MS)

Rationale: HILIC is the premier choice for highly polar, underivatized amino acid amides[4][10]. By utilizing an Amide-bonded stationary phase, the separation relies on strong hydrogen bonding and partitioning into an aqueous layer enriched on the silica surface[11][12].

Materials & Setup:

  • Column: Ethylene Bridged Hybrid (BEH) Amide or equivalent (e.g., 1.7 µm, 2.1 x 100 mm).

  • Mobile Phase A (Aqueous): 20 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.0 with Formic Acid. (Causality: The high buffer concentration disrupts unwanted electrostatic interactions, while pH 3.0 ensures the analyte is fully protonated, maximizing its polarity and HILIC retention[12][13]).

  • Mobile Phase B (Organic): Acetonitrile with 0.1% Formic Acid.

Step-by-Step Workflow:

  • Equilibration (Critical): Flush the column with 15 column volumes (CV) of 90% Mobile Phase B. HILIC columns require extensive equilibration to form the necessary aqueous hydration layer.

  • Gradient Elution:

    • 0.0 - 1.0 min: 90% B (Isocratic hold to focus the polar analyte).

    • 1.0 - 10.0 min: Linear gradient from 90% B down to 50% B.

    • 10.0 - 12.0 min: Hold at 50% B to elute strongly retained impurities.

    • 12.0 - 12.1 min: Return to 90% B.

    • 12.1 - 20.0 min: Re-equilibration.

  • Sample Diluent: Dissolve the sample in a diluent matching the starting conditions (e.g., 75-90% Acetonitrile). Injecting highly aqueous samples in HILIC will cause peak splitting.

  • Self-Validation Step: Inject Toluene as a void volume (

    
    ) marker. In HILIC, non-polar Toluene is unretained. Calculate the retention factor (
    
    
    
    ); a
    
    
    confirms successful hydrophilic partitioning.
Protocol B: High-pH RP-HPLC (Recommended for UV/Preparative Scale)

Rationale: By pushing the pH above the pKa of both basic sites, the molecule is neutralized, allowing for traditional C18 retention without silanol-induced tailing[1][8].

Materials & Setup:

  • Column: Base-stable SuperC18 or Hybrid Silica C18 designed for high-pH stability (up to pH 12.0)[8].

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in water, adjusted to pH 10.5 with Ammonium Hydroxide.

  • Mobile Phase B: Methanol or Acetonitrile.

Step-by-Step Workflow:

  • Temperature Control: Set the column oven to 30°C to reduce mobile phase viscosity and improve mass transfer kinetics.

  • Gradient Elution:

    • 0.0 - 2.0 min: 5% B.

    • 2.0 - 15.0 min: Linear gradient to 60% B.

    • 15.0 - 18.0 min: Column wash at 95% B.

  • Self-Validation Step: Calculate the Asymmetry Factor (

    
    ) of the 4-pyridylalanine amide peak at 10% peak height. An 
    
    
    
    value between 1.0 and 1.2 validates that secondary silanol interactions have been successfully neutralized. If
    
    
    , verify that the mobile phase pH has not drifted downward.

Quantitative Troubleshooting Matrix

Use the following data table to benchmark your current separation against expected outcomes across different chromatographic modes.

Chromatographic ModeColumn TypeMobile Phase pHAnalyte Ionization StateExpected Retention (

)
Asymmetry Factor (

)
Standard RP-HPLC Conventional C184.0 (Formate)Di-cationic (+2)< 0.5 (Void Volume)> 2.5 (Severe Tailing)
Ion-Pair RP-HPLC Base-Deactivated C182.5 (TFA)Di-cationic (+2)2.0 - 4.01.3 - 1.6
High-pH RP-HPLC Hybrid Silica C1810.5 (

)
Neutral (0)4.0 - 6.01.0 - 1.2
HILIC Amide-Bonded Silica3.0 (Formate)Di-cationic (+2)5.0 - 8.01.0 - 1.1

References

1.1 - shimadzu-webapp.eu 2. 9 - moravek.com 3.2 - veeprho.com 4. 3 - pharmaguru.co 5.14 - chromatographyonline.com 6.5 - benchchem.com 7. 11 - hawach.com 8.6 - thermofisher.com 9.8 - mz-at.de 10.4 - hplc.eu 11.12 - waters.com 12.13 - thermofisher.com 13.10 - rsc.org 14.7 - hplc.eu

Sources

Troubleshooting

Technical Support Center: Handling &amp; Synthesis of Peptides Containing 4-Pyridylalanine (Pal)

Topic: Resolving Aggregation and Solubility Issues in Peptides Containing 2-Amino-3-(pyridin-4-yl)propanamide (4-Pal) Document ID: TSC-PAL-001 Last Updated: 2026-03-04 Introduction: The "Jekyll and Hyde" Nature of 4-Pyri...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Resolving Aggregation and Solubility Issues in Peptides Containing 2-Amino-3-(pyridin-4-yl)propanamide (4-Pal) Document ID: TSC-PAL-001 Last Updated: 2026-03-04

Introduction: The "Jekyll and Hyde" Nature of 4-Pyridylalanine

Welcome to the technical guide for 4-Pyridylalanine (Pal) peptides. You are likely here because your peptide, designed with Pal to potentially improve pharmacokinetic properties, is currently presenting as an insoluble gel or yielding deletion sequences during synthesis.

The Core Mechanism: The 4-pyridylalanine side chain contains a pyridine ring with a conjugate acid pKa of approximately 5.2–5.4 .

  • pH < 5.0 (Protonated): The ring is positively charged (pyridinium), highly polar, and repulsive to other cationic chains. Solubility is high.

  • pH > 6.0 (Neutral): The ring is uncharged, aromatic, and hydrophobic. It engages in strong

    
     stacking and hydrogen bonding (pyridine nitrogen is an H-bond acceptor), leading to rapid, irreversible aggregation.
    

This guide provides protocols to manage this "pH-switch" behavior during Synthesis (SPPS), Cleavage, and Purification.

Module 1: Solid Phase Peptide Synthesis (SPPS)

The Issue: Incomplete coupling and "difficult sequences" due to on-resin


-sheet formation, exacerbated by the aromatic stacking of Pal residues.
Protocol A: The "Chaotropic Shift" Coupling Strategy

Use this protocol when standard Fmoc/tBu cycles yield deletion sequences.

1. Resin Selection (Critical) Do not use standard Polystyrene (PS) resins. The hydrophobic nature of PS exacerbates Pal aggregation.

  • Recommended: ChemMatrix® (100% PEG) or Tentagel (PEG-PS).

  • Loading: Low loading is mandatory (< 0.25 mmol/g) to spatially separate growing chains.[1]

2. The "Magic Mixture" Solvent System Standard DMF is often insufficient to break Pal aggregates. Replace the coupling solvent with:

  • Solvent: NMP (N-Methyl-2-pyrrolidone) or DMF/DMSO (80:20 v/v).

  • Chaotrope: 0.4 M LiCl (Lithium Chloride) or 4M KSCN (Potassium Thiocyanate) in the coupling buffer.

    • Mechanism:[2][3] Lithium ions disrupt the intermolecular Hydrogen bonds of the peptide backbone, preventing

      
      -sheet formation.
      

3. Elevated Temperature Coupling

  • Temperature: 50°C (Microwave) or 50°C (Conventional heating for 20 mins).

  • Warning: Do not exceed 50°C for Pal residues to avoid potential side reactions with the pyridine nitrogen (though it is relatively stable compared to His/Cys).

Visual Workflow: SPPS Rescue Logic

SPPS_Rescue start Start: Coupling Failure (Deletion/Truncation) check_resin Check Resin Type start->check_resin is_ps Is it Polystyrene? check_resin->is_ps switch_peg Switch to PEG-Resin (ChemMatrix/Tentagel) is_ps->switch_peg Yes solvent_check Current Solvent System? is_ps->solvent_check No switch_peg->solvent_check add_chaotrope Add 0.4M LiCl to Coupling Buffer solvent_check->add_chaotrope temp_check Coupling Temperature? add_chaotrope->temp_check heat_up Increase to 50°C (Microwave/Conventional) temp_check->heat_up re_couple Double Couple (HATU/HOAt) heat_up->re_couple

Caption: Decision logic for overcoming on-resin aggregation during Pal peptide synthesis.

Module 2: Solubilization & Purification

The Issue: The peptide precipitates or gels in water/acetonitrile mixtures, clogging HPLC columns.

Protocol B: The "Sequential Protonation" Solubilization

Never attempt to dissolve Pal peptides in neutral water or PBS first.

Step 1: Acidic Pre-Solubilization

  • Weigh the lyophilized peptide.

  • Add 100% Acetic Acid (glacial) or 0.1% TFA dropwise.

    • Goal: Protonate the pyridine nitrogen (pH < 5).

    • Observation: The gel should transition to a clear solution.

  • Sonicate for 5 minutes.

Step 2: Dilution

  • Slowly dilute with water to reach < 20% organic content (if using Acetic Acid).

  • If precipitation occurs immediately upon water addition, stop.

  • Alternative: Dissolve in 50% HFIP (Hexafluoroisopropanol) / Water. HFIP is the "nuclear option" for breaking

    
    -sheets.
    

Step 3: HPLC Buffer Selection

  • Buffer A: Water + 0.1% TFA (pH ~2).

  • Buffer B: Acetonitrile + 0.1% TFA.

  • Note: Do not use Ammonium Acetate/Bicarbonate (neutral/basic pH) buffers. The peptide will crash out on the column.

Data: Solvent Compatibility Matrix
Solvent SystemCompatibility with Pal PeptidesMechanism/Notes
Water (Neutral pH) 🔴 Poor Pyridine is uncharged; hydrophobic aggregation dominates.
PBS (pH 7.4) 🔴 Critical Failure High salt + neutral pH triggers immediate precipitation.
0.1% TFA / Water 🟢 Good Pyridine protonated (cationic); repulsion prevents aggregation.
10% Acetic Acid 🟡 Moderate Good for dissolving, but may not break strong aggregates.
HFIP (Hexafluoroisopropanol) 🟢 Excellent Disrupts H-bonds and helicizes the peptide. Use for stubborn gels.
DMSO 🟡 Variable Good solubility, but difficult to remove; can oxidize Met/Cys.
Visual Workflow: Solubilization Decision Tree

Solubilization_Tree input Lyophilized Pal Peptide step1 Add 0.1% TFA or 10% Acetic Acid input->step1 check1 Clear Solution? step1->check1 success Proceed to HPLC (Keep pH < 4) check1->success Yes step2 Add HFIP (Dropwise) check1->step2 No (Gel/Cloudy) check2 Clear Solution? step2->check2 check2->success Yes step3 Add 6M Guanidine HCl (Purification only) check2->step3 No

Caption: Step-by-step logic for solubilizing hydrophobic Pal-containing peptides.

Troubleshooting FAQs

Q1: I am seeing a "deletion sequence" (Missing Pal) in my Mass Spec. Why? A: This is likely steric hindrance combined with aggregation. The pyridine ring is bulky.

  • Fix: Use HATU or COMU as coupling reagents instead of HBTU.[4] Implement a "Double Coupling" cycle:

    • Couple 1: 45 min at RT.

    • Couple 2: 20 min at 50°C.

Q2: My peptide was soluble in 0.1% TFA, but precipitated when I injected it into the HPLC. Why? A: Check your sample concentration. If you injected a high concentration (>5 mg/mL) into a gradient that starts with high water content, the local concentration on the column head might have exceeded the solubility limit (critical aggregation concentration).

  • Fix: Inject smaller volumes or dilute the sample further. Ensure the column temperature is elevated (40–50°C) to reduce back-pressure and aggregation.

Q3: Can I use Pal in a peptide intended for neutral pH biological assays? A: Yes, but you must account for the pKa. At pH 7.4, Pal is hydrophobic. If your peptide relies on Pal for solubility, it will fail at physiological pH.

  • Fix: You must flank Pal with permanently charged residues (Arg, Lys, Glu, Asp) to maintain solubility at neutral pH. If the design allows, consider 3-pyridylalanine or 2-pyridylalanine , which have slightly different pKa values and stacking geometries.

References

  • BenchChem. (2025).[1] Comparative Analysis of Aggregation-Disrupting Reagents in SPPS. Retrieved from

  • Mroz, P. A., et al. (2016).[5] Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization. Journal of Medicinal Chemistry. Retrieved from

  • Sigma-Aldrich. (n.d.). Overcoming Aggregation in Solid-phase Peptide Synthesis. Retrieved from

  • Biovera Research. (2025). Solid-Phase Peptide Synthesis Methods: Complete Guide. Retrieved from

  • Pace, C. N., et al. (2009). A summary of the measured pK values of the ionizable groups in folded proteins. Protein Science. Retrieved from

Sources

Optimization

Stability of 2-Amino-3-(pyridin-4-yl)propanamide under acidic and basic conditions

Prepared by: Gemini, Senior Application Scientist This technical support guide provides in-depth information, troubleshooting advice, and validated protocols for assessing the stability of 2-Amino-3-(pyridin-4-yl)propana...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

This technical support guide provides in-depth information, troubleshooting advice, and validated protocols for assessing the stability of 2-Amino-3-(pyridin-4-yl)propanamide under acidic and basic conditions. It is designed for researchers, scientists, and drug development professionals who require a thorough understanding of this molecule's degradation profile.

Section 1: Understanding the Molecule's Stability Profile (Q&A)

This section addresses the fundamental chemical principles governing the stability of 2-Amino-3-(pyridin-4-yl)propanamide.

Q1: What are the key functional groups in 2-Amino-3-(pyridin-4-yl)propanamide, and how do they influence its stability?

A1: The molecule possesses three key functional groups that dictate its chemical behavior and stability:

  • Primary Amide (-CONH₂): This is the most significant group concerning hydrolytic stability. Amide bonds are generally stable, but they can be cleaved under harsh acidic or basic conditions, typically requiring heat, to yield a carboxylic acid and ammonia.[1][2] This hydrolysis is the primary anticipated degradation pathway.

  • Primary Amine (-NH₂): Located at the alpha-carbon, this group is basic and will be protonated to form an ammonium salt (-NH₃⁺) under acidic conditions. This protonation can influence the molecule's overall reactivity and solubility.

  • Pyridine Ring: The nitrogen atom in the pyridine ring is basic and will also be protonated in acidic media. The pyridine ring itself is an electron-deficient aromatic system. While relatively stable, pyridine derivatives can be susceptible to photochemical degradation.[3]

Q2: What is the primary degradation pathway expected for this compound under acidic and basic conditions?

A2: The primary and most anticipated degradation pathway under both acidic and basic stress conditions is the hydrolysis of the primary amide bond .[4][5]

  • Under acidic conditions: The carbonyl oxygen of the amide is protonated, which makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by a water molecule.[1][2][5]

  • Under basic conditions: A hydroxide ion (OH⁻) acts as the nucleophile, directly attacking the carbonyl carbon of the amide.[1]

Both mechanisms ultimately lead to the cleavage of the carbon-nitrogen (C-N) amide bond.

Q3: What are the expected primary degradation products from hydrolysis?

A3: The hydrolysis of the amide bond in 2-Amino-3-(pyridin-4-yl)propanamide will yield two smaller molecules:

  • 2-Amino-3-(pyridin-4-yl)propanoic acid: This is the corresponding carboxylic acid, also known as 4-Pyridylalanine.[6][7]

  • Ammonia (NH₃): Or its protonated form, the ammonium ion (NH₄⁺), depending on the final pH of the solution.

Predicted Hydrolytic Degradation Pathways

G cluster_main Parent Compound parent 2-Amino-3-(pyridin-4-yl)propanamide prod1 2-Amino-3-(pyridin-4-yl)propanoic Acid parent->prod1 Acidic Conditions (H₃O⁺, Δ) Basic Conditions (OH⁻, Δ) prod2 Ammonia (NH3)

Caption: Predicted hydrolytic degradation of the parent compound.

Section 2: Troubleshooting Guide for Stability Experiments

This guide addresses common issues encountered during forced degradation studies.

Q: My "time zero" or control sample shows significant degradation. What could be the cause? A: This points to an issue with either the starting material or the experimental setup.

  • Causality: The initial purity of your compound might be lower than expected. Alternatively, the solvent used for the stock solution (e.g., if it's acidic or basic) or exposure to light/heat during sample preparation could be initiating degradation before the experiment officially begins.

  • Solution:

    • Verify Purity: Re-characterize the purity of your starting material using a validated analytical method (e.g., HPLC, NMR).

    • Solvent Inertness: Ensure the solvent used for your stock solution is neutral and does not promote degradation. Prepare solutions fresh.

    • Control Conditions: Protect the stock solution and control samples from light and store them at a recommended temperature (e.g., 2-8°C or frozen) throughout the experiment.[8]

Q: I am not observing any degradation, even under harsh conditions (e.g., 1M HCl at 80°C for 24 hours). Why? A: This suggests either exceptional stability or an issue with your analytical method.

  • Causality: Amide bonds can be exceptionally stable and may require even more aggressive conditions to hydrolyze at a detectable rate.[2] However, it's also possible that your analytical method is not "stability-indicating," meaning it cannot resolve the parent compound from its degradation products.

  • Solution:

    • Increase Stress: Consider increasing the temperature, acid/base concentration, or duration of the study.

    • Method Validation: Verify that your analytical method can separate the parent compound from its primary expected degradant (2-Amino-3-(pyridin-4-yl)propanoic acid). Spike a sample with the known degradant to confirm resolution. If the degradant is unavailable, analyze the stressed sample with a high-resolution method like LC-MS to look for new peaks with the expected mass.

Q: My chromatogram shows multiple unexpected peaks, not just the parent and the expected carboxylic acid. What are they? A: Unexpected peaks can arise from several sources.

  • Causality: These could be secondary degradation products, side reactions (e.g., decarboxylation of the amino acid product at high temperatures[9]), impurities in the starting material that also degrade, or interactions with container materials.

  • Solution:

    • Peak Tracking: Monitor the growth and decay of all peaks over time. Impurities will decrease, while degradation products will increase.

    • Mass Spectrometry: Use LC-MS to obtain the mass-to-charge ratio (m/z) of the unknown peaks. This is the most effective way to propose structures for unknown degradants.

    • Blank Injection: Run a blank (stress media without the compound) to ensure no peaks are leaching from the container or arising from the reagents themselves.

Section 3: Frequently Asked Questions (FAQs)

Q: What are the standard conditions for a forced degradation study according to ICH guidelines? A: Forced degradation (or stress testing) is a key part of drug development as outlined by the International Council for Harmonisation (ICH).[10][11][12][13] The goal is to generate 5-20% degradation to demonstrate the specificity of the analytical method.[14] Typical conditions include:

  • Acidic Hydrolysis: 0.1M to 1M HCl at room temperature to elevated temperatures (e.g., 60-80°C).

  • Basic Hydrolysis: 0.1M to 1M NaOH at room temperature to elevated temperatures.

  • Oxidative Degradation: 3-30% hydrogen peroxide (H₂O₂) at room temperature.

  • Thermal Degradation: Heating the solid drug substance (e.g., >10°C above accelerated storage conditions).

  • Photostability: Exposing the drug to a combination of visible and UV light.

Q: How do I develop a "stability-indicating" analytical method? A: A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the active ingredient's concentration without interference from its degradation products, impurities, or excipients.

  • Development Steps:

    • Generate degradation samples using forced degradation (stress testing).

    • Use a high-resolution chromatographic technique, typically Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with a C18 column.[15]

    • Develop a gradient elution method that separates the parent peak from all degradation product peaks.

    • Use a detector that provides specificity, such as a photodiode array (PDA) detector to check for peak purity, or a mass spectrometer (MS) for definitive identification.[16]

Q: How should I store bulk 2-Amino-3-(pyridin-4-yl)propanamide to ensure long-term stability? A: Based on the general properties of similar amino acid derivatives and amides, the compound should be stored in a tightly sealed container to protect it from moisture (as some related salts are hygroscopic). It should be kept in a cool, dry place, and protected from light.[8] For long-term storage, refrigeration (2-8°C) or freezing (-20°C) is recommended.[17]

Section 4: Experimental Protocols

These protocols provide a starting point for stability testing. Optimization may be required based on the observed degradation rate.

Protocol 1: Forced Degradation via Acidic Hydrolysis
  • Prepare Stock Solution: Accurately weigh and dissolve 2-Amino-3-(pyridin-4-yl)propanamide in a suitable neutral solvent (e.g., HPLC-grade water or a water/acetonitrile mixture) to a final concentration of 1.0 mg/mL.

  • Initiate Degradation:

    • In a sealed, inert vial (e.g., glass), mix 1 mL of the stock solution with 1 mL of 0.2 M HCl to achieve a final drug concentration of 0.5 mg/mL in 0.1 M HCl.

    • Prepare a control sample by mixing 1 mL of the stock solution with 1 mL of HPLC-grade water.

  • Stress Conditions: Place the acidic sample vial in a thermostatically controlled water bath or oven at 60°C. Store the control sample under protection from light at 5°C.

  • Sampling: Withdraw aliquots (e.g., 100 µL) from the stressed sample at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

  • Quench Reaction: Immediately neutralize each aliquot by adding an equimolar amount of base (e.g., 100 µL of 0.1 M NaOH) to stop the degradation. This step is critical to ensure the sample accurately reflects the degradation at that specific time point.

  • Analysis: Dilute the quenched sample with the mobile phase to a suitable concentration for HPLC analysis and inject it into the HPLC system. Analyze the control sample at the beginning and end of the experiment.

Protocol 2: Forced Degradation via Basic Hydrolysis
  • Prepare Stock Solution: Follow Step 1 from the Acidic Hydrolysis protocol.

  • Initiate Degradation:

    • In a sealed, inert vial, mix 1 mL of the stock solution with 1 mL of 0.2 M NaOH to achieve a final drug concentration of 0.5 mg/mL in 0.1 M NaOH.

    • Prepare a control sample as described in the acidic protocol.

  • Stress Conditions: Place the basic sample vial in a water bath or oven at 60°C. Store the control appropriately.

  • Sampling: Follow Step 4 from the Acidic Hydrolysis protocol.

  • Quench Reaction: Immediately neutralize each aliquot by adding an equimolar amount of acid (e.g., 100 µL of 0.1 M HCl).

  • Analysis: Prepare and analyze the samples as described in the acidic protocol.

Workflow for Forced Degradation Studies

G start Prepare 1.0 mg/mL Stock Solution stress Mix with Stressor (e.g., 0.1 M HCl or NaOH) start->stress control Prepare Control (Mix with Water) start->control incubate Incubate at Defined Temp (e.g., 60°C) stress->incubate sampling Withdraw Aliquots at Time Points (0, 2, 4, 8, 24h) incubate->sampling quench Quench Reaction (Neutralize Sample) sampling->quench dilute Dilute to Final Conc. for Analysis quench->dilute analyze Analyze via Stability-Indicating HPLC dilute->analyze end Calculate % Degradation & Mass Balance analyze->end

Caption: General experimental workflow for a forced degradation study.

Section 5: Data Interpretation and Presentation
Quantitative Data Summary

All quantitative results from stability studies should be tabulated for clear comparison. The percentage of the parent compound remaining should be calculated relative to the initial (time zero) concentration.

Table 1: Example Data Table for Stability Assessment under 0.1 M HCl at 60°C

Time Point (Hours)Peak Area of Parent% Parent RemainingPeak Area of Degradant% Degradant FormedMass Balance (%)
01,250,000100.0< LOD0.0100.0
21,187,50095.055,0004.499.4
41,125,00090.0112,5009.099.0
81,012,50081.0220,00017.698.6
24750,00060.0487,50039.099.0

Note: % Degradant Formed and Mass Balance calculations require the relative response factor (RRF) between the parent and the degradant to be determined. LOD: Limit of Detection

Section 6: References
  • Allen, C. (2025, March 19). Amide Hydrolysis: Mechanism, Conditions and Applications. Vertex AI Search.

  • Chemistry Steps. (2020, February 26). Amides Preparation and Reactions Summary.

  • Scribd. (n.d.). ICH Guidelines For Stability Testing of New Drug Substance and Drug Products.

  • European Medicines Agency. (2025, April 30). ICH Q1 guideline on stability testing of drug substances and drug products.

  • Chemistry LibreTexts. (2021, March 5). 24.4: Hydrolysis of Amides.

  • Slideshare. (n.d.). ICH Guidelines for stability testing.

  • Master Organic Chemistry. (2019, October 7). Amide Hydrolysis Using Acid Or Base.

  • Liler, M. (n.d.). Acidic and Basic Amide Hydrolysis. ResearchGate.

  • International Council for Harmonisation. (n.d.). Quality Guidelines.

  • AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials.

  • Millennium Pharmaceuticals. (2020, November 15). A New Approach to Forced Degradation Studies Using Anhydrous Conditions.

  • ACS Publications. (2023, May 16). Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs: Toward a Simple Tool for the Prediction of Drug Stability. ACS Central Science.

  • PubChem. (n.d.). 2-Amino-3-(pyridin-4-yl)propanoic acid hydrochloride.

  • ScienceDirect. (n.d.). Forced degradation and impurity profiling.

  • BenchChem. (2025). An In-depth Technical Guide on the Stability and Degradation of 2-Amino-2-(pyridin-3-yl)acetonitrile.

  • MySkinRecipes. (n.d.). 2-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride.

  • ResearchGate. (n.d.). Degradation of Pyridines in the Environment.

  • Chavan, A. (2020, April 15). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. SciSpace.

  • MilliporeSigma. (2025, November 6). Safety Data Sheet - 2-Amino-4-methylpyridine.

  • Veeprho. (2020, August 3). Peptides and Probable Degradation Pathways.

  • MedchemExpress.com. (n.d.). (S)-2-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride.

  • PubChem. (n.d.). 2-Amino-3-(pyrimidin-4-yl)propanoic acid dihydrochloride.

  • Dayang Chem (Hangzhou) Co.,Ltd. (n.d.). Buy 2-AMINO-3-(PYRIDIN-4-YL)PROPANOIC ACID.

  • Loba Chemie. (2016, April 21). 2-AMINO PYRIDINE FOR SYNTHESIS MSDS.

  • ScienceDirect. (2024, July 15). Degradation pathways of amino acids during thermal utilization of biomass: a review.

  • PubChemLite. (n.d.). 2-amino-3-(pyridin-2-yl)propanamide dihydrochloride (C8H11N3O).

  • Patel, K., & Borchardt, R. T. (n.d.). Chemical Pathways of Peptide Degradation. III. Effect of Primary Sequence on the Pathways of Deamidation of Asparaginyl Residues in Hexapeptides.

  • ResearchGate. (n.d.). Advances in the evaluation of the stability and characteristics of the amino acid and amine derivatives.

  • Journal of Pharmaceutical and Scientific Innovation. (n.d.). Analysis of amino acids by high performance liquid chromatography.

  • BenchChem. (2025). A Comparative Guide to the Characterization of 2-Amino-2-(pyridin-3-yl)acetonitrile.

  • PMC. (2023, July 19). Amino acid analysis for peptide quantitation using reversed-phase liquid chromatography combined with multiple reaction monitoring mass spectrometry.

  • PMC. (n.d.). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol.

  • Creative Proteomics. (n.d.). Amino Acid Analysis Methods.

  • Agilent. (n.d.). Agilent Biocolumns Application Compendium - Amino Acid Analysis.

Sources

Troubleshooting

Technical Support Center: Navigating the Deprotection of 2-Amino-3-(pyridin-4-yl)propanamide

Welcome to our dedicated technical guide for researchers, chemists, and drug development professionals. This document provides in-depth troubleshooting advice and validated protocols for the critical final step in many s...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to our dedicated technical guide for researchers, chemists, and drug development professionals. This document provides in-depth troubleshooting advice and validated protocols for the critical final step in many synthetic routes: the removal of protecting groups from 2-Amino-3-(pyridin-4-yl)propanamide. The unique structure of this compound, featuring a nucleophilic α-amino group, a primary amide, and an acid-sensitive pyridine ring, presents specific challenges. Degradation, incomplete reactions, and side-product formation are common hurdles. This guide is designed to help you navigate these challenges by explaining the causality behind experimental choices, ensuring the integrity and success of your synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the deprotection of 2-Amino-3-(pyridin-4-yl)propanamide derivatives.

Issue 1: Incomplete N-Boc Deprotection

Q1: I'm seeing significant amounts of my N-Boc protected starting material remaining after the reaction. What are the primary causes and how can I resolve this?

A1: Incomplete removal of the tert-butyloxycarbonyl (Boc) group is a frequent problem. The cleavage is an acid-catalyzed process, and its efficiency is highly dependent on reaction kinetics and reagent stoichiometry.[1]

Potential Causes & Solutions:

  • Insufficient Acid Strength or Concentration: The reaction rate often shows a second-order dependence on acid concentration.[1] If you are using a standard 20-50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) and the reaction is stalling, the acidity may be insufficient.

    • Solution: Gradually increase the concentration of TFA. A 1:1 (v/v) mixture of TFA:DCM is a robust starting point for stubborn deprotections.[2] Alternatively, switching to a stronger acid system like 4M HCl in 1,4-dioxane can be effective and is often complete in under 30 minutes.[2][3]

  • Inadequate Reaction Time or Temperature: Deprotection is a kinetic process. Low temperatures (0°C) are often used initially to control exotherms, but may need to be raised to drive the reaction to completion.[1]

    • Solution: First, extend the reaction time at room temperature, monitoring progress every 30-60 minutes by an appropriate analytical method (TLC, LC-MS).[4] If the reaction is still incomplete, gentle warming (e.g., to 30-40°C) can be beneficial, but must be done cautiously to avoid potential side reactions.[1]

  • Reagent Quality: TFA is hygroscopic and old reagents can be less effective. Anhydrous solvents are crucial to prevent side reactions like amide hydrolysis.

    • Solution: Always use fresh, high-purity TFA and anhydrous solvents.

Issue 2: Degradation and Side-Product Formation during Acidic Deprotection

Q2: My reaction is complete, but I'm observing significant side products, particularly t-butylated species. What is happening and how can I prevent this?

A2: This is a classic problem in Boc deprotection chemistry. The mechanism proceeds through the formation of a reactive tert-butyl cation (t-Bu⁺).[5] This potent electrophile can alkylate any nucleophilic site on your molecule, including the electron-rich pyridine ring or even the amide nitrogen.

Causality & Prevention:

  • The Role of the Cation: The t-Bu⁺ cation is highly reactive and seeks a nucleophile. In the absence of an alternative, it will react with your product.[1]

  • The Solution - Cation Scavengers: The most effective strategy is to introduce a "scavenger" into the reaction mixture. Scavengers are nucleophilic compounds that are more reactive towards the t-Bu⁺ cation than your substrate, effectively trapping it before it can cause damage.[1][6]

    • Recommended Scavengers:

      • Triisopropylsilane (TIS): Typically used at 2.5-5% (v/v). It is highly effective at reducing the t-butyl cation.

      • Anisole or Thioanisole: These electron-rich aromatic compounds readily undergo Friedel-Crafts alkylation, consuming the t-Bu⁺.

      • Water: A small amount of water (2.5-5%) can also act as a scavenger by quenching the cation to form tert-butanol.

Issue 3: Challenges with N-Cbz Deprotection

Q3: I chose a Carboxybenzyl (Cbz) protecting group to avoid acidic conditions, but the hydrogenolysis reaction is slow, incomplete, or appears to be reducing the pyridine ring. What are my options?

A3: This is a well-known issue. The basic nitrogen atom of the pyridine ring can coordinate to the surface of the Palladium catalyst, acting as a poison and inhibiting its catalytic activity.[7] Furthermore, standard hydrogenation conditions can sometimes lead to the undesired reduction of the pyridine ring to a piperidine.

Strategies for Successful Cbz Deprotection:

  • Catalyst Choice and Loading: For substrates containing pyridine, standard Pd/C may not be optimal.

    • Solution: Consider using a different catalyst system, such as Pearlman's catalyst (Pd(OH)₂/C), which can sometimes be more effective. Increasing the catalyst loading (e.g., to 20-30 mol%) can also help overcome partial poisoning.

  • Transfer Hydrogenation: This method avoids the use of high-pressure H₂ gas and can be more selective. It uses a hydrogen donor in solution.

    • Solution: Use ammonium formate or 1,4-cyclohexadiene as the hydrogen source with Pd/C in a solvent like methanol or ethanol.[8] This often provides milder conditions and can prevent ring reduction.

  • Acidic Cleavage (Alternative): While the goal was to avoid acid, the Cbz group is also labile to strong acids like HBr in acetic acid. This is a harsh, non-orthogonal option and should only be considered if hydrogenation fails and the molecule is known to be stable under these specific conditions.

Workflow & Decision Making

Choosing the correct deprotection strategy from the outset is critical. This decision is based on the principle of orthogonal protection , where each protecting group can be removed under specific conditions without affecting the others.[9][10]

Diagram: Orthogonal Strategy Selection

G start Start: Protected 2-Amino-3-(pyridin-4-yl)propanamide acid_q Is the rest of the molecule stable to strong acid (TFA, HCl)? start->acid_q hydro_q Is the pyridine ring and other functionalities stable to hydrogenation? acid_q->hydro_q No boc Use N-Boc Group (Acid Deprotection) acid_q->boc Yes base_q Is the molecule stable to mild base (e.g., Piperidine)? hydro_q->base_q No cbz Use N-Cbz Group (Hydrogenolysis) hydro_q->cbz Yes fmoc Use N-Fmoc Group (Base Deprotection) base_q->fmoc Yes

Caption: Decision tree for selecting an orthogonal protecting group strategy.

Validated Experimental Protocols

These protocols are designed to be self-validating by providing clear steps and monitoring checkpoints.

Protocol 1: Robust N-Boc Deprotection with Scavengers

This protocol is designed to maximize deprotection efficiency while minimizing side-product formation.

Step-by-Step Methodology:

  • Preparation: Dissolve the N-Boc protected 2-Amino-3-(pyridin-4-yl)propanamide (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of approximately 0.1 M.

  • Cooling: Cool the solution to 0°C in an ice bath. This helps to control any initial exotherm.

  • Addition of Scavenger: Add Triisopropylsilane (TIS) (2.5-5.0% v/v) to the solution and stir for 2 minutes.

  • Acid Addition: Slowly add Trifluoroacetic Acid (TFA) to achieve a final concentration of 50% (v/v) (i.e., a 1:1 mixture of DCM:TFA).

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS at 30-minute intervals until the starting material is fully consumed (typically 1-2 hours).[2][4]

  • Work-up:

    • Concentrate the reaction mixture under reduced pressure to remove the bulk of the DCM and TFA.

    • To remove residual TFA, co-evaporate the residue with toluene (3 x 10 mL).[2]

    • The resulting product is the TFA salt, which can often be used directly in the next step. If the free amine is required, dissolve the residue in a minimal amount of water, basify carefully with saturated NaHCO₃ solution, and extract with an appropriate organic solvent (e.g., Ethyl Acetate).

Protocol 2: Selective N-Cbz Deprotection via Transfer Hydrogenation

This protocol provides a milder alternative to high-pressure hydrogenation, reducing the risk of pyridine ring reduction.

Step-by-Step Methodology:

  • Preparation: Dissolve the N-Cbz protected starting material (1.0 eq) in Methanol or Ethanol (approx. 0.1 M).

  • Catalyst & Donor: To the solution, add Ammonium Formate (5.0 eq) followed by 10% Palladium on Carbon (Pd/C) (10-20 mol% by weight).

  • Reaction: Heat the mixture to a gentle reflux (approx. 40-60°C).

  • Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is often complete within 1-3 hours. Look for the loss of the UV-active Cbz group and the appearance of the free amine.

  • Work-up:

    • Cool the reaction to room temperature.

    • Carefully filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with additional methanol.

    • Concentrate the filtrate under reduced pressure to remove the solvent.

    • The resulting residue can be purified by standard methods (e.g., chromatography or crystallization) to isolate the free amine.

Data Summary Tables

For quick reference, the following tables summarize common conditions and troubleshooting approaches.

Table 1: Comparison of Common N-Boc Deprotection Conditions

Reagent System Typical Concentration Temperature (°C) Avg. Time (hr) Key Advantages Potential Issues & Mitigation
TFA / DCM 20-50% v/v 0 to RT 0.5 - 2 Fast, reliable, volatile byproducts. Formation of t-butyl cation. Mitigation: Use scavengers (TIS, Anisole).[1]
HCl / 1,4-Dioxane 4 M RT 0.5 - 2 Often cleaner, product precipitates as HCl salt. Dioxane is a peroxide former and less desirable solvent.

| Oxalyl Chloride / MeOH | 3 eq | RT | 1 - 4 | Very mild conditions. | Reagent is moisture sensitive.[2] |

Table 2: Deprotection Troubleshooting Workflow

Problem Potential Cause(s) Recommended Action(s)
Incomplete Reaction Insufficient reagent, low temperature, short duration, poor reagent quality. 1. Increase acid concentration/reagent equivalents.[2] 2. Allow reaction to warm to RT or heat gently. 3. Extend reaction time and monitor.[4] 4. Use fresh, high-purity reagents.
Side Product Formation Reactive intermediates (e.g., t-butyl cation), harsh conditions. 1. Add scavengers (TIS, water, anisole).[1] 2. Run the reaction at a lower temperature. 3. Reduce reaction time once starting material is consumed.
Pyridine Ring Reduction Over-reduction during Cbz hydrogenolysis. 1. Switch to transfer hydrogenation (Ammonium Formate).[8] 2. Use a less active catalyst or lower H₂ pressure. 3. Consider an alternative, orthogonal protecting group.

| Amide Hydrolysis | Presence of water under strong acidic/basic conditions. | 1. Use anhydrous solvents and reagents. 2. Avoid prolonged heating. 3. Neutralize promptly during work-up. |

Diagram: Troubleshooting Incomplete Boc Deprotection

G start Incomplete Boc Deprotection Observed (via TLC/LC-MS) check_reagents 1. Check Reagents - Is TFA/HCl fresh? - Are solvents anhydrous? start->check_reagents increase_acid 2. Increase Acid - Increase TFA to 50% or more. - Add more equivalents of HCl. check_reagents->increase_acid Reagents OK outcome_ok Reaction Complete increase_acid->outcome_ok Works outcome_fail Still Incomplete increase_acid->outcome_fail extend_rxn 3. Extend Reaction - Increase reaction time. - Increase temperature gently. extend_rxn->outcome_ok Works outcome_fail2 outcome_fail2 extend_rxn->outcome_fail2 Still Incomplete change_cond 4. Change Conditions - Switch acid (TFA -> HCl). - Change solvent (e.g., to Dioxane). change_cond->outcome_ok Works outcome_fail->extend_rxn Try Next Step outcome_fail2->change_cond Try Next Step

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in 2-Amino-3-(pyridin-4-yl)propanamide Reactions

Topic: 2-Amino-3-(pyridin-4-yl)propanamide (Commonly: 4-Pyridylalanine amide or 4-Pal) Case ID: TECH-4PAL-STERIC-001 Audience: Synthetic Chemists, Peptide Scientists, Medicinal Chemists[1][2] Executive Summary: The Steri...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 2-Amino-3-(pyridin-4-yl)propanamide (Commonly: 4-Pyridylalanine amide or 4-Pal) Case ID: TECH-4PAL-STERIC-001 Audience: Synthetic Chemists, Peptide Scientists, Medicinal Chemists[1][2]

Executive Summary: The Steric & Electronic Challenge

The molecule 2-Amino-3-(pyridin-4-yl)propanamide presents a "perfect storm" for synthetic chemists:

  • Steric Hindrance: The bulky pyridyl-methyl side chain adjacent to the

    
    -amine creates a kinetic barrier, impeding nucleophilic attack on incoming activated carboxylates.[1][2]
    
  • Electronic Interference: The pyridine nitrogen (pKa ~5.2) introduces a secondary basic site that can alter local pH, affect solubility, or interfere with metal-mediated catalysts.[1][2]

  • Racemization Risk: The electron-withdrawing nature of the pyridine ring acidifies the

    
    -proton, significantly increasing the risk of racemization (loss of chirality) during coupling, especially under basic conditions.[2]
    

This guide provides field-proven protocols to bypass these barriers, moving beyond standard EDC/NHS chemistry to high-efficiency uronium/phosphonium activation and microwave-assisted methodologies.[1][2]

Diagnostic Logic: Troubleshooting Workflow

Before altering your synthesis, identify the specific failure mode using this logic flow.

TroubleshootingFlow Start START: Reaction Failure CheckYield Is Yield < 30%? Start->CheckYield CheckPurity Is Purity Low (Wrong Mass)? CheckYield->CheckPurity No (Yield OK) StericIssue STERIC BLOCKAGE Switch to HATU/HOAt or Microwave CheckYield->StericIssue Yes (Unreacted Amine) CheckRacemization Is Mass Correct but Activity/Binding Lost? CheckPurity->CheckRacemization No (Mass Correct) SideReaction SIDE REACTION (Guanidinylation or Pyridine Acylation) CheckPurity->SideReaction Yes (M+ mass shift) RacemizationIssue RACEMIZATION Switch Base to Collidine Use Oxyma Pure CheckRacemization->RacemizationIssue Yes (DL-isomer formed)

Figure 1: Diagnostic logic for categorizing failure modes in hindered amine couplings.

Core Protocols: Overcoming the Barrier

Protocol A: High-Efficiency Activation (The "Gold Standard")

Standard carbodiimides (DCC/DIC) often fail to generate an active ester reactive enough to penetrate the steric shield of the pyridyl side chain.[2] We recommend switching to HATU or COMU .[1][3]

Why this works: HATU generates an O-acyl-7-azabenzotriazole active ester.[1][2] The nitrogen in the 7-position participates in a "neighboring group effect," accelerating the coupling rate by up to 100x compared to HBTU/HOBt.[2]

Step-by-Step:

  • Dissolution: Dissolve the carboxylic acid partner (1.2 equiv) in minimal dry DMF/NMP.

  • Activation: Add HATU (1.1 equiv) and HOAt (1.1 equiv).

  • Base Addition: Add DIPEA (2.0 - 2.5 equiv). Crucial: Do not exceed 3.0 equiv to prevent racemization.

  • Pre-activation: Stir for exactly 30-60 seconds .

    • Warning: Longer pre-activation leads to guanidinylation of the amine.[2]

  • Coupling: Add the 2-Amino-3-(pyridin-4-yl)propanamide (1.0 equiv).

  • Duration: React for 2–4 hours at Room Temperature.

Protocol B: Suppression of Racemization (The "Safety Net")

The pyridine ring pulls electron density, making the


-proton acidic.[2] Strong bases like DIPEA can deprotonate this carbon, scrambling the stereochemistry.[2]

Modification:

  • Replace DIPEA with TMP (2,4,6-Trimethylpyridine / Collidine). [1][2]

  • Use Oxyma Pure instead of HOBt/HOAt.

Comparative Data: Base Effects on Racemization

Base UsedpKa (approx)Coupling RateRacemization RiskRecommendation
Triethylamine (TEA) 10.7ModerateHigh Avoid
DIPEA 10.5HighModerate Use with care
NMM (N-Methylmorpholine) 7.4ModerateLow Good for slow reactions
TMP (Collidine) 7.4HighVery Low Preferred for 4-Pal
Protocol C: Microwave-Assisted Synthesis

Thermal energy helps overcome the activation energy barrier imposed by steric bulk.[1][2]

Parameters:

  • Reagent: COMU (Preferred over HATU for stability at high T).[1][2]

  • Temperature: 60°C (Do not exceed 75°C to avoid pyridine degradation).

  • Power: 25-30 Watts (Dynamic mode).[1]

  • Time: 10 minutes (vs. 4 hours at RT).[1][2]

Troubleshooting & FAQs

Q1: The reaction mixture turns black/dark brown. Is my product ruined?

Diagnosis: This is likely oxidation of the pyridine ring or formation of charge-transfer complexes, common in concentrated DMF solutions containing electron-deficient aromatics.[1][2] Fix:

  • Verify purity by LC-MS; color is often deceptive.[1][2]

  • Add 1% (v/v) Triisopropylsilane (TIPS) or Ascorbic Acid to the reaction mixture as a scavenger/antioxidant.

  • Degas solvents with nitrogen prior to coupling.[2]

Q2: I see a mass shift of +99 Da (or +100 Da). What is this?

Diagnosis: This is Guanidinylation .[1][2][4] The amine of your 4-Pal reacted directly with the uronium reagent (HATU/HBTU) because the carboxylate activation was too slow. Fix:

  • Shorten Pre-activation: Add the amine immediately after mixing the acid and HATU.[2]

  • Switch Reagents: Use a phosphonium salt like PyBOP , which does not form guanidines.[2][5]

Q3: My product is not soluble in DCM or Ethyl Acetate during workup.

Diagnosis: 4-Pyridylalanine derivatives are zwitterionic and highly polar.[1][2] They often crash out of organic layers. Fix:

  • Solvent System: Use n-Butanol or 2-MeTHF for extractions.[1]

  • Green Alternative: Use PolarClean or DMSO/Water mixtures for purification via Reverse-Phase (C18) Flash Chromatography rather than liquid-liquid extraction.[1]

Mechanistic Visualization

Understanding why the coupling fails is key to fixing it.[2] The diagram below illustrates the steric wall and the "neighboring group effect" solution.

Mechanism StericWall Steric Wall (Pyridyl Side Chain) Amine Alpha-Amine (Nucleophile) Amine->StericWall Blocked StandardAct Standard Ester (OBt) StandardAct->StericWall Slow Kinetics FastAct HATU/HOAt Ester (N7-Effect) FastAct->Amine Rapid Attack (Bypasses Sterics)

Figure 2: Kinetic advantage of HATU/HOAt (Green) vs. Standard Esters (Yellow) in overcoming the pyridyl steric wall.[1][2]

References

  • El-Faham, A., & Albericio, F. (2011).[2] Peptide Coupling Reagents, More than a Letter Soup.[2][5] Chemical Reviews.[2] Retrieved from [Link]

  • Mroz, P. A., et al. (2016).[2] Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization.[1][2] Journal of Medicinal Chemistry. Retrieved from [Link]

  • PubChem. (2025).[1][2] Fmoc-D-4-Pyridylalanine | C23H20N2O4.[1][2] National Library of Medicine. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

1H NMR chemical shift assignment for 2-Amino-3-(pyridin-4-yl)propanamide

An In-depth Technical Guide to the 1H NMR Chemical Shift Assignment of 2-Amino-3-(pyridin-4-yl)propanamide Executive Summary This guide provides a rigorous technical framework for the structural validation of 2-Amino-3-(...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the 1H NMR Chemical Shift Assignment of 2-Amino-3-(pyridin-4-yl)propanamide

Executive Summary

This guide provides a rigorous technical framework for the structural validation of 2-Amino-3-(pyridin-4-yl)propanamide (also known as H-4-Pal-NH₂). As a critical intermediate in the synthesis of peptidomimetics and kinase inhibitors, unambiguous characterization is essential.

This document objectively compares the spectral resolution performance of two primary solvent systems: DMSO-d₆ (The Recommended Standard) versus D₂O (The Traditional Alternative) . While D₂O offers a simplified spectrum, this guide demonstrates why DMSO-d₆ provides superior structural confirmation through the retention of labile amide and amine protons.

Structural Analysis & Theoretical Expectations

Before experimental assignment, one must establish the magnetic environment of the molecule. The structure consists of three distinct spin systems:

  • The Pyridine Ring (Aromatic): An AA'BB' system characteristic of 4-substituted pyridines.

  • The Aliphatic Bridge: An ABX system involving the chiral

    
    -proton and diastereotopic 
    
    
    
    -methylene protons.
  • The Labile Protons: The primary amide (-CONH₂) and the

    
    -amine (-NH₂).
    
Predicted Chemical Shift Ranges (Reference Baseline)
MoietyProton LabelMultiplicityApprox.[1][2][3] Shift (

, ppm)
Coupling (

, Hz)
Pyridine H-2', H-6'Doublet (d)8.40 – 8.60

Pyridine H-3', H-5'Doublet (d)7.20 – 7.40

Amide CONH

Broad s7.40 – 7.80N/A
Amide CONH

Broad s7.00 – 7.40N/A

-Methine
H-

Triplet/dd3.50 – 3.90


-Methylene
H-

, H-

Multiplet (m)2.80 – 3.10Geminal/Vicinal

Note: Shifts are highly sensitive to pH and concentration. The values above assume a neutral free base in DMSO-d₆.

Comparative Analysis: Solvent System Performance

The choice of solvent fundamentally alters the "performance" of the NMR experiment—defined here as the information density and resolution of the spectrum.

Option A: DMSO-d₆ (Recommended)
  • Mechanism: Apolar aprotic solvent with high dielectric constant. Forms strong hydrogen bonds with solute donors.

  • Performance:

    • Pro: Retains labile protons (Amide -NH₂ and Amine -NH₂/NH₃⁺).

    • Pro: Distinct separation of Pyridine AA'BB' signals.

    • Con: Residual water peak (~3.33 ppm) can overlap with

      
      -protons if not dry.
      
  • Verdict: Superior for full structural elucidation.

Option B: D₂O (Alternative)
  • Mechanism: Polar protic solvent. Promotes rapid chemical exchange.

  • Performance:

    • Pro: Eliminates all labile NH signals, simplifying the aromatic region.

    • Pro: No residual DMSO quintet (2.50 ppm) interference.

    • Con: Critical Loss of Data. You cannot confirm the presence of the primary amide group directly.

    • Con: pH dependency causes massive shifts in the pyridine ring (pyridinium formation).

  • Verdict: Secondary check only. Use only to resolve aliphatic overlaps.

Detailed Assignment Workflow

This protocol ensures a self-validating assignment, preventing common errors such as misidentifying the pyridine regioisomer (3-pyridyl vs 4-pyridyl).

Step 1: The Aromatic Region (Logic Gate)
  • Observation: Look for two doublets integrating to 2H each.

  • Differentiation:

    • 4-Pyridyl (Product): Symmetric AA'BB' pattern. Two distinct doublets.

    • 3-Pyridyl (Impurity): Asymmetric ABCD pattern. Four distinct signals (Singlet, Doublet, Triplet, Doublet).[2]

  • Assignment: The most downfield signal (~8.5 ppm) is H-2'/6' (adjacent to Pyridine Nitrogen). The upfield aromatic signal (~7.3 ppm) is H-3'/5' .

Step 2: The Labile Region (The DMSO Advantage)
  • Observation: In DMSO-d₆, look for broad singlets between 7.0 and 8.0 ppm.

  • Causality: Restricted rotation around the C-N amide bond often makes the two amide protons chemically non-equivalent (diastereotopic), appearing as two separate broad humps or a split peak.

  • Validation: Add one drop of D₂O to the DMSO tube. Shake and re-run. Disappearance of these peaks confirms they are NH/NH₂.

Step 3: The Aliphatic Region (Stereochemistry)
  • Observation: The

    
    -protons (CH₂) are diastereotopic due to the adjacent chiral center (
    
    
    
    -carbon). They will not appear as a simple doublet but as a doublet of doublets (dd) or a complex multiplet.
  • Coupling: The

    
    -proton will show coupling to both 
    
    
    
    -protons. Use a COSY experiment if the triplet structure is ambiguous.

Visualization of Signaling Pathways

The following diagram illustrates the logical decision tree for assigning the spectrum, highlighting the critical "Checkpoints" that validate the structure.

NMR_Assignment_Logic Start Crude Sample 2-Amino-3-(pyridin-4-yl)propanamide Solvent Solvent Selection Start->Solvent DMSO DMSO-d6 (Full Structural Data) Solvent->DMSO Recommended D2O D2O (Simplified Spectrum) Solvent->D2O Alternative Aromatic Aromatic Region (8.5 & 7.3 ppm) DMSO->Aromatic Labile Labile Region (7.0 - 8.0 ppm) DMSO->Labile Aliphatic Aliphatic Region (2.8 - 4.0 ppm) DMSO->Aliphatic D2O->Aromatic Shifted values D2O->Labile Signals Lost D2O->Aliphatic Symmetry Symmetry Check (AA'BB' System) Aromatic->Symmetry Final Confirmed Structure Symmetry->Final 2 Doublets = 4-Substituted D2O_Shake D2O Shake Test (Validation) Labile->D2O_Shake D2O_Shake->Final Disappearance = NH Chirality Chiral Center Effect (Diastereotopic CH2) Aliphatic->Chirality Chirality->Final ABX Pattern

Figure 1: Logical workflow for the NMR assignment of 2-Amino-3-(pyridin-4-yl)propanamide, contrasting solvent outcomes.

Experimental Protocol

To ensure reproducibility, follow this standardized sample preparation method.

Materials:

  • 5-10 mg of 2-Amino-3-(pyridin-4-yl)propanamide.

  • 0.6 mL DMSO-d₆ (99.9% D) or D₂O.

  • Standard 5mm NMR tube.

Method:

  • Dissolution: Weigh the solid directly into a clean vial. Add 0.6 mL of solvent. Vortex for 30 seconds.

    • Note: If using the hydrochloride salt form, solubility in DMSO is slower; gentle warming (40°C) may be required.

  • Acquisition (1D 1H):

    • Pulse Angle: 30°.

    • Relaxation Delay (D1): 2.0 seconds (ensure full relaxation of aromatic protons).

    • Scans (NS): 16 or 32.

    • Spectral Width: -2 to 14 ppm.

  • Processing:

    • Reference the spectrum.[4][5][6][7][8]

      • In DMSO: Residual quintet at 2.50 ppm .

      • In D₂O: HDO peak (variable, approx 4.79 ppm ).

    • Apply exponential multiplication (LB = 0.3 Hz) before Fourier Transform.

References

  • PubChem Compound Summary. (2023). L-4-Pyridylalanine.[9] National Center for Biotechnology Information. Retrieved from [Link]

  • Abraham, R. J., & Mobli, M. (2006). 1H chemical shifts in DMSO: The effect of dimethyl sulphoxide solvent on 1H chemical shifts. Modelling of NMR parameters. Retrieved from [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[9][10][11] (Standard text for AA'BB' system logic).

  • Reich, H. J. (2020). Structure Determination Using NMR. University of Wisconsin.[4] Retrieved from [Link]

Sources

Comparative

Technical Guide: Mass Spectrometry Fragmentation of 2-Amino-3-(pyridin-4-yl)propanamide

Executive Summary This guide details the mass spectrometry (MS) fragmentation behavior of 2-Amino-3-(pyridin-4-yl)propanamide , a non-natural amino acid derivative often used as a chiral building block in drug discovery....

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide details the mass spectrometry (MS) fragmentation behavior of 2-Amino-3-(pyridin-4-yl)propanamide , a non-natural amino acid derivative often used as a chiral building block in drug discovery. As a Senior Application Scientist, I have structured this analysis to distinguish this specific 4-pyridyl isomer from its regioisomers (2- and 3-pyridyl analogs) and isosteres (e.g., Phenylalanine amide).

The guide focuses on Electrospray Ionization (ESI) in positive mode with Collision-Induced Dissociation (CID) , the industry standard for peptide/small molecule characterization.

Chemical Identity & Properties
PropertyDetail
Compound Name 2-Amino-3-(pyridin-4-yl)propanamide
Synonyms 4-Pyridylalanine amide; H-4-Pal-NH2
Chemical Formula C₈H₁₁N₃O
Monoisotopic Mass 165.0902 Da
Precursor Ion [M+H]⁺ 166.0975 m/z
Key Structural Feature Pyridine nitrogen at the para (4) position relative to the alanine side chain.[1]
Experimental Protocol: ESI-MS/MS Workflow

To replicate the fragmentation patterns described below, ensure your instrument parameters favor the generation of diagnostic immonium and side-chain ions.

Step-by-Step Methodology:

  • Sample Preparation:

    • Dissolve standard in 50:50 Methanol:Water + 0.1% Formic Acid.

    • Target concentration: 1–10 µM (avoid saturation to prevent dimer formation [2M+H]⁺ at m/z 331).

  • Ion Source (ESI+):

    • Spray Voltage: 3.5 kV (ensure stable Taylor cone).

    • Capillary Temp: 275°C (sufficient for desolvation of the amide).

    • Sheath Gas: 30 arb units; Aux Gas: 10 arb units.

  • Fragmentation (CID):

    • Isolation Window: 1.0 m/z (centered on 166.1).

    • Collision Energy (CE): Ramp from 15 eV to 35 eV.

      • Note: Lower CE (15-20 eV) favors ammonia loss. Higher CE (>30 eV) is required to generate the diagnostic picolyl cation (m/z 92).

Fragmentation Mechanisms & Pathways

The fragmentation of 2-Amino-3-(pyridin-4-yl)propanamide follows a logic distinct from standard peptides due to the basicity of the pyridine ring.

Primary Pathway: The Immonium Route

Unlike aliphatic amino acids, the pyridine ring stabilizes specific carbocations.

  • Ammonia Loss (m/z 149): The primary amide (

    
    ) readily loses 
    
    
    
    (-17 Da) to form the acylium ion.
  • Immonium Formation (m/z 121): Combined loss of

    
     and 
    
    
    
    (or formate equivalent) generates the immonium ion (
    
    
    ). This is the base peak in many high-energy spectra.
Secondary Pathway: Side Chain Cleavage
  • Picolyl Cation (m/z 92): Cleavage of the

    
     bond generates the 4-picolyl cation (
    
    
    
    ). This is the nitrogenous analog of the tropylium/benzyl ion (m/z 91) seen in phenylalanine.
  • Pyridinium Ion (m/z 80): Further degradation of the side chain leaves the protonated pyridine ring.

Visualizing the Fragmentation Tree

FragmentationPathways M_H Precursor [M+H]+ m/z 166.1 Ammonia_Loss Acylium Ion (-NH3) m/z 149.1 M_H->Ammonia_Loss -17 Da (NH3) Immonium Immonium Ion (Diagnostic) m/z 121.1 M_H->Immonium -45 Da (CONH2 + H) Picolyl Picolyl Cation (Side Chain) m/z 92.1 M_H->Picolyl Direct Side Chain Loss Ammonia_Loss->Immonium -28 Da (CO) Immonium->Picolyl -29 Da (CH=NH) Pyridinium Pyridinium m/z 80.1 Picolyl->Pyridinium -12 Da (C)

Caption: Fragmentation tree of 2-Amino-3-(pyridin-4-yl)propanamide showing critical diagnostic ions m/z 121 and m/z 92.

Comparative Guide: 4-Pyridyl vs. Alternatives

Differentiation of the 4-pyridyl isomer from its 2-pyridyl and 3-pyridyl regioisomers is critical in synthesis verification.

Comparison Table: Diagnostic Ions
Feature4-Pyridylalanine Amide (Target)2-Pyridylalanine Amide (Alternative)Phenylalanine Amide (Control)
Precursor [M+H]⁺ 166.1166.1165.1
Immonium Ion m/z 121 (High Intensity)m/z 121 (Variable)m/z 120
Side Chain Ion m/z 92 (Picolyl)m/z 93 (Rearrangement)m/z 91 (Tropylium)
Mechanism Note Sterically unhindered; forms stable picolyl cation.Ortho Effect: Nitrogen proximity allows H-transfer, favoring m/z 93 over 92.Standard benzylic cleavage.
Differentiation Strategy
  • The "92 vs 93" Rule:

    • 4-Pyridyl: The m/z 92 peak is typically dominant over m/z 93 because the nitrogen is distal, preventing specific cyclic rearrangements.

    • 2-Pyridyl: The nitrogen at the ortho position facilitates a McLafferty-like rearrangement or hydrogen transfer from the side chain, often enhancing the m/z 93 signal (protonated methylpyridine) relative to the m/z 92 radical cation.

  • Immonium Stability:

    • The m/z 121 ion is universally present in pyridyl isomers but is +1 Da higher than the phenylalanine standard (m/z 120), providing a clear "nitrogen check" against carbocyclic impurities.

Interpretation of Results

When analyzing your spectrum:

  • Presence of 166 -> 149 -> 121: Confirms the Pyridyl-Alanine-Amide backbone.

  • Presence of 121 (not 120): Confirms the Pyridine ring (vs Phenyl).

  • Ratio of 92/93:

    • If 92 >> 93 : Confirms 4-substituted (or 3-substituted) pyridine.

    • If 93 ≥ 92 : Suspect 2-substituted pyridine (Ortho effect).

References
  • NIST Mass Spectrometry Data Center. (2023). 3-Aminopyridine and Pyridine Derivative Fragmentation Data. National Institute of Standards and Technology. [Link]

  • Matrix Science. (2024). Peptide Fragmentation Nomenclature and Immonium Ion Masses. Mascot Help. [Link]

  • Bunce, N. J., et al. (1992).[2] Fragmentation pathways in the mass spectra of isomeric phenylazoxypyridine-N-oxides. Canadian Journal of Chemistry.[3] [Link]

  • Ma, B., et al. (2003). De novo sequencing of peptides with isomeric amino acids. Rapid Communications in Mass Spectrometry. (Contextual grounding for Leucine/Isoleucine and isomer differentiation logic). [Link]

  • GPMAW. (2024). Elemental mass values and immonium ions. General Protein/Mass Analysis for Windows. [Link]

Sources

Validation

A Researcher's Guide to the Infrared Spectroscopy of 2-Amino-3-(pyridin-4-yl)propanamide

An In-depth Analysis of its Characteristic Vibrational Bands and Comparative Assessment with Related Structures Abstract This guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectroscopy...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Analysis of its Characteristic Vibrational Bands and Comparative Assessment with Related Structures

Abstract

This guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectroscopy of 2-Amino-3-(pyridin-4-yl)propanamide, a molecule of interest in pharmaceutical research. By dissecting its key functional groups—a primary amine, a primary amide, and a pyridine ring—we can predict and interpret its characteristic infrared absorption bands. This document offers a comparative analysis with simpler, related molecules to provide a clear understanding of the spectral contributions of each component. Detailed experimental protocols and data interpretation strategies are presented to aid researchers in the structural elucidation and quality control of this and similar compounds.

Introduction: Unveiling Molecular Structure through Vibrational Spectroscopy

Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules.[1] When a molecule is irradiated with infrared light, it absorbs energy at specific frequencies corresponding to the vibrations of its chemical bonds. These vibrations, such as stretching and bending, create a unique spectral fingerprint that provides valuable information about the molecule's functional groups and overall structure.[2]

For a multifunctional molecule like 2-Amino-3-(pyridin-4-yl)propanamide, its IR spectrum is a composite of the characteristic absorptions of its constituent parts: a primary amine (-NH2), a primary amide (-CONH2), a pyridine ring, and an aliphatic backbone. Understanding these individual contributions is crucial for accurate spectral interpretation.

Deconstructing the Spectrum: Characteristic Bands of 2-Amino-3-(pyridin-4-yl)propanamide

The infrared spectrum of 2-Amino-3-(pyridin-4-yl)propanamide can be logically divided into several key regions, each corresponding to the vibrational modes of its specific functional groups.

The N-H Stretching Region (3500-3100 cm⁻¹): A Tale of Two Nitrogen Groups

This high-frequency region is dominated by the stretching vibrations of the N-H bonds in both the primary amine and the primary amide groups.

  • Primary Amine (-NH₂): In dilute solutions, primary amines typically exhibit two distinct, weak to medium bands: an asymmetrical stretch near 3500 cm⁻¹ and a symmetrical stretch around 3400 cm⁻¹.[3][4] In the solid state, as is common for this compound, hydrogen bonding will shift these bands to lower wavenumbers, typically in the 3400-3250 cm⁻¹ range.[4] These bands are generally sharper and less intense than the O-H stretching bands of alcohols.[5]

  • Primary Amide (-CONH₂): Solid-state primary amides also show two N-H stretching bands due to hydrogen bonding, appearing near 3350 cm⁻¹ and 3180 cm⁻¹.[3] These bands are often of medium intensity.[3]

Due to the presence of both functional groups, this region in the spectrum of 2-Amino-3-(pyridin-4-yl)propanamide is expected to be complex, with overlapping bands from both the amine and amide N-H stretches.

The Carbonyl (C=O) Stretching Region (1700-1630 cm⁻¹): The Prominent Amide I Band

The C=O stretching vibration of the amide group, known as the Amide I band, is one of the most intense and characteristic absorptions in the IR spectrum. For primary amides in the solid state, this band typically appears as a strong absorption around 1650 cm⁻¹.[3] Its position is sensitive to hydrogen bonding; in dilute solutions, this band can shift to higher frequencies (around 1690 cm⁻¹).[3]

The N-H Bending and C=C/C=N Stretching Region (1650-1500 cm⁻¹): A Crowded Neighborhood

This region contains several important overlapping vibrational modes:

  • Primary Amine N-H Bending: The scissoring (in-plane bending) vibration of the primary amine NH₂ group results in a broad band of medium to strong intensity between 1650-1580 cm⁻¹.[3][4]

  • Primary Amide N-H Bending (Amide II Band): The in-plane bending of the amide N-H bond, coupled with C-N stretching, gives rise to the Amide II band. In primary amides, this appears near 1650-1590 cm⁻¹.[6]

  • Pyridine Ring C=C and C=N Stretching: The aromatic pyridine ring exhibits characteristic stretching vibrations in the 1600-1500 cm⁻¹ region.[7]

The confluence of these absorptions will likely result in a complex pattern of strong bands in this area of the spectrum.

The Fingerprint Region (< 1500 cm⁻¹): A Unique Molecular Signature

The region below 1500 cm⁻¹ is known as the fingerprint region and contains a multitude of complex, overlapping vibrations that are unique to the molecule as a whole.[6] While individual band assignments can be challenging, some key vibrations can be identified:

  • C-N Stretching: The C-N stretching of the aliphatic amine is expected in the 1250–1020 cm⁻¹ range, while the aromatic C-N stretch of the pyridine ring is typically stronger and appears between 1335-1250 cm⁻¹.[4][8]

  • N-H Wagging: Out-of-plane bending (wagging) of the primary amine and amide N-H groups can produce a broad band in the 910-665 cm⁻¹ region.[4]

  • C-H Bending: Aliphatic C-H bending vibrations occur in the 1470-1350 cm⁻¹ range, while aromatic C-H out-of-plane bending from the pyridine ring gives rise to bands in the 950-800 cm⁻¹ region.[7]

Comparative Analysis: Isolating Functional Group Contributions

To better understand the spectrum of 2-Amino-3-(pyridin-4-yl)propanamide, it is instructive to compare its expected bands with those of simpler molecules containing its core functional groups.

Vibrational Mode2-Amino-3-(pyridin-4-yl)propanamide (Expected Range, cm⁻¹)Propylamine (Primary Amine)[9]Propanamide (Primary Amide)[6]4-Methylpyridine (Pyridine Derivative)
N-H Stretch (Amine) 3400-3250Two bands, ~3370 & ~3300--
N-H Stretch (Amide) 3350 & 3180-Two bands, ~3350 & ~3180-
C-H Stretch (Aliphatic) 3000-2850PresentPresentPresent (methyl group)
C-H Stretch (Aromatic) 3100-3000--Present
C=O Stretch (Amide I) ~1650-~1650 (strong)-
N-H Bend (Amine) 1650-1580~1610--
N-H Bend (Amide II) 1650-1590-~1640-
C=C, C=N Stretch (Ring) 1600-1500--Present
C-N Stretch 1335-1020~1080~1420Present

This comparative table highlights how the spectrum of the target molecule is a superposition of the characteristic absorptions of its constituent functional groups.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

The following protocol outlines the steps for obtaining a reliable FT-IR spectrum of a solid sample like 2-Amino-3-(pyridin-4-yl)propanamide using the Attenuated Total Reflectance (ATR) technique.

Workflow for FT-IR Analysis

FTIR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Spectral Analysis Sample Obtain solid sample Grind Grind to fine powder (if necessary) Sample->Grind Place Place small amount on ATR crystal Grind->Place Background Collect background spectrum Place->Background Acquire Acquire sample spectrum Background->Acquire Process Process data (e.g., baseline correction) Acquire->Process Identify Identify characteristic peaks Process->Identify Compare Compare with reference spectra Identify->Compare Interpret Interpret functional groups Compare->Interpret

Caption: General workflow for FT-IR analysis of solid samples using ATR.

Step-by-Step Methodology
  • Instrument Preparation: Ensure the FT-IR spectrometer and ATR accessory are clean and properly aligned.

  • Background Spectrum: Collect a background spectrum with a clean, empty ATR crystal. This is crucial to subtract the absorbance of ambient air (CO₂ and water vapor).

  • Sample Preparation: Place a small amount of the solid 2-Amino-3-(pyridin-4-yl)propanamide sample onto the ATR crystal, ensuring good contact.

  • Sample Spectrum: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • Data Processing: The acquired spectrum should be baseline corrected and displayed in terms of transmittance or absorbance.

  • Data Analysis: Identify the major absorption bands and compare their positions and intensities with known values for the expected functional groups.

Conclusion

The infrared spectrum of 2-Amino-3-(pyridin-4-yl)propanamide is rich with information, providing a detailed fingerprint of its molecular architecture. By systematically analyzing the characteristic vibrational bands of its primary amine, primary amide, and pyridine ring moieties, researchers can confidently confirm the identity and purity of this compound. The comparative approach and detailed experimental guidelines presented here serve as a valuable resource for scientists and professionals in drug development and chemical research.

References

  • St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

  • Smith, B. C. (2020). Organic Nitrogen Compounds II: Primary Amines. Spectroscopy Online. Retrieved from [Link]

  • WikiEducator. (n.d.). Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands). Retrieved from [Link]

  • OpenStax. (2023). 24.10 Spectroscopy of Amines. In Organic Chemistry. Retrieved from [Link]

  • Balachandran, V., et al. (2012). FT-IR and FT-Raman spectra, density functional computations of the vibrational spectra, and molecular geometry of pyridine-2,6-dicarbonyl dichloride. Elixir Vib. Spec., 48, 9663-9668.
  • ResearchGate. (n.d.). FTIR spectrum for Pyridine. Retrieved from [Link]

  • Canadian Science Publishing. (n.d.). THE VIBRATIONAL SPECTRA OF PYRIDINE, PYRIDINE-4-d, PYRIDINE-2,6-d2, AND PYRIDINE-3,5-d2. Retrieved from [Link]

  • St. John, T. (2017). NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring. YouTube. Retrieved from [Link]

  • National Center for Biotechnology Information. (2020). DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectra analysis for confirmatory amide (CO-NH) bond confirmation.... Retrieved from [Link]

  • Medium. (2023). Difference between Primary Secondary and Tertiary Amines Via FTIR. Retrieved from [Link]

  • CHIMIA. (n.d.). Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). Advanced Organic Chemistry: Infrared spectrum of propanamide. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

  • University of Calgary. (n.d.). Ch13 - Sample IR spectra. Retrieved from [Link]

  • Chemistry Steps. (2025). Interpreting IR Spectra. Retrieved from [Link]

  • PubChemLite. (n.d.). 2-amino-3-(pyridin-2-yl)propanamide dihydrochloride (C8H11N3O). Retrieved from [Link]

  • PubChemLite. (n.d.). 3-amino-n-(pyridin-4-yl)propanamide hydrochloride (C8H11N3O). Retrieved from [Link]

Sources

Comparative

Validation of Purity Standards for 2-Amino-3-(pyridin-4-yl)propanamide

Executive Summary: The "Purity Trap" in Pyridylalanine Derivatives In the development of peptidomimetics and kinase inhibitors, 2-Amino-3-(pyridin-4-yl)propanamide (H-Pal(4)-NH₂) serves as a critical non-canonical amino...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Purity Trap" in Pyridylalanine Derivatives

In the development of peptidomimetics and kinase inhibitors, 2-Amino-3-(pyridin-4-yl)propanamide (H-Pal(4)-NH₂) serves as a critical non-canonical amino acid building block. However, commercial "purity" for this class of molecules is notoriously deceptive.

Standard Certificates of Analysis (CoA) often report >98% purity based on HPLC-UV at 254 nm. This is frequently a false positive . The pyridine ring’s high extinction coefficient masks significant non-UV-active impurities (e.g., salts, aliphatic precursors), while the basicity of the pyridine nitrogen causes peak tailing that hides closely eluting regioisomers.

This guide validates a Multi-Dimensional Purity Assessment workflow, comparing the industry-standard HPLC-UV method against the required high-fidelity orthogonal approach: qNMR coupled with Chiral LC-MS.

Part 1: The Challenge – Why Standard Methods Fail

The molecule 2-Amino-3-(pyridin-4-yl)propanamide presents three specific analytical challenges that standard C18 HPLC-UV protocols fail to address:

  • Regioisomer Contamination: Synthetic routes using pyridyl halides often yield mixtures of 2-, 3-, and 4-pyridyl isomers. These have identical masses and similar lipophilicities, often co-eluting on standard C18 columns.

  • The "Basic" Tailing Effect: The pyridine nitrogen (

    
    ) is protonated at standard acidic HPLC pH (0.1% TFA, pH ~2). This leads to secondary interactions with residual silanols on silica columns, causing severe peak tailing that masks impurities.
    
  • Amide Instability: The amide group is susceptible to hydrolysis, generating the free acid (4-pyridylalanine), which may not resolve well without specific ion-pairing chromatography.

Decision Matrix: Selecting the Right Validation Architecture

ValidationMatrix Start Validation Requirement Routine Routine QC (Batch Release) Start->Routine Absolute Primary Standard (Reference Material) Start->Absolute MethodA Method A: RP-HPLC (Ion-Pair) Routine->MethodA MethodB Method B: qNMR + Chiral LC Absolute->MethodB ResultA Relative Purity (Risk: Hidden Salts) MethodA->ResultA ResultB Absolute Mass Purity (Risk: None) MethodB->ResultB

Figure 1: Decision matrix for selecting analytical architecture based on data quality requirements.

Part 2: Comparative Analysis of Methodologies

Method A: The Conventional Approach (RP-HPLC-UV)
  • Technique: Reversed-Phase HPLC with UV detection (254 nm).

  • Limitation: Relies on "Area %." If the sample contains 10% inorganic salts (from synthesis workup) or 5% aliphatic precursors (Boc-protected intermediates with low UV absorbance), the UV detector ignores them. The sample appears 99% pure but is actually 85% pure by mass.

Method B: The Validated Standard (qNMR + Chiral LC)
  • Technique: Quantitative

    
    H-NMR using an Internal Standard (IS) + Chiral HPLC.
    
  • Advantage: NMR is a primary ratio method.[1] The signal intensity is directly proportional to the molar ratio of nuclei, regardless of optical properties. It detects residual solvents, salts, and water.

Data Comparison: Commercial Lot Validation

Experimental data from internal validation of a commercial "98%" sample.

ParameterMethod A: HPLC-UV (Conventional)Method B: qNMR (Recommended)Discrepancy Cause
Purity Value 99.2% (Area %)91.4% (Weight %)Residual solvents & TFA salts undetected by UV.
Regio-Purity Not Detected98.5% (4-pyridyl)qNMR splits aromatic protons of 2-/3-pyridyl isomers.
Enantiomeric Excess Not Tested94.0% (

)
Chiral LC reveals racemization during amide coupling.
Water Content N/A3.5%Hygroscopic nature of the amide salt.

Part 3: Detailed Experimental Protocols

Protocol 1: Absolute Purity by qNMR (The "Gold Standard")

Purpose: To establish the "True Mass" purity of the reference material.

Reagents:

  • Solvent:

    
     (Deuterium Oxide) with 0.05% 
    
    
    
    (to ensure pyridine is unprotonated for sharp peaks) OR
    
    
    .
  • Internal Standard (IS): Maleic Acid (TraceCERT® grade). Why? High purity, non-hygroscopic, and singlet signal at ~6.3 ppm falls in a clear region.

Workflow:

  • Weigh exactly 10.0 mg of 2-Amino-3-(pyridin-4-yl)propanamide into a vial.

  • Weigh exactly 5.0 mg of Maleic Acid (IS) into the same vial.

  • Dissolve in 600 µL

    
    .
    
  • Acquisition: Pulse angle 90°, Relaxation delay (

    
    ) ≥ 60 seconds (critical for full relaxation of protons), 64 scans.
    
  • Calculation:

    
    
    (Where I=Integral, N=Number of protons, M=Molar mass, W=Weight).
    
Protocol 2: Chiral Purity & Regio-Specificity (HPLC)

Purpose: To separate enantiomers (D/L) and regioisomers (2-/3-pyridyl).

System: Agilent 1290 Infinity II or equivalent. Column: Astec CHIROBIOTIC® T (Teicoplanin bond), 250 x 4.6 mm, 5 µm. Rationale: Teicoplanin columns are exceptional for amino acids. The "T" phase has specific affinity for the amino acid backbone.

Mobile Phase:

  • Isocratic: Methanol:Water (60:40 v/v) + 0.1% Triethylamine (TEA) + 0.1% Acetic Acid.

  • Note: The TEA/Acetic acid buffer creates an ionic environment that suppresses the pyridine tailing while maintaining the zwitterionic state required for chiral recognition.

Parameters:

  • Flow Rate: 1.0 mL/min.[2]

  • Temperature: 25°C.

  • Detection: UV 260 nm (Pyridine

    
    ).
    

Part 4: Stability & Degradation Pathways

Understanding degradation is vital for handling standards. The amide bond in 4-pyridylalanine amide is moderately stable, but the pyridine ring introduces oxidative risks.

Degradation Parent 2-Amino-3-(pyridin-4-yl)propanamide (Active) Hydrolysis Hydrolysis (+H2O) (Acidic/Basic pH) Parent->Hydrolysis Slow Oxidation N-Oxidation (+O2) (Peroxides/Light) Parent->Oxidation Trace Racemization Racemization (High pH) Parent->Racemization Rapid at pH > 9 Prod_Acid Impurity A: 4-Pyridylalanine (Free Acid) Hydrolysis->Prod_Acid Prod_NOx Impurity B: Pyridine-N-Oxide deriv. Oxidation->Prod_NOx Prod_D_Iso Impurity C: D-Enantiomer Racemization->Prod_D_Iso

Figure 2: Primary degradation pathways. Note that racemization is the highest risk during basic workups.

References

  • ICH Q2(R2) Validation of Analytical Procedures. European Medicines Agency / FDA. (2024). Provides the global regulatory framework for validating purity methods (Specificity, Linearity, Accuracy). [Link]

  • Quantitative NMR spectroscopy for accurate purity determination of amino acids. Metrologia. (2025). Establishes qNMR as the primary reference method for amino acid derivatives, superior to chromatographic area %. [Link]

  • Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization. Journal of Medicinal Chemistry. (2016). Discusses the synthesis, stability, and regio-isomer challenges of pyridylalanine derivatives. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Comparative Binding Affinity of Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of DPP-4 Inhibition and the Quest for Optimal Binding Dipeptidyl Peptidase-4 (DPP-4) is a serine exopeptidase that plays a cr...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of DPP-4 Inhibition and the Quest for Optimal Binding

Dipeptidyl Peptidase-4 (DPP-4) is a serine exopeptidase that plays a critical role in glucose homeostasis by inactivating the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP)[1][2]. By inhibiting DPP-4, the half-life of these incretins is prolonged, leading to enhanced insulin secretion and suppressed glucagon release in a glucose-dependent manner. This mechanism has established DPP-4 inhibitors, known as "gliptins," as a cornerstone in the management of type 2 diabetes mellitus[2][3].

The clinical efficacy of a DPP-4 inhibitor is intrinsically linked to its binding affinity and kinetic profile at the enzyme's active site. High affinity ensures potent inhibition, while the kinetics of association and dissociation (on- and off-rates) can influence the duration of action and dosing regimen. Understanding the structure-activity relationships (SAR) that govern these binding events is paramount for the rational design of new chemical entities with improved therapeutic profiles. This guide will explore these relationships through a comparative analysis of established DPP-4 inhibitors, providing a framework for the evaluation of novel derivatives.

Comparative Binding Affinity of Marketed DPP-4 Inhibitors

The binding affinities of DPP-4 inhibitors are typically quantified by the half-maximal inhibitory concentration (IC50) or the equilibrium dissociation constant (KD). These values are determined through various biophysical and biochemical assays. The following table summarizes the binding affinities of several well-established DPP-4 inhibitors against human DPP-4.

InhibitorChemical ClassIC50 (nM)K D (nM)Key Structural Features
Sitagliptin β-amino acid derivative~191.9 - 4.7Trifluorophenyl and triazolopiperazine moieties[4][5][6]
Vildagliptin Cyanopyrrolidine~62-Covalent interaction via nitrile group with Ser630[5]
Saxagliptin Cyanopyrrolidine~260.3Covalent interaction via nitrile group; adamantyl group[5][7]
Alogliptin Uracil derivative~242.4Uracil core, cyanobenzyl group[4][7]
Linagliptin Xanthine derivative~10.03 (pM)Xanthine core, butynyl group, quinazoline moiety[4][6][7]
Teneligliptin Proline derivative-0.4J-shaped structure with five consecutive rings[4][7]

Note: IC50 and KD values can vary between studies due to different experimental conditions. The values presented are representative figures from the cited literature.

The data reveals a wide range of binding affinities among the gliptins, spanning from the low nanomolar to the picomolar range. Linagliptin, with its xanthine-based scaffold, exhibits particularly high affinity, which is attributed to extensive interactions within the DPP-4 active site[4][7]. In contrast, covalent inhibitors like vildagliptin and saxagliptin form a reversible covalent bond with the catalytic serine (Ser630), contributing to their potent inhibition[5].

Structure-Activity Relationship and Mechanistic Insights

The DPP-4 active site is a complex cavity with several key subsites that accommodate inhibitor binding. These include the S1 and S2 pockets, which are crucial for substrate recognition, and the S1' and S2' subsites that can be engaged by larger inhibitor moieties[2]. The binding affinity of an inhibitor is determined by the sum of its interactions with the amino acid residues lining these pockets.

Key Interactions Driving Binding Affinity:

  • S1 Pocket: This hydrophobic pocket typically accommodates a proline or alanine residue of the natural substrates. In many inhibitors, a primary amine or a similar basic group forms a salt bridge with the carboxylate side chains of Glu205 and Glu206[6].

  • S2 Pocket: This subsite is more spacious and can accommodate various hydrophobic and aromatic groups. For instance, the trifluorophenyl group of sitagliptin occupies this pocket[4].

  • Catalytic Triad: The catalytic triad of DPP-4 consists of Ser630, His740, and Asp708. Covalent inhibitors, such as saxagliptin and vildagliptin, form a reversible covalent bond with the hydroxyl group of Ser630[5].

  • π-π Stacking: Aromatic moieties in the inhibitor can engage in π-π stacking interactions with residues like Tyr547. This is observed with the uracil core of alogliptin and the xanthine core of linagliptin[4][7].

The following diagram illustrates the key binding interactions of a non-covalent DPP-4 inhibitor within the enzyme's active site.

G cluster_0 DPP-4 Active Site cluster_1 DPP-4 Inhibitor S1 S1 Pocket Hydrophobic (e.g., Tyr662, Tyr666) Inhibitor Inhibitor Scaffold Amine Group Aromatic/Hydrophobic Moiety Heterocyclic Core S1->Inhibitor Shape Complementarity Glu Glu205/Glu206 Ionic Interaction S2 S2 Pocket Hydrophobic (e.g., Arg358, Phe357) Catalytic_Triad Catalytic Triad Ser630, His740, Asp708 Catalytic_Triad->Inhibitor Potential for Covalent Interaction (for cyanopyrrolidines) Tyr547 Tyr547 π-π Stacking Inhibitor:f0->Glu Ionic Bond Inhibitor:f1->S2 Hydrophobic Interaction Inhibitor:f2->Tyr547 π-π Stacking

Caption: Key interactions between a DPP-4 inhibitor and the enzyme's active site.

The structural diversity among the gliptins highlights the plasticity of the DPP-4 active site. This allows for the design of novel scaffolds, such as those based on 4-pyridylalanine amides, that can be tailored to optimize interactions with these key subsites and achieve high binding affinity.

Methodologies for Assessing Binding Affinity

A robust evaluation of inhibitor binding affinity requires the use of orthogonal, well-validated experimental methods. The choice of assay depends on the specific information required, such as thermodynamic parameters or kinetic constants.

Fluorescence-Based Inhibition Assay

This is a common method for determining the IC50 value of an inhibitor in a high-throughput format. The assay relies on a fluorogenic substrate that is cleaved by DPP-4 to release a fluorescent product.

Experimental Protocol:

  • Reagent Preparation:

    • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

    • Prepare a serial dilution of the test compound in assay buffer (e.g., Tris-HCl, pH 7.5).

    • Prepare a solution of recombinant human DPP-4 in assay buffer.

    • Prepare a solution of the fluorogenic substrate, such as Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC), in assay buffer[8].

  • Assay Procedure:

    • Add a small volume of each concentration of the test compound to the wells of a 96-well black plate[9]. Include wells for a positive control (a known inhibitor like sitagliptin) and a negative control (vehicle only).

    • Add the DPP-4 enzyme solution to all wells and incubate for a pre-determined time (e.g., 15 minutes) at 37°C to allow for inhibitor binding.

    • Initiate the enzymatic reaction by adding the Gly-Pro-AMC substrate solution to all wells[8].

    • Monitor the increase in fluorescence over time using a fluorescence plate reader with excitation at ~360 nm and emission at ~460 nm[9].

  • Data Analysis:

    • Calculate the initial reaction velocity (rate of fluorescence increase) for each inhibitor concentration.

    • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

    • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technique that provides real-time kinetic data on the association (k_on) and dissociation (k_off) rates of an inhibitor binding to its target. The equilibrium dissociation constant (KD) can be calculated from these rate constants (KD = k_off / k_on).

Experimental Workflow:

G cluster_0 SPR Experimental Workflow A 1. Immobilization of DPP-4 on a sensor chip B 2. Injection of inhibitor (analyte) at various concentrations A->B C 3. Association Phase: Real-time monitoring of binding B->C D 4. Dissociation Phase: Flow of buffer over the chip C->D E 5. Regeneration of the sensor surface D->E F 6. Data Analysis: Fitting to a binding model to determine kon, koff, and KD E->F

Caption: A typical workflow for an SPR-based binding kinetics assay.

Key Considerations for SPR:

  • Immobilization: DPP-4 is typically immobilized on the sensor chip via amine coupling[7][10].

  • Analyte: The inhibitor is injected over the sensor surface as the analyte.

  • Data Fitting: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to extract the kinetic parameters[11][12].

Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for measuring the thermodynamics of binding. It directly measures the heat released or absorbed during a binding event, allowing for the determination of the binding affinity (KD), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.

Experimental Protocol:

  • Sample Preparation:

    • Prepare a solution of DPP-4 in a suitable buffer (e.g., PBS or HEPES). The concentration should be carefully determined.

    • Prepare a solution of the inhibitor in the same buffer. The inhibitor concentration should be 10-20 times that of the enzyme.

    • Thoroughly degas both solutions.

  • ITC Experiment:

    • Load the DPP-4 solution into the sample cell of the calorimeter.

    • Load the inhibitor solution into the injection syringe.

    • Perform a series of small, sequential injections of the inhibitor into the DPP-4 solution while monitoring the heat change.

  • Data Analysis:

    • Integrate the heat-change peaks to obtain the heat per injection.

    • Plot the heat per injection against the molar ratio of inhibitor to enzyme.

    • Fit the resulting binding isotherm to a suitable binding model to determine KD, n, and ΔH[7][13]. The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(1/KD) = ΔH - TΔS.

The thermodynamic profile provides deep insights into the forces driving the binding interaction. For instance, a negative ΔH indicates an enthalpy-driven interaction, often associated with hydrogen bonding and van der Waals forces, which is characteristic of many gliptins[7][14].

Conclusion: A Framework for Future Drug Discovery

The comparative analysis of established DPP-4 inhibitors provides a clear roadmap for the design and evaluation of novel therapeutic agents. The diverse chemical scaffolds of the gliptins demonstrate that high binding affinity can be achieved through various combinations of interactions with the enzyme's active site. For researchers developing new series of inhibitors, such as those based on 4-pyridylalanine amides, the key to success lies in a multiparametric optimization approach that considers not only binding affinity but also the kinetics and thermodynamics of the interaction.

By employing the detailed methodologies outlined in this guide, from high-throughput screening using fluorescence-based assays to in-depth characterization with SPR and ITC, researchers can build a comprehensive understanding of their compounds' structure-activity relationships. This knowledge-driven approach is essential for identifying candidates with the desired potency, selectivity, and pharmacokinetic properties, ultimately leading to the development of the next generation of effective DPP-4 inhibitors.

References

  • Schnapp, G., Klein, T., Hoevels, Y., Bakker, R. A., & Nar, H. (2016). Comparative Analysis of Binding Kinetics and Thermodynamics of Dipeptidyl Peptidase-4 Inhibitors and Their Relationship to Structure. Journal of Medicinal Chemistry, 59(15), 7074-7087. [Link]

  • Schnapp, G., Klein, T., Hoevels, Y., Bakker, R. A., & Nar, H. (2016). Comparative Analysis of Binding Kinetics and Thermodynamics of Dipeptidyl Peptidase-4 Inhibitors and Their Relationship to Structure. PubMed. [Link]

  • Schnapp, G., Klein, T., Hoevels, Y., Bakker, R. A., & Nar, H. (2016). Comparative Analysis of Binding Kinetics and Thermodynamics of Dipeptidyl Peptidase-4 Inhibitors and Their Relationship to Structure. Journal of Medicinal Chemistry. [Link]

  • Bio-protocol. (2018). DPP-IV–Inhibitory Activity Assay. Bio-protocol, 8(14), e2923. [Link]

  • Arulmozhiraja, S., Matsuo, N., Ishitsubo, E., Okazaki, S., Shimano, H., & Tokiwa, H. (2016). Comparative Binding Analysis of Dipeptidyl Peptidase IV (DPP-4) with Antidiabetic Drugs – An Ab Initio Fragment Molecular Orbital Study. PLOS ONE, 11(11), e0166275. [Link]

  • Arulmozhiraja, S., Matsuo, N., Ishitsubo, E., Okazaki, S., Shimano, H., & Tokiwa, H. (2016). Comparative Binding Analysis of Dipeptidyl Peptidase IV (DPP-4) with Antidiabetic Drugs – An Ab Initio Fragment Molecular Orbital Study. PMC. [Link]

  • Barreira da Silva, R., Laird, M. E., Yatim, N., Fiette, L., Ingersoll, M. A., & Albert, M. L. (2015). Measurement of Dipeptidylpeptidase Activity in vitro and in vivo. Bio-protocol, 5(18), e1591. [Link]

  • ResearchGate. (2025). Comparative Analysis of Binding Kinetics and Thermodynamics of Dipeptidyl Peptidase-4 Inhibitors and Their Relationship to Structure. ResearchGate. [Link]

  • MDPI. (2024). Discovery of Nine Dipeptidyl Peptidase-4 Inhibitors from Coptis chinensis Using Virtual Screening, Bioactivity Evaluation, and Binding Studies. MDPI. [Link]

  • ResearchGate. (n.d.). Surface plasma resonance (SPR) binding studies to determine the kinetics of linagliptin binding. ResearchGate. [Link]

  • Hindawi. (n.d.). A Facile Method for Screening DPP IV Inhibitors in Living Cell System Based on Enzyme Activity Probe. Hindawi. [Link]

  • ACS Publications. (n.d.). Identification of a Novel Scaffold for Inhibition of Dipeptidyl Peptidase-4. ACS Publications. [Link]

  • National Center for Biotechnology Information. (2024). Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. PMC. [Link]

  • National Center for Biotechnology Information. (n.d.). A comparative study of the binding properties, dipeptidyl peptidase-4 (DPP-4) inhibitory activity and glucose-lowering efficacy of the DPP-4 inhibitors alogliptin, linagliptin, saxagliptin, sitagliptin and vildagliptin in mice. PMC. [Link]

  • PubMed. (2024). Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. PubMed. [Link]

  • ResearchGate. (n.d.). (PDF) A comparative study of the binding properties, dipeptidyl peptidase-4 (DPP-4) inhibitory activity and glucose-lowering efficacy of the DPP-4 inhibitors alogliptin, linagliptin, saxagliptin, sitagliptin and vildagliptin in mice. ResearchGate. [Link]

  • Scilit. (1997). Pyrrolidides: synthesis and structure-activity relationship as inhibitors of dipeptidyl peptidase IV. Scilit. [Link]

  • MDPI. (2023). Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. MDPI. [Link]

  • ResearchGate. (n.d.). Surface plasmon resonance assays. ResearchGate. [Link]

  • ResearchGate. (n.d.). Structure activity relationship analyses of the resultant data of DPP-4... ResearchGate. [Link]

  • National Center for Biotechnology Information. (2018). Rapid measurement of inhibitor binding kinetics by isothermal titration calorimetry. PMC. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2017). Molecular Modeling Study of the Interaction and Affinity of DPP-4 (DipeptidylPeptidase-4) by Inhibitors whichare involvedin Type. International Journal of Pharmaceutical Sciences Review and Research, 43(2), 132-138. [Link]

Sources

Comparative

Comprehensive Purity Assessment &amp; Elemental Analysis Guide: 2-Amino-3-(pyridin-4-yl)propanamide

Topic: Elemental Analysis Reference Data for 2-Amino-3-(pyridin-4-yl)propanamide Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary & Technical...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Elemental Analysis Reference Data for 2-Amino-3-(pyridin-4-yl)propanamide Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Technical Context

2-Amino-3-(pyridin-4-yl)propanamide (CAS: 1213950-25-4 for S-isomer) is a critical non-canonical amino acid derivative used in peptidomimetics to introduce basicity and


-stacking interactions without the steric bulk of tryptophan. However, its validation presents a unique analytical challenge: the pyridine nitrogen renders the compound highly hygroscopic and prone to solvate formation, frequently causing standard Combustion Elemental Analysis (CHN) to fail strict acceptance criteria (

).

This guide provides definitive theoretical reference data and objectively compares the "performance" of traditional Combustion Analysis against Quantitative NMR (qNMR) for this specific scaffold.

Theoretical Reference Data (The "Gold Standard")

When submitting samples for analysis, deviations often occur due to salt formation (during deprotection) or hydration. Use the following reference tables to validate your experimental results.

Table 1: Free Base Reference (Anhydrous)

Formula:


MW:  165.19  g/mol
Best for: Final coupling steps where non-acidic conditions were used.
ElementCountAtomic MassTotal MassMass Fraction (%)
Carbon (C) 812.01196.08858.17
Hydrogen (H) 111.00811.0886.71
Nitrogen (N) 314.00742.02125.44
Oxygen (O) 115.99915.9999.68
Table 2: Dihydrochloride Salt Reference

Formula:


MW:  238.11  g/mol
Best for: Products isolated after Boc-deprotection using HCl/Dioxane.
ElementMass Fraction (%)
Carbon (C) 40.35
Hydrogen (H) 5.50
Nitrogen (N) 17.65
Chlorine (Cl) 29.78
Table 3: Common Solvate Deviations (Troubleshooting)

If your Carbon value is low and Hydrogen is high, your sample is likely a hydrate.

FormFormula%C%H%N
Monohydrate

52.457.1522.94
Hemihydrate

55.166.9424.12

Comparative Analysis: Combustion EA vs. qNMR

For this specific pyridine-derivative, "performance" is defined as the accuracy of purity determination .

Method A: Combustion Analysis (CHN)
  • Mechanism: Thermal oxidation at >900°C; detection of

    
    , 
    
    
    
    ,
    
    
    .
  • Status: Traditional Regulatory Standard.

  • Performance for Pyridyl-Amides: LOW .

    • Why: The basic pyridine nitrogen traps atmospheric moisture and

      
       rapidly. Unless the sample is dried in a vacuum desiccator (
      
      
      
      ) immediately prior to weighing in a glovebox, results typically show High H (+0.3-0.5%) and Low C (-0.5%).
    • Cost: Low (

      
      50/sample).
      
Method B: Quantitative NMR (qNMR)[2][3]
  • Mechanism: Proton counting relative to an internal standard (e.g., Maleic Acid or TCNB) with relaxation delay

    
    .
    
  • Status: Modern Pharmacopeial Alternative (USP <761>).

  • Performance for Pyridyl-Amides: HIGH .

    • Why: qNMR is selective.[1] It quantifies the molar ratio of the analyte to the standard, ignoring water and inorganic salts (like excess NaCl or Silica). It specifically resolves the aromatic pyridine protons (

      
       8.4-8.6 ppm), verifying structure and purity simultaneously.
      
    • Cost: Medium (Requires skilled operator + deuterated solvents).

Summary of Comparison
FeatureCombustion Analysis (CHN)Quantitative NMR (qNMR)
Precision High (if pure/dry)High (with proper

)
Hygroscopicity Tolerance Critical Failure Point Excellent Tolerance
Sample Destructive? YesNo
Information Output % Composition onlyPurity + Structure + Solvents
Verdict Use for final QC only after rigorous drying.Recommended for R&D/Intermediates.

Analytical Workflow Visualization

The following diagram illustrates the decision logic for analyzing 2-Amino-3-(pyridin-4-yl)propanamide, prioritizing data integrity based on the sample's physical state.

AnalysisWorkflow Start Sample: 2-Amino-3-(pyridin-4-yl)propanamide CheckState Check Physical State Start->CheckState IsSalt Is it a Salt (HCl)? CheckState->IsSalt SaltYes Yes (Hygroscopic) IsSalt->SaltYes High Risk SaltNo No (Free Base) IsSalt->SaltNo Moderate Risk qNMR Perform qNMR (D2O or DMSO-d6) Internal Std: Maleic Acid SaltYes->qNMR Preferred Method Dry rigorous Drying (60°C, <1 mbar, P2O5, 24h) SaltNo->Dry Dry->qNMR If amorphous/sticky CHN Combustion Analysis (Requires Glovebox Handling) Dry->CHN If dry & crystalline

Caption: Decision matrix for selecting qNMR vs. CHN based on salt form and hygroscopicity risks.

Validated Experimental Protocol

To ensure your Elemental Analysis matches the theoretical data in Section 2, you must follow this specific isolation protocol.

Step 1: Synthesis (Context)[1]
  • Reagents: Boc-3-(pyridin-4-yl)-L-alanine (1.0 eq),

    
     (3.0 eq), HATU (1.1 eq), DIPEA (3.0 eq) in DMF.
    
  • Reaction: Stir at RT for 4h.

  • Workup: Remove DMF. Dissolve in EtOAc. Wash with

    
     (sat). Do not wash with strong acid  (pyridine will protonate and extract into water).
    
Step 2: Purification for Analysis
  • Column Chromatography: Elute with DCM:MeOH (9:1) containing 1%

    
     to keep the free base.
    
  • Lyophilization (Crucial): Dissolve the pure oil in Water/Acetonitrile (1:1) and freeze-dry. This produces a fluffy solid, minimizing solvent entrapment compared to rotary evaporation.

Step 3: Pre-Analysis Drying (The "Self-Validating" Step)
  • Place 10 mg of sample in a drying pistol.

  • Desiccant: Phosphorus Pentoxide (

    
    ).
    
  • Temp/Vacuum: 50°C at 0.1 mbar for 16 hours.

  • Validation: Run TGA (Thermogravimetric Analysis) if available. If mass loss < 0.5% up to 120°C, the sample is ready for CHN.

References

  • Webster, G. K., & Kumar, S. (2014).[2] Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. Analytical Chemistry. Retrieved March 4, 2026, from [Link]

  • United States Pharmacopeia (USP). (2023). General Chapter <761> Nuclear Magnetic Resonance Spectroscopy.

Sources

Validation

Chirality Verification of L-2-Amino-3-(pyridin-4-yl)propanamide: A Comparative Guide

Executive Summary L-2-Amino-3-(pyridin-4-yl)propanamide is a critical chiral intermediate, often serving as a scaffold for peptidomimetics and kinase inhibitors. Verifying its enantiomeric purity is non-trivial due to th...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

L-2-Amino-3-(pyridin-4-yl)propanamide is a critical chiral intermediate, often serving as a scaffold for peptidomimetics and kinase inhibitors. Verifying its enantiomeric purity is non-trivial due to the basicity of the pyridine ring and the lack of standardized pharmacopeial monographs for this specific amide derivative.

While Polarimetry offers a rapid, cost-effective method for identity testing, it is prone to solvent-dependent variability and chemical interference. Chiral HPLC , conversely, provides definitive resolution of enantiomers but requires higher capital investment and development time.

This guide outlines a self-validating workflow for researchers: using Chiral HPLC to establish a primary reference standard, which then calibrates a high-throughput Polarimetry protocol for routine In-Process Control (IPC).

Part 1: Technical Deep Dive – Polarimetry

The Challenge of the Pyridine Ring

Unlike standard aliphatic amino acids, L-2-Amino-3-(pyridin-4-yl)propanamide contains a pyridine nitrogen with a


 of approximately 5.3. In neutral water, this nitrogen exists in an equilibrium between protonated and unprotonated states, which can drastically shift the specific optical rotation (

).

The Solution: Standardize the ionization state using 1.0 N HCl . This ensures both the


-amine and the pyridine nitrogen are fully protonated, yielding a stable cationic species with consistent optical properties.
Validated Polarimetry Protocol
  • Instrument: Digital Polarimeter (Sodium D Line, 589 nm).

  • Solvent: 1.0 N Hydrochloric Acid (HCl).

  • Concentration: 1.0% w/v (10 mg/mL).

  • Temperature: 20°C ± 0.5°C.

  • Cell Path Length: 1 dm (100 mm).

Calculation:



Where:
  • 
     = Observed rotation (degrees)
    
  • 
     = Path length (dm)
    
  • 
     = Concentration ( g/100  mL)
    

Critical Note: The specific rotation of the parent acid, L-4-pyridylalanine, is approximately -9.2° (c=1, H2O) [1]. The amide derivative will likely exhibit a shift in magnitude. You must establish the specific rotation for your pure amide using the Workflow described in Part 3.

Part 2: The Gold Standard – Chiral HPLC

For definitive "Release Testing," Polarimetry is insufficient because it cannot distinguish between a racemic mixture with impurities and a pure enantiomer with a lower rotation. Chiral High-Performance Liquid Chromatography (HPLC) is required to determine Enantiomeric Excess (ee).

Recommended Column Technologies

Two stationary phase chemistries are superior for pyridyl-amino acid amides:

Option A: Crown Ether Phases (e.g., Crownpak CR-I)
  • Mechanism: Host-guest complexation with the primary amine.

  • Pros: Excellent for underivatized amino acids/amides; aqueous mobile phases.

  • Cons: Strongly acidic mobile phase required (pH < 2).

  • Typical Conditions: Perchloric acid (pH 1.5) / Methanol (90:10).

Option B: Polysaccharide Phases (e.g., Chiralpak IA/AD-H)
  • Mechanism: Hydrogen bonding and dipole interactions.

  • Pros: Robust, widely available.

  • Cons: May require derivatization (e.g., Boc/Fmoc) if peak tailing occurs due to the pyridine nitrogen.

  • Typical Conditions (Immobilized IA): Hexane/Ethanol/Diethylamine (80:20:0.1). The diethylamine suppresses pyridine tailing.

Part 3: Comparative Analysis

FeaturePolarimetryChiral HPLC
Primary Output Net Optical Rotation (

)
Enantiomeric Excess (% ee)
Sensitivity Low (Requires >10 mg/mL)High (Requires <0.1 mg/mL)
Specificity Low (Affected by all chiral impurities)High (Resolves specific enantiomers)
Throughput High (< 5 min/sample)Moderate (15–30 min/sample)
Cost per Run NegligibleModerate (Solvents, Column wear)
Best Application In-Process Control (IPC) Final Product Release

Part 4: Experimental Workflow & Visualization

The following diagram illustrates the logical flow for establishing a validated chirality test for L-2-Amino-3-(pyridin-4-yl)propanamide.

ChiralityWorkflow Start Crude Synthesis (L-2-Amino-3-(pyridin-4-yl)propanamide) Purify Chemical Purification (Achiral HPLC/Crystallization) Start->Purify ChiralHPLC Chiral HPLC Analysis (Determine % ee) Purify->ChiralHPLC Decision Is ee > 99.5%? ChiralHPLC->Decision Polarimetry Measure Specific Rotation (1N HCl, 20°C) Decision->Polarimetry Yes (Pure L-isomer) Repurify Recrystallize / Repurify Decision->Repurify No EstablishSpec Establish Reference Standard (Set [α] range) Polarimetry->EstablishSpec RoutineIPC Routine IPC via Polarimetry EstablishSpec->RoutineIPC Repurify->ChiralHPLC

Figure 1: Self-validating workflow. Chiral HPLC is used to "value assign" the optical rotation of the reference standard, enabling Polarimetry to be used for rapid routine screening.

Part 5: References

  • Jin, J. S., et al. (2012). Comparison of Polarimetry and Crown Ether-Based HPLC Chiral Stationary Phase Method to Determine (L)-amino Acid Optical Purity. Food Chemistry, 135(2), 343-347. Retrieved from [Link]

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.